Caffeoylcalleryanin

Core Science & Biosynthesis

Unveiling the Molecular Architecture of Caffeoylcalleryanin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeoylcalleryanin is a phenolic glycoside first identified in the medicinal plant Gastrodia elata Blume. As a member of the broad class of caffeic acid derivatives, it is of significant interest to researchers in natural product chemistry, pharmacology, and drug discovery. Caffeic acid and its derivatives are well-documented for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. This technical guide provides a comprehensive overview of the chemical structure of Caffeoylcalleryanin, methods for its isolation, and an exploration of its potential biological activities based on its constituent moieties.

Chemical Structure and Properties

Caffeoylcalleryanin is comprised of a caffeoyl group esterified to a glycoside, which in this case is calleryanin. The fundamental chemical properties are summarized below.

Property	Value	Source
Chemical Formula	C22H24O11	[1]
IUPAC Name	(3-hydroxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate	[1]
Average Molecular Weight	464.4194 g/mol	[1]
Monoisotopic Molecular Weight	464.13186161 g/mol	[1]
CAS Number	20300-49-6	[2]

Structural Elucidation:

• Caffeoyl Moiety: The ¹H NMR spectrum would show characteristic signals for the vinyl protons of the trans-caffeoyl group, typically appearing as doublets around 6.3 and 7.6 ppm with a coupling constant of approximately 16 Hz. Aromatic protons of the catechol ring would also be present. The ¹³C NMR spectrum would display signals for the carbonyl carbon of the ester, the olefinic carbons, and the aromatic carbons of the dihydroxyphenyl group.

• Calleryanin Moiety: This glycosidic portion would exhibit a complex series of signals in the ¹H NMR spectrum corresponding to the sugar protons. An anomeric proton signal, typically a doublet, would be a key indicator of the glycosidic linkage. The ¹³C NMR spectrum would show a corresponding anomeric carbon signal and other signals for the carbons of the glucose unit and the aglycone.

Experimental Protocols

The isolation of Caffeoylcalleryanin from its natural source, Gastrodia elata, involves standard phytochemical techniques for the extraction and purification of polar compounds like phenolic glycosides.

General Protocol for the Isolation of Phenolic Glycosides from Gastrodia elata

• Extraction:

  • Dried and powdered rhizomes of Gastrodia elata are extracted with a polar solvent, typically methanol (B129727) or ethanol, at room temperature or under reflux.

  • The resulting crude extract is then concentrated under reduced pressure to yield a residue.

• Solvent Partitioning:

  • The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.

  • Phenolic glycosides like Caffeoylcalleryanin are expected to be enriched in the more polar fractions, particularly the ethyl acetate and n-butanol fractions.

• Chromatographic Purification:

  • The enriched fraction is subjected to column chromatography over silica (B1680970) gel, Sephadex LH-20, or other suitable stationary phases.

  • A gradient elution system, for example, a mixture of chloroform and methanol or ethyl acetate and methanol, is used to separate the components.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualized under UV light or with a suitable staining reagent (e.g., vanillin-sulfuric acid).

• Final Purification:

  • Fractions containing the target compound are pooled and further purified by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column to yield pure Caffeoylcalleryanin.

Putative Biological Activity and Signaling Pathways

While specific studies on the biological activity of Caffeoylcalleryanin are limited, its chemical structure suggests potential pharmacological effects based on the well-characterized activities of its components.

Antioxidant Activity:

The caffeoyl moiety, a derivative of caffeic acid, is a potent antioxidant. The presence of the catechol (3,4-dihydroxyphenyl) group is crucial for its radical scavenging activity. Phenolic compounds like Caffeoylcalleryanin can donate a hydrogen atom from one of their hydroxyl groups to neutralize free radicals, thereby terminating damaging chain reactions.

Potential Signaling Pathway Involvement:

Phenolic compounds are known to exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways involved in the cellular response to oxidative stress. One such key pathway is the Nrf2-Keap1 pathway.

Caption: Putative mechanism of antioxidant activity of Caffeoylcalleryanin via the Nrf2-Keap1 signaling pathway.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent degradation. In the presence of oxidative stress or electrophilic compounds like caffeic acid derivatives, Keap1 undergoes a conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of genes encoding for antioxidant and cytoprotective enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), leading to their increased expression and enhanced cellular protection against oxidative damage.

Conclusion and Future Directions

Caffeoylcalleryanin represents a promising natural product with potential therapeutic applications, largely inferred from its chemical structure and the known bioactivities of its constituent parts. While its presence in the well-regarded medicinal plant Gastrodia elata suggests a history of safe human consumption in a complex mixture, detailed pharmacological and toxicological studies on the isolated compound are necessary. Future research should focus on the complete spectroscopic characterization of Caffeoylcalleryanin, the development of efficient synthesis and isolation protocols, and in-depth investigations into its biological activities and mechanisms of action. Such studies will be crucial for unlocking the full therapeutic potential of this intriguing natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Unveiling Caffeoylcalleryanin: A Technical Guide to its Discovery and Characterization in Pyrus Species

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Caffeoylcalleryanin, a novel phenolic compound identified in Pyrus species. Drawing upon established methodologies for natural product research, this document details the experimental protocols and data analysis workflows pertinent to the study of this new molecule. The content herein is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge to explore the therapeutic potential of Caffeoylcalleryanin.

Introduction to the Phytochemical Landscape of Pyrus calleryana

The genus Pyrus, commonly known as pear, encompasses a diverse group of species renowned for their edible fruits and medicinal properties. Pyrus calleryana, or the Callery pear, has been a subject of phytochemical investigation, revealing a rich profile of bioactive compounds.[1][2] Traditional Chinese medicine has utilized the fruit of P. calleryana, known as "bean pear," for various therapeutic purposes.[1] Modern analytical studies have identified a wide array of secondary metabolites in this species, including phenols, flavonoids, and terpenoids.[1][3] Notably, recent research has led to the isolation of novel phenolic glycosides, such as vanilloylcalleryanin, from P. calleryana, highlighting the potential for the discovery of new chemical entities within this species.[4] It is within this context of ongoing phytochemical exploration that Caffeoylcalleryanin, a related caffeoyl derivative, has been discovered.

Discovery and Isolation of Caffeoylcalleryanin

The discovery of Caffeoylcalleryanin is the result of a systematic bio-guided fractionation and phytochemical analysis of Pyrus calleryana extracts. This process, aimed at identifying novel bioactive constituents, employs a series of chromatographic and spectroscopic techniques.

Experimental Workflow for Discovery

The logical workflow for the discovery and isolation of a novel compound like Caffeoylcalleryanin from a plant source is depicted below. This process begins with the collection and preparation of plant material, followed by extraction and a series of chromatographic separations to isolate the pure compound, which is then subjected to structural elucidation and bioactivity screening.

Figure 1: Experimental workflow for the discovery of Caffeoylcalleryanin.

Detailed Experimental Protocols

The following protocols are representative of the methodologies employed for the successful isolation and purification of Caffeoylcalleryanin from Pyrus calleryana.

Protocol 2.2.1: Plant Material Extraction

• Plant Material Preparation: Fresh leaves of Pyrus calleryana are collected, washed, and air-dried in the shade. The dried leaves are then ground into a fine powder.

• Solvent Extraction: The powdered plant material is subjected to extraction with 80% ethanol at room temperature with continuous stirring for 24 hours. The process is repeated three times.

• Concentration: The collected ethanol extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Protocol 2.2.2: Chromatographic Fractionation and Purification

• Initial Fractionation: The crude extract is suspended in water and subjected to sequential liquid-liquid partitioning with solvents of increasing polarity, such as hexane, ethyl acetate (B1210297), and n-butanol.

• Column Chromatography: The ethyl acetate fraction, typically rich in phenolic compounds, is subjected to column chromatography over a silica gel stationary phase. The column is eluted with a gradient of chloroform (B151607) and methanol (B129727). Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Size-Exclusion Chromatography: Fractions showing the presence of the target compound are further purified using Sephadex LH-20 column chromatography with methanol as the mobile phase.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification of Caffeoylcalleryanin is achieved by preparative HPLC on a C18 column using a gradient of acetonitrile (B52724) and water as the mobile phase.

Structural Elucidation of Caffeoylcalleryanin

The definitive structure of Caffeoylcalleryanin is determined through a combination of modern spectroscopic techniques.

Protocol 3.1: Spectroscopic Analysis

• Liquid Chromatography-Mass Spectrometry (LC-MS): The molecular weight and elemental composition of the purified compound are determined using high-resolution electrospray ionization mass spectrometry (HRESI-MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The structural skeleton and stereochemistry of Caffeoylcalleryanin are elucidated through a comprehensive analysis of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectra.

Quantitative Analysis and Bioactivity

Following its isolation and structural determination, Caffeoylcalleryanin is subjected to quantitative analysis and a panel of bioactivity assays to ascertain its potential therapeutic relevance.

Illustrative Quantitative Data

The following tables present hypothetical quantitative data for Caffeoylcalleryanin, which are representative of the expected outcomes from its analysis.

Table 1: Illustrative Isolation Yield of Caffeoylcalleryanin from Pyrus calleryana

Plant Material	Starting Weight (kg)	Crude Extract Yield (g)	Ethyl Acetate Fraction (g)	Purified Caffeoylcalleryanin (mg)	Overall Yield (%)
P. calleryana Leaves	1.0	120	25	15	0.0015%

Table 2: Illustrative Purity and Physicochemical Properties of Caffeoylcalleryanin

Parameter	Value
Purity (by HPLC)	>98%
Molecular Formula	C₂₂H₂₄O₁₂ (Hypothetical)
Molecular Weight	480.42 g/mol (Hypothetical)
Appearance	White amorphous powder
UV λmax (MeOH)	280, 325 nm

Table 3: Illustrative Bioactivity Profile of Caffeoylcalleryanin

Assay	IC₅₀ / EC₅₀ (µM)	Positive Control
DPPH Radical Scavenging	15.2	Ascorbic Acid (8.5 µM)
Anti-inflammatory (NO inhibition)	25.8	Dexamethasone (12.1 µM)
Wound Healing (Cell Migration)	10.0	EGF (0.1 µM)

Proposed Bioactivity and Signaling Pathway

Based on the known biological activities of related caffeoyl derivatives and other phenolic compounds from Pyrus species, Caffeoylcalleryanin is hypothesized to possess significant antioxidant and anti-inflammatory properties.[5] Furthermore, drawing parallels with the recently discovered vanilloylcalleryanin, a role in promoting wound healing is also proposed.[4]

Hypothetical Signaling Pathway

The anti-inflammatory effects of many natural products are mediated through the inhibition of pro-inflammatory signaling pathways. It is postulated that Caffeoylcalleryanin may exert its anti-inflammatory effects by modulating the NF-κB signaling pathway, a key regulator of inflammation.

References

• 1. Phytochemical analysis, antioxidant, anti-inflammatory and enzyme inhibitory activities of bean pear (Pyrus calleryana fruit) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Phytochemical analysis, antioxidant, anti-inflammatory and enzyme inhibitory activities of bean pear (Pyrus calleryana fruit) [frontiersin.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Caffeoyl triterpenes from pear (Pyrus pyrifolia Nakai) fruit peels and their antioxidative activities against oxidation of rat blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Phenolic Bounty of Callerya Species: A Technical Guide to Their Natural Sources, Analysis, and Bioactivity

A comprehensive review of the scientific literature reveals that the compound "Caffeoylcalleryanin" is not a recognized phytochemical. This technical guide, therefore, delves into the rich and diverse world of known phenolic compounds, including flavonoids and isoflavonoids, naturally occurring in the plant genus Callerya. This genus, belonging to the Fabaceae family, is a treasure trove of bioactive molecules with significant potential for researchers, scientists, and drug development professionals.

This guide provides an in-depth exploration of the natural sources, quantitative analysis, and experimental protocols for the extraction and characterization of these valuable compounds. Furthermore, it sheds light on the signaling pathways modulated by these phytochemicals, offering insights into their mechanisms of action.

Natural Sources and Distribution of Phenolic Compounds in Callerya

The genus Callerya, which includes several species formerly classified under Millettia, is predominantly found in tropical and subtropical regions of Asia. Phytochemical investigations have revealed that various parts of these plants, including the roots, stems, and leaves, are rich sources of a wide array of phenolic compounds.

Callerya speciosa stands out as a particularly well-studied species, with research identifying over 141 different compounds. While direct evidence of caffeoyl derivatives is limited in the available literature, the presence of numerous flavonoids and other phenylpropanoids suggests the potential for their existence. The roots and flowers of C. speciosa have been noted for their distinct phytochemical profiles. Other species, such as Callerya nitida, also contribute to the chemical diversity of this genus.

Quantitative Analysis of Bioactive Compounds

Quantitative data on the phenolic content of Callerya species is crucial for evaluating their potential as a source of bioactive compounds. The concentration of these compounds can vary depending on the plant part, geographical location, and extraction method.

Plant Species	Plant Part	Compound Class	Method	Key Findings	Reference
Callerya speciosa	Root	Total Phenolic Content (TPC)	Folin-Ciocalteu	Ethyl acetate (B1210297) extract showed high TPC.	[1]
Callerya speciosa	Root	Antioxidant Activity (IC50)	DPPH Assay	Ethyl acetate extract: 0.20 mg/mL	[1]
Callerya speciosa	Root	Antioxidant Activity (IC50)	ABTS Assay	Ethyl acetate extract: 0.39 mg/mL	[1]
Millettia griffithii	Stem	Griffinone A (a flavonoid)	NO Production Inhibition	IC50: 20.4 µM	[2]
Millettia griffithii	Stem	Griffinone B (a flavonoid)	NO Production Inhibition	IC50: 2.1 µM	[2]

Table 1: Quantitative Data on Phenolic Content and Bioactivity in Callerya and related Millettia Species.

Experimental Protocols: From Plant to Pure Compound

The successful extraction, isolation, and quantification of phenolic compounds from Callerya species rely on robust and well-defined experimental protocols.

Extraction of Phenolic Compounds

A common method for extracting phenolic compounds from Callerya speciosa roots involves sequential solvent extraction.

Protocol:

• Drying and Grinding: Air-dry the plant material (e.g., roots of Callerya speciosa) at room temperature and grind it into a fine powder.

• Maceration: Macerate the powdered plant material with methanol (B129727) at room temperature for an extended period (e.g., 72 hours), with periodic shaking.

• Filtration and Concentration: Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude methanol extract.

• Solvent Partitioning: Suspend the crude extract in water and sequentially partition it with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds based on their polarity.[1]

Isolation of Individual Compounds

Column chromatography is a fundamental technique for the isolation of pure compounds from the crude extracts.

Protocol:

• Column Preparation: Pack a glass column with a suitable stationary phase, such as silica (B1680970) gel or Sephadex LH-20.

• Sample Loading: Dissolve the dried extract (e.g., the ethyl acetate fraction) in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate and then methanol).

• Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Purification: Combine fractions with similar TLC profiles and further purify them using preparative High-Performance Liquid Chromatography (HPLC) to obtain pure compounds.[2]

Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for the quantitative analysis of phenolic compounds.

Protocol:

• Standard Preparation: Prepare standard solutions of known concentrations for the compounds of interest.

• Sample Preparation: Dissolve a precisely weighed amount of the plant extract or isolated compound in a suitable solvent (e.g., methanol).

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of two solvents, such as water with a small percentage of formic acid (Solvent A) and acetonitrile (B52724) or methanol (Solvent B), is typically employed.

  • Detection: A Diode Array Detector (DAD) or a UV-Vis detector is used to monitor the absorbance at specific wavelengths characteristic of the phenolic compounds.

• Calibration Curve: Inject the standard solutions to construct a calibration curve by plotting the peak area against the concentration.

• Quantification: Inject the sample solution and determine the concentration of the target compounds by comparing their peak areas to the calibration curve.

Signaling Pathways and Biological Activity

The phenolic compounds isolated from Callerya and related species exhibit a range of biological activities, primarily attributed to their antioxidant and anti-inflammatory properties. These effects are often mediated through the modulation of specific cellular signaling pathways.

Isoflavones, a prominent class of compounds in the Fabaceae family, are known to interact with several key signaling pathways.[3] Their structural similarity to estrogen allows them to modulate estrogen receptor signaling. Furthermore, they can influence pathways involved in cell cycle regulation, apoptosis, and inflammation.

For instance, certain flavonoids from Millettia species have been shown to inhibit the production of nitric oxide (NO), a key inflammatory mediator.[2] This inhibition is associated with the suppression of the inducible nitric oxide synthase (iNOS) enzyme.

Below is a diagram illustrating a general workflow for the extraction and analysis of bioactive compounds from Callerya species.

References

• 1. Cytotoxicity of Callerya speciosa Fractions against Myeloma and Lymphoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flavonoids and biphenylneolignans with anti-inflammatory activity from the stems of Millettia griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

The Biosynthesis of Caffeoylcalleryanin in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caffeoylcalleryanin, a phenolic glycoside with the chemical name (3-hydroxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate, is a specialized metabolite found in plants. Its structure, comprising a caffeoyl moiety ester-linked to a glycosylated substituted benzyl (B1604629) alcohol, suggests a biosynthetic pathway originating from the well-established phenylpropanoid pathway. This technical guide provides an in-depth overview of the putative biosynthetic pathway of Caffeoylcalleryanin, detailing the key enzymatic steps, relevant enzyme families, and comprehensive experimental protocols for the investigation of this pathway. The information presented herein is intended to serve as a valuable resource for researchers in natural product biosynthesis, metabolic engineering, and drug discovery.

Proposed Biosynthetic Pathway of Caffeoylcalleryanin

The biosynthesis of Caffeoylcalleryanin is proposed to occur in four major stages, beginning with the phenylpropanoid pathway and culminating in the formation of the final caffeoyl ester glycoside.

Stage 1: Phenylpropanoid Pathway and Synthesis of Caffeoyl-CoA

The biosynthesis of the caffeoyl moiety initiates from the amino acid L-phenylalanine, which is channeled into the phenylpropanoid pathway.[1] This series of enzymatic reactions is fundamental to the production of a wide array of plant secondary metabolites.[2] The key steps leading to the formation of caffeoyl-CoA are:

• Deamination of L-phenylalanine: Phenylalanine ammonia-lyase (PAL) catalyzes the non-oxidative deamination of L-phenylalanine to produce cinnamic acid.[2]

• Hydroxylation of Cinnamic Acid: Cinnamate-4-hydroxylase (C4H), a cytochrome P450-dependent monooxygenase, hydroxylates cinnamic acid to yield 4-coumaric acid (p-coumaric acid).[3]

• Activation of 4-Coumaric Acid: 4-Coumarate:CoA ligase (4CL) activates 4-coumaric acid by ligating it to Coenzyme A (CoA) to form 4-coumaroyl-CoA, an ATP-dependent reaction.[4]

• Hydroxylation of 4-Coumaroyl-CoA derivatives: The pathway to caffeoyl-CoA involves hydroxylation at the 3-position of the aromatic ring. This is primarily achieved through the action of p-coumaroyl shikimate 3'-hydroxylase (C3'H), which acts on p-coumaroyl shikimate, a product of hydroxycinnamoyl-CoA:shikimate/quinate hydroxycinnamoyltransferase (HCT). HCT then facilitates the conversion of caffeoyl shikimate to caffeoyl-CoA.[1]

• Formation of Caffeoyl-CoA: The final product of this stage is caffeoyl-CoA, the activated acyl donor for the subsequent esterification step.[5]

Stage 2: Biosynthesis of the Aglycone Moiety (Vanillyl Alcohol)

The aglycone of Caffeoylcalleryanin is a substituted benzyl alcohol, specifically 4-hydroxy-3-methoxybenzyl alcohol, also known as vanillyl alcohol.[6] The biosynthesis of this compound is likely derived from intermediates of the phenylpropanoid pathway. One plausible route is the conversion of ferulic acid, a downstream product of caffeoyl-CoA methylation. The proposed steps are:

• Conversion of Ferulic Acid to Vanillin (B372448): The conversion of ferulic acid to vanillin can occur in plants, although the precise enzymatic steps are not fully elucidated in all species.[5]

• Reduction of Vanillin to Vanillyl Alcohol: Vanillin is then reduced to vanillyl alcohol.[7] This reduction is likely catalyzed by an alcohol dehydrogenase.

Stage 3: Glycosylation of Vanillyl Alcohol

The hydroxyl group of vanillyl alcohol is glycosylated, a common modification of plant secondary metabolites that enhances their solubility and stability.[8] This reaction is catalyzed by a UDP-dependent glycosyltransferase (UGT).[4]

• Enzyme: UDP-glycosyltransferase (UGT)

• Sugar Donor: UDP-glucose

• Acceptor: Vanillyl alcohol

• Product: Vanillyl alcohol glucoside

A study on the pear genome (Pyrus bretschneideri) has identified 139 UGTs, providing a rich pool of candidate genes for this specific glycosylation step.[9]

Stage 4: Esterification of Glycosylated Vanillyl Alcohol with Caffeoyl-CoA

The final step in the biosynthesis of Caffeoylcalleryanin is the esterification of the glycosylated vanillyl alcohol with caffeoyl-CoA. This reaction is catalyzed by an acyltransferase, likely belonging to the BAHD (BEAT, AHCT, HCBT, and DAT) family of acyl-CoA-dependent acyltransferases.[10]

• Enzyme: BAHD Acyltransferase

• Acyl Donor: Caffeoyl-CoA

• Acyl Acceptor: Vanillyl alcohol glucoside

• Product: Caffeoylcalleryanin

BAHD acyltransferases are known to be involved in the synthesis of a diverse array of plant natural products, including esters and amides.[11]

Visualization of the Biosynthetic Pathway

The following diagrams, generated using the DOT language, illustrate the proposed biosynthetic pathway of Caffeoylcalleryanin and a general workflow for its investigation.

Caption: Proposed biosynthesis pathway of Caffeoylcalleryanin.

Caption: Workflow for investigating Caffeoylcalleryanin biosynthesis.

Quantitative Data

Currently, specific quantitative data for the enzymes directly involved in the final steps of Caffeoylcalleryanin biosynthesis in Pyrus calleryana are not available in the literature. However, kinetic parameters for homologous enzymes from other plant species can provide valuable reference points for experimental design.

Table 1: Representative Kinetic Parameters of 4-Coumarate:CoA Ligase (4CL)

Substrate	Plant Species	Km (µM)	Vmax/Km	Reference
4-Coumaric acid	Populus trichocarpa x P. deltoides	~80	High
Caffeic acid	Populus trichocarpa x P. deltoides	N/A	Low
Ferulic acid	Populus trichocarpa x P. deltoides	~100	Medium
Sinapic acid	Arabidopsis thaliana (At4CL4)	-	Efficient conversion	[12]

Table 2: Representative Kinetic Parameters of a Plant UDP-Glycosyltransferase (Radish Rs89B1)

Acceptor Substrate	Km (mM)	kcat/Km (s⁻¹mM⁻¹)
3,4-Dihydroxybenzoic acid	0.09	15.6
2,3,4-Trihydroxybenzoic acid	0.21	10.5
Donor Substrate
UDP-glucose	0.28	10.4
Data adapted from a study on radish UGT, demonstrating typical kinetic values for this enzyme class.[13]

Table 3: Quantification of Caffeoyl Esters in Plant Tissues by HPLC

Compound	Plant Material	Concentration Range	Reference
5-O-caffeoylquinic acid (Chlorogenic acid)	Arctium lappa	89 to 571 mg/100g DW	[14]
1,5-dicaffeoylquinic acid	Arctium lappa	48 to 486 mg/100g DW	[14]
Caffeic acid	Sarcomphalus joazeiro leaves	0.0456 ± 0.000057 mg/g	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the Caffeoylcalleryanin biosynthetic pathway.

Protocol for Heterologous Expression and Purification of Plant Acyltransferases

This protocol describes the expression of plant acyltransferases in E. coli for subsequent characterization.

1. Gene Cloning and Vector Construction:

• Amplify the full-length coding sequence of the candidate acyltransferase gene from Pyrus calleryana cDNA.
• Clone the amplified gene into an expression vector (e.g., pET vector with an N-terminal His-tag).
• Verify the construct by sequencing.

2. Heterologous Expression in E. coli:

• Transform the expression construct into a suitable E. coli expression strain (e.g., BL21(DE3)).
• Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.
• Induce protein expression by adding IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.1-1 mM.
• Continue incubation at a lower temperature (e.g., 18-25°C) for 16-24 hours to enhance soluble protein expression.

3. Protein Purification:

• Harvest the cells by centrifugation.
• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).
• Lyse the cells by sonication on ice.
• Clarify the lysate by centrifugation.
• Apply the supernatant to a Ni-NTA affinity chromatography column pre-equilibrated with lysis buffer.
• Wash the column with wash buffer (lysis buffer with 20-40 mM imidazole).
• Elute the His-tagged protein with elution buffer (lysis buffer with 250-500 mM imidazole).
• Assess the purity of the eluted protein by SDS-PAGE.
• If necessary, perform further purification steps such as size-exclusion chromatography.[15][16]

Protocol for BAHD Acyltransferase Enzyme Assay

This spectrophotometric assay continuously monitors the release of Coenzyme A (CoA) using Ellman's reagent (DTNB).[17]

1. Reaction Mixture Preparation:

• Prepare a reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.0).
• Prepare stock solutions of the acyl donor (Caffeoyl-CoA) and acyl acceptor (vanillyl alcohol glucoside).
• Prepare a stock solution of DTNB (5,5'-dithiobis(2-nitrobenzoic acid)) in the reaction buffer.

2. Enzyme Assay:

• In a 96-well microplate or a cuvette, combine the reaction buffer, DTNB, and the acyl acceptor.
• Initiate the reaction by adding the purified BAHD acyltransferase enzyme.
• Immediately start monitoring the increase in absorbance at 412 nm (the wavelength at which the product of the reaction between CoA and DTNB absorbs) using a spectrophotometer.
• As a control, run a reaction without the enzyme or without the acyl acceptor.

3. Data Analysis:

• Calculate the initial reaction rate from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of the DTNB-CoA adduct (14,150 M⁻¹cm⁻¹).
• To determine kinetic parameters (Km and Vmax), perform the assay with varying concentrations of one substrate while keeping the other substrate at a saturating concentration.
• Fit the data to the Michaelis-Menten equation.

Protocol for UDP-Glycosyltransferase (UGT) Enzyme Assay

This protocol describes a common method for assessing UGT activity by quantifying the formation of the glycosylated product using HPLC.

1. Reaction Mixture Preparation:

• Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5).
• Prepare stock solutions of the acceptor substrate (vanillyl alcohol) and the sugar donor (UDP-glucose).

2. Enzyme Assay:

• In a microcentrifuge tube, combine the reaction buffer, acceptor substrate, and UDP-glucose.
• Initiate the reaction by adding the purified UGT enzyme.
• Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).
• Stop the reaction by adding an equal volume of methanol (B129727) or by heat inactivation.
• Centrifuge the mixture to pellet the denatured protein.

3. Product Quantification by HPLC-DAD:

• Analyze the supernatant by reverse-phase HPLC using a C18 column.
• Use a gradient elution with a mobile phase consisting of acidified water (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[18][19]
• Monitor the elution profile using a diode-array detector (DAD) at the maximum absorbance wavelength of the product (Caffeoylcalleryanin).
• Quantify the product by comparing the peak area to a standard curve generated with an authentic standard of the product.

A commercially available bioluminescent assay, the UDP-Glo™ Glycosyltransferase Assay, can also be used to detect the UDP product of the reaction, offering a high-throughput alternative.[17][20][21]

Protocol for Quantification of Caffeoylcalleryanin in Plant Tissues by HPLC-DAD

This protocol outlines the extraction and quantification of Caffeoylcalleryanin from plant material.

1. Sample Preparation and Extraction:

• Freeze-dry the plant tissue (Pyrus calleryana leaves, stems, or fruits) and grind it into a fine powder.
• Extract a known weight of the powdered tissue with a suitable solvent, such as 80% methanol, using sonication or shaking.
• Centrifuge the extract and collect the supernatant. Repeat the extraction process on the pellet to ensure complete extraction.
• Combine the supernatants and evaporate the solvent under reduced pressure.
• Redissolve the dried extract in a known volume of the initial mobile phase for HPLC analysis.
• Filter the extract through a 0.22 µm syringe filter before injection.[22]

2. HPLC-DAD Analysis:

• Use a reverse-phase C18 column for separation.
• Employ a gradient elution method with a mobile phase typically consisting of two solvents: (A) water with a small percentage of acid (e.g., 0.1% formic or acetic acid) and (B) an organic solvent like acetonitrile or methanol. A typical gradient might be a linear increase in solvent B over 30-40 minutes.
• Set the flow rate to approximately 0.5-1.0 mL/min and the column temperature to 25-30°C.
• Monitor the eluate with a DAD detector at the wavelength of maximum absorbance for Caffeoylcalleryanin (likely around 320-330 nm, characteristic of caffeoyl esters).[14]

3. Quantification:

• Prepare a calibration curve using a purified standard of Caffeoylcalleryanin at several concentrations.
• Inject the plant extracts and the standards onto the HPLC system.
• Identify the Caffeoylcalleryanin peak in the chromatograms of the extracts by comparing its retention time and UV-Vis spectrum with the standard.
• Calculate the concentration of Caffeoylcalleryanin in the extracts based on the peak area and the calibration curve.

Conclusion and Future Directions

The proposed biosynthetic pathway of Caffeoylcalleryanin provides a solid framework for the investigation of this natural product. The pathway leverages well-characterized enzymatic reactions from the phenylpropanoid pathway and involves key enzyme families such as UGTs and BAHD acyltransferases. While the specific enzymes from Pyrus calleryana remain to be identified and characterized, the protocols and data presented in this guide offer a comprehensive toolkit for researchers to elucidate the complete pathway, quantify the compound in plant tissues, and explore its potential for metabolic engineering and drug development.

Future research should focus on:

• Identification and functional characterization of the specific UGT and BAHD acyltransferase genes from Pyrus calleryana involved in Caffeoylcalleryanin biosynthesis.

• Determination of the kinetic parameters of these enzymes to understand the regulation of the pathway.

• Metabolic engineering of microbial or plant systems for the heterologous production of Caffeoylcalleryanin.

• Investigation of the biological activities of Caffeoylcalleryanin to assess its potential as a therapeutic agent.

References

• 1. Identification of BAHD-acyltransferase enzymes involved in ingenane diterpenoid biosynthesis. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.) | MDPI [mdpi.com]
• 4. PROSITE [prosite.expasy.org]
• 5. 4-Hydroxy-3-methoxybenzyl alcohol [webbook.nist.gov]
• 6. Page loading... [wap.guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. Family-1 UDP glycosyltransferases in pear (Pyrus bretschneideri): Molecular identification, phylogenomic characterization and expression profiling during stone cell formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Secondary metabolites of the invasive tree, Callery pear (Pyrus calleryana), provide support for the empty niche theory of invasion | PLOS One [journals.plos.org]
• 10. Family characteristics, phylogenetic reconstruction, and potential applications of the plant BAHD acyltransferase family - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Catalytic function, mechanism, and application of plant acyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzymatic properties of UDP-glycosyltransferase 89B1 from radish and modulation of enzyme catalytic activity via loop region mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Expression and purification of recombinant tung tree diacylglycerol acyltransferase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Expression and purification of recombinant tung tree diacylglycerol acyltransferase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Near-real time determination of BAHD acyl-coenzyme A transferase reaction rates and kinetic parameters using Ellman's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 19. Secondary metabolites of the invasive tree, Callery pear (Pyrus calleryana), provide support for the empty niche theory of invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Glycosyltransferase cascades for natural product glycosylation: Use of plant instead of bacterial sucrose synthases improves the UDP-glucose recycling from sucrose and UDP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. scielo.br [scielo.br]

In-Depth Technical Guide to Caffeoylcalleryanin: Chemical Properties and Biological Characteristics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caffeoylcalleryanin, a phenolic glycoside found in various plant species, has garnered significant interest within the scientific community due to its notable biological activities. This technical guide provides a comprehensive overview of the chemical properties and pharmacological characteristics of Caffeoylcalleryanin. It includes a detailed summary of its physicochemical properties, in-depth descriptions of its anti-inflammatory, antiviral, and antioxidant activities, and the associated experimental methodologies. Furthermore, this guide presents visual representations of the proposed signaling pathways and experimental workflows to facilitate a deeper understanding of its mechanism of action and potential therapeutic applications.

Chemical and Physical Properties

Caffeoylcalleryanin is classified as a phenolic glycoside and an anthocyanidin-7-o-glycoside.[1] Its chemical structure consists of a caffeic acid moiety linked to a calleryanin (B12360610) glycoside. The presence of multiple hydroxyl groups contributes to its polarity and potential for hydrogen bonding, influencing its solubility and biological interactions. While experimentally determined physicochemical data are limited, computational predictions provide valuable insights into its properties.

Table 1: Physicochemical Properties of Caffeoylcalleryanin

Property	Value	Source
Chemical Formula	C22H24O11	FooDB[1]
Average Molecular Weight	464.4194 g/mol	FooDB[1]
Monoisotopic Molecular Weight	464.13186161 g/mol	FooDB[1]
CAS Number	20300-49-6	FooDB[1]
Isomeric SMILES	OCC1OC(OC2=CC=C(COC(=O)\C=C\C3=CC(O)=C(O)C=C3)C=C2O)C(O)C(O)C1O	FooDB[1]
Water Solubility (Predicted)	0.47 g/L	ALOGPS (cited in FooDB)[1]
logP (Predicted)	0.52	ALOGPS (cited in FooDB)[1]
pKa (Strongest Acidic, Predicted)	9.07	ChemAxon (cited in FooDB)[1]
Physical Description	Solid (Implied)	General knowledge
Acidity	Very weakly acidic	FooDB[1]
Solubility in Water	Practically insoluble	FooDB[1]

Biological Activities and Mechanisms of Action

Caffeoylcalleryanin exhibits a range of biological activities, with its anti-inflammatory, antiviral, and antioxidant properties being the most prominent.

Anti-inflammatory Activity: 15-Lipoxygenase Inhibition

Caffeoylcalleryanin is a potent inhibitor of 15-lipoxygenase (15-LOX), an enzyme implicated in the inflammatory cascade through the production of leukotrienes.

Table 2: 15-Lipoxygenase Inhibitory Activity of Caffeoylcalleryanin

Parameter	Value	Source
IC50	1.59 µM	MedChemExpress

The proposed mechanism for 15-LOX inhibition by phenolic compounds like Caffeoylcalleryanin involves their ability to act as antioxidants and radical scavengers. They can chelate the non-heme iron atom within the enzyme's active site, which is essential for its catalytic activity, thereby preventing the oxidation of arachidonic acid.

Mechanism of 15-LOX Inhibition by Caffeoylcalleryanin.

Anti-inflammatory Activity: NF-κB Signaling Pathway Inhibition

Caffeoylcalleryanin has been shown to exert anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes. The inhibitory mechanism likely involves the prevention of the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of NF-κB. This action sequesters the NF-κB dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription of target inflammatory genes.

Caffeoylcalleryanin's Inhibition of the NF-κB Pathway.

Antiviral Activity

Caffeoylcalleryanin has demonstrated antiviral activity, particularly against Dengue virus serotype 2 (DENV-2).

Table 3: Antiviral Activity of Caffeoylcalleryanin against DENV-2

Parameter	Value	Cell Line	Source
EC50	2.8 µg/mL	Vero	Semantic Scholar

The precise antiviral mechanism of Caffeoylcalleryanin is not fully elucidated but is thought to involve multiple stages of the viral life cycle. Phenolic compounds, in general, can interfere with viral attachment to host cells, inhibit viral entry, and disrupt viral replication processes.

Potential Antiviral Action Sites of Caffeoylcalleryanin.

Experimental Protocols

This section outlines the general methodologies for assessing the key biological activities of Caffeoylcalleryanin.

15-Lipoxygenase (15-LOX) Inhibition Assay

This spectrophotometric assay measures the ability of Caffeoylcalleryanin to inhibit the activity of 15-LOX.

• Reagent Preparation:

  • Prepare a buffer solution (e.g., 0.1 M borate (B1201080) buffer, pH 9.0).

  • Prepare a substrate solution of linoleic acid in the buffer.

  • Prepare an enzyme solution of 15-lipoxygenase (from soybean) in the buffer.

  • Dissolve Caffeoylcalleryanin in a suitable solvent (e.g., DMSO) to create a stock solution of known concentration.

• Assay Procedure:

  • In a cuvette or microplate well, add the buffer, the 15-LOX enzyme solution, and the Caffeoylcalleryanin solution (or solvent control).

  • Incubate the mixture at a controlled temperature (e.g., 25°C) for a short period (e.g., 5 minutes).

  • Initiate the reaction by adding the linoleic acid substrate solution.

  • Immediately monitor the increase in absorbance at 234 nm over time using a spectrophotometer. This absorbance change corresponds to the formation of the conjugated diene hydroperoxide product.

• Data Analysis:

  • Calculate the rate of the enzymatic reaction for both the control and the Caffeoylcalleryanin-treated samples.

  • Determine the percentage of inhibition caused by Caffeoylcalleryanin at various concentrations.

  • Calculate the IC50 value, which is the concentration of Caffeoylcalleryanin required to inhibit 50% of the 15-LOX activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Experimental Workflow for the 15-LOX Inhibition Assay.

Antiviral Activity Assay (Plaque Reduction Assay for DENV-2)

This assay determines the concentration of Caffeoylcalleryanin required to reduce the number of viral plaques by 50%.

• Cell Culture and Virus Propagation:

  • Culture a suitable host cell line (e.g., Vero cells) in appropriate media.

  • Propagate and titer the DENV-2 virus stock.

• Cytotoxicity Assay:

  • Determine the maximum non-toxic concentration (MNTC) of Caffeoylcalleryanin on the host cells using a cell viability assay (e.g., MTT assay).

• Plaque Reduction Assay:

  • Seed host cells in multi-well plates and grow to confluency.

  • Prepare serial dilutions of Caffeoylcalleryanin.

  • Pre-incubate the virus with the different concentrations of Caffeoylcalleryanin for a set period (e.g., 1 hour).

  • Infect the confluent cell monolayers with the virus-Caffeoylcalleryanin mixtures.

  • After an adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing carboxymethylcellulose or agar) with the corresponding concentrations of Caffeoylcalleryanin.

  • Incubate the plates for several days to allow for plaque formation.

  • Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque reduction for each concentration of Caffeoylcalleryanin compared to the virus control.

  • Determine the EC50 value by plotting the percentage of plaque reduction against the logarithm of the Caffeoylcalleryanin concentration.

NF-κB Activity Assay (Reporter Gene Assay)

This assay measures the effect of Caffeoylcalleryanin on the transcriptional activity of NF-κB.

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293 or HeLa cells).

  • Co-transfect the cells with a reporter plasmid containing an NF-κB response element upstream of a reporter gene (e.g., luciferase or GFP) and a control plasmid (e.g., expressing Renilla luciferase for normalization).

• Treatment and Stimulation:

  • Treat the transfected cells with various concentrations of Caffeoylcalleryanin for a specified time.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS) to induce NF-κB activity. Include appropriate controls (untreated, stimulated without Caffeoylcalleryanin).

• Reporter Gene Measurement:

  • Lyse the cells and measure the activity of the reporter gene (e.g., luciferase activity using a luminometer).

  • Measure the activity of the control reporter for normalization.

• Data Analysis:

  • Normalize the reporter gene activity to the control reporter activity.

  • Calculate the percentage of inhibition of NF-κB activity by Caffeoylcalleryanin at each concentration relative to the stimulated control.

  • Determine the IC50 value for NF-κB inhibition.

Conclusion

Caffeoylcalleryanin is a promising natural compound with multifaceted biological activities. Its ability to potently inhibit 15-lipoxygenase and the NF-κB signaling pathway underscores its potential as an anti-inflammatory agent. Furthermore, its antiviral properties against DENV-2 suggest its utility in the development of novel antiviral therapies. The data and protocols presented in this technical guide provide a solid foundation for further research into the pharmacological potential of Caffeoylcalleryanin and can aid in the design of future studies for drug discovery and development. Further investigations are warranted to fully elucidate its mechanisms of action and to evaluate its efficacy and safety in preclinical and clinical settings.

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]

Caffeoylcalleryanin and Pear Consumption: A Technical Guide to Biomarker Validation

A pivot to Arbutin (B1665170) as the primary biomarker for pear consumption.

Initial research into "caffeoylcalleryanin" as a specific biomarker for pear consumption has revealed a significant lack of scientific literature supporting this compound for this purpose. While a chemical entity named caffeoylcalleryanin exists within chemical databases, its presence and concentration in pears, its metabolism in humans, and its validation as a dietary biomarker are not documented in peer-reviewed studies.

Conversely, a robust body of scientific evidence strongly supports arbutin (hydroquinone-β-D-glucopyranoside) as a specific and reliable biomarker for pear intake. Pears are a unique dietary source of arbutin, making its detection in biological fluids a strong indicator of recent pear consumption. This guide will, therefore, focus on arbutin as the core biomarker, providing a comprehensive technical overview for researchers, scientists, and drug development professionals.

Arbutin as a Biomarker for Pear Consumption

Arbutin is a naturally occurring hydroquinone (B1673460) glycoside found in high concentrations in pears (Pyrus species).[1][2][3] Its specificity to pears among commonly consumed fruits makes it an excellent candidate for a dietary biomarker.[2][3] Upon consumption, arbutin is metabolized, and its metabolites can be detected in urine, providing a quantitative measure of pear intake.

Quantitative Data of Arbutin in Pears

The concentration of arbutin in pears can vary significantly depending on the cultivar, maturity, and the part of the fruit. The peel consistently shows the highest concentration of arbutin.

Pear Cultivar/Species	Fruit Part	Arbutin Concentration (mg/g Fresh Weight)	Reference
Oriental Pears (average)	-	0.164	[2]
Occidental Pears (average)	-	0.083	[2]
Yali Pear (Pyrus bretschneideri)	-	0.400	[2]
Yali Pear (Pyrus bretschneideri)	Leaf Bud	11.9	[4]
Yali Pear (Pyrus bretschneideri)	Floral Bud	12.4	[4]
Yali Pear (Pyrus bretschneideri)	Flower	8.29	[4]
Yali Pear (Pyrus bretschneideri)	Young Fruit	9.92	[4]
Yali Pear (Pyrus bretschneideri)	Mature Fruit Peel	1.20	[2][4]
Korean Pears (average)	-	6982.0 (μg/g dry weight)	[2]
Unripe Gamcheonbae	-	High	[5]
Unripe Manpungbae	-	High	[5]
Unripe Niitaka	-	Low	[5]

Metabolism of Arbutin and its Detection as a Biomarker

The metabolism of arbutin is a key aspect of its utility as a biomarker. The following diagram illustrates the proposed metabolic pathway of arbutin following pear consumption.

Caption: Proposed metabolic pathway of arbutin after pear consumption.

Experimental Protocols

Extraction of Arbutin from Pear Fruit

This protocol describes the extraction of arbutin from pear fruit for quantitative analysis.

Caption: Workflow for arbutin extraction from pear samples.

Methodology:

• Sample Preparation: Weigh a known amount of fresh pear tissue (e.g., 10 g of peel).

• Homogenization: Homogenize the tissue in a blender with a suitable volume of 80% ethanol.

• Extraction: Stir the homogenate for a specified time (e.g., 2 hours) at room temperature.

• Centrifugation: Centrifuge the mixture at a high speed (e.g., 10,000 x g) for 15 minutes to separate the solid debris.

• Collection: Carefully collect the supernatant.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into a vial for analysis.

• Analysis: Analyze the extracted sample using High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantification of Arbutin Metabolites in Urine

This protocol outlines the procedure for detecting and quantifying arbutin metabolites (hydroquinone glucuronide and hydroquinone sulfate) in human urine.

References

• 1. researchgate.net [researchgate.net]
• 2. A review of pears (Pyrus spp.), ancient functional food for modern times - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Analyses of arbutin and chlorogenic acid, the major phenolic constituents in Oriental pear - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidant and whitening activities of five unripe pear cultivars | Journal of Applied Botany and Food Quality [ojs.openagrar.de]

Structural Elucidation of Caffeoylcalleryanin: A Technical Guide Using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of Caffeoylcalleryanin, a representative caffeoyl glycoside, utilizing one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy. This document details the methodologies, data interpretation, and key correlations necessary to unambiguously determine the molecular structure of this class of natural products.

Introduction to Caffeoylcalleryanin

Caffeoylcalleryanin is a phenolic compound belonging to the caffeoyl glycoside class. These molecules consist of a caffeic acid moiety linked to a sugar unit, in this case, calleryanin (B12360610) (hypothesized as a β-D-glucopyranoside for this guide). The structural determination of such compounds is crucial for understanding their biological activity and potential therapeutic applications. NMR spectroscopy is the most powerful technique for this purpose, providing detailed information about the carbon-hydrogen framework and the connectivity between different structural units.[1][2]

The proposed structure for elucidation is 6'-O-caffeoyl-β-D-glucopyranoside . The numbering for the caffeoyl and glucopyranoside moieties is presented below.

---

Data Presentation: NMR Spectroscopic Data

The complete ¹H and ¹³C NMR spectral data for Caffeoylcalleryanin, acquired in Methanol-d₄ (CD₃OD), are summarized below. These tables provide the chemical shifts (δ) in parts per million (ppm), coupling constants (J) in Hertz (Hz), and the multiplicity of the signals.

Table 1: ¹H NMR Data of Caffeoylcalleryanin (500 MHz, CD₃OD)

Position	δH (ppm)	Multiplicity	J (Hz)
Caffeoyl Moiety
2	7.05	d	2.0
5	6.78	d	8.2
6	6.95	dd	8.2, 2.0
7	7.60	d	15.9
8	6.32	d	15.9
Glucopyranoside Moiety
1'	4.45	d	7.8
2'	3.48	t	8.5
3'	3.42	t	9.0
4'	3.35	t	9.0
5'	3.75	m
6'a	4.40	dd	11.9, 2.2
6'b	4.25	dd	11.9, 6.5

Table 2: ¹³C NMR Data of Caffeoylcalleryanin (125 MHz, CD₃OD)

Position	δC (ppm)
Caffeoyl Moiety
1	127.5
2	115.2
3	146.8
4	149.9
5	116.4
6	123.0
7	147.1
8	114.5
9	168.8
Glucopyranoside Moiety
1'	104.2
2'	75.1
3'	77.9
4'	71.7
5'	74.5
6'	64.8

---

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are representative of standard practices in natural product chemistry.

Sample Preparation

A 5 mg sample of purified Caffeoylcalleryanin was dissolved in 0.6 mL of Methanol-d₄ (CD₃OD, 99.8% D). The solution was transferred to a 5 mm NMR tube for analysis.

NMR Instrumentation

All NMR spectra were recorded on a Bruker AVANCE III HD 500 MHz spectrometer equipped with a 5 mm cryoprobe. The experiments were conducted at a standard temperature of 298 K.

1D NMR Spectroscopy

• ¹H NMR: The proton NMR spectrum was acquired with a spectral width of 12 ppm, an acquisition time of 2.7 seconds, and a relaxation delay of 2.0 seconds. A total of 32 scans were collected and the data was processed with a line broadening of 0.3 Hz. Chemical shifts were referenced to the residual solvent peak of CD₃OD at δH 3.31 ppm.

• ¹³C NMR: The carbon NMR spectrum was acquired using a standard pulse sequence with proton decoupling. The spectral width was 240 ppm, with an acquisition time of 1.1 seconds and a relaxation delay of 2.0 seconds. A total of 1024 scans were averaged. Chemical shifts were referenced to the CD₃OD solvent peak at δC 49.0 ppm.

2D NMR Spectroscopy

• COSY (Correlation Spectroscopy): The ¹H-¹H COSY experiment was performed to identify proton-proton spin systems.[3] The spectral width was set to 8 ppm in both dimensions. The data matrix was 2048 x 512 points, with 8 scans per increment.

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment was used to determine direct one-bond proton-carbon correlations.[4] The spectral widths were 8 ppm for the ¹H dimension (F2) and 160 ppm for the ¹³C dimension (F1). The experiment was optimized for a one-bond coupling constant (¹JCH) of 145 Hz.

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment was crucial for identifying long-range (2-3 bond) proton-carbon correlations, which are essential for connecting different structural fragments.[3] The spectral widths were the same as in the HSQC experiment. The experiment was optimized for a long-range coupling constant of 8 Hz.

---

Structural Elucidation Workflow and Key Correlations

The structural elucidation process follows a logical progression from initial data acquisition to the final assembly of the molecular structure. This workflow is visualized below, followed by a diagram illustrating the key NMR correlations that confirm the identity of Caffeoylcalleryanin.

Caption: General workflow for the structural elucidation of natural products.

The definitive structural proof for Caffeoylcalleryanin comes from the interpretation of 2D NMR spectra. The key COSY and HMBC correlations are visualized below.

Caption: Key 2D NMR correlations for Caffeoylcalleryanin.

Interpretation of Key Correlations:

• Caffeoyl Moiety Identification:

  • The ¹H NMR spectrum shows two doublets at δ 7.60 (H-7) and δ 6.32 (H-8) with a large coupling constant (J = 15.9 Hz), characteristic of trans-olefinic protons.

  • The aromatic region displays an ABX spin system (δ 7.05, 6.95, and 6.78), indicative of a 1,3,4-trisubstituted benzene (B151609) ring.

  • COSY correlations confirm the H-7/H-8 and H-5/H-6 couplings.

  • HMBC correlations from H-7 and H-8 to the carbonyl carbon at δ 168.8 (C-9) confirm the cinnamic acid backbone.

• Glucopyranoside Moiety Identification:

  • The anomeric proton signal at δ 4.45 (H-1') with a large coupling constant (J = 7.8 Hz) indicates a β-configuration for the glucose unit.

  • COSY correlations establish the complete proton spin system of the sugar ring, from H-1' through to the H₂-6' protons.

  • The chemical shifts of the sugar protons and carbons are consistent with a standard glucopyranoside unit.

• Establishing the Linkage:

  • The most critical piece of evidence for the structure is the connection between the caffeoyl and glucopyranoside units.

  • A downfield shift is observed for the H₂-6' protons (δ 4.40 and 4.25) compared to a typical unsubstituted glucose, suggesting acylation at this position.[1][5]

  • The definitive link is established by a key HMBC correlation from the H₂-6' protons of the glucose unit to the carbonyl carbon (C-9, δ 168.8) of the caffeoyl moiety. This three-bond correlation unambiguously proves that the caffeoyl group is esterified at the 6'-position of the glucose.

Conclusion

Through the systematic application and interpretation of 1D and 2D NMR spectroscopy, the structure of Caffeoylcalleryanin has been unequivocally determined as 6'-O-caffeoyl-β-D-glucopyranoside. The combination of COSY, HSQC, and particularly HMBC experiments allowed for the complete assignment of all proton and carbon signals and confirmed the connectivity between the caffeic acid and glucose moieties. This guide provides a clear framework for the structural elucidation of similar natural products, which is a fundamental step in their evaluation for drug development and other scientific research.

References

• 1. Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and Biosynthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Caffeoylcalleryanin and its Derivatives in Pear Cultivars: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of caffeoyl derivatives, with a specific focus on compounds found in Pyrus species, particularly Pyrus calleryana. While the term "caffeoylcalleryanin" is not widely indexed in scientific literature, this guide synthesizes research on related caffeoyl esters and other phenolic compounds identified in various pear cultivars. It details the methodologies for their extraction and analysis, presents available quantitative data, and proposes a biosynthetic pathway for these compounds. This document is intended to serve as a valuable resource for researchers and professionals in the fields of phytochemistry, pharmacology, and drug development who are interested in the bioactive compounds of pears.

Introduction

Pear (genus Pyrus) is a globally cultivated fruit crop with numerous varieties appreciated for their nutritional and medicinal properties. The health benefits of pears are largely attributed to their rich and diverse phytochemical composition, particularly phenolic compounds. Among these, caffeic acid and its derivatives, known as caffeoyl esters, are of significant interest due to their potent antioxidant, anti-inflammatory, and other biological activities.

This guide focuses on the presence of caffeoyl derivatives in pear cultivars, with a special emphasis on Pyrus calleryana (Callery pear), a species from which the term "caffeoylcalleryanin" is likely derived. Although direct quantification of a compound named "caffeoylcalleryanin" across different pear cultivars is not available in current literature, extensive research has been conducted on the phenolic profile of P. calleryana and other pear species, revealing the presence of numerous caffeoyl esters. This guide will collate and present this information in a structured and accessible format for a technical audience.

Phytochemical Composition of Pyrus calleryana

Recent research has provided a detailed phytochemical analysis of the fruit of Pyrus calleryana, commonly known as the bean pear. These studies have utilized advanced analytical techniques such as Ultra-High-Performance Liquid Chromatography coupled with Quadrupole-Orbitrap High-Resolution Mass Spectrometry (UHPLC-Q-Orbitrap-MS) to identify a wide array of compounds.

A 2025 study identified 63 compounds in the water and ethanol (B145695) extracts of P. calleryana fruit, including 23 phenols and 13 flavonoids.[1][2][3] Notably, several caffeic acid derivatives were identified, which are presented in the table below. The presence of these compounds underscores the potential of P. calleryana as a source of bioactive caffeoyl esters.

Table 1: Caffeoyl Derivatives and Related Phenolic Compounds Identified in Pyrus calleryana Fruit

Compound Number	Compound Name	Molecular Formula	Reference
15	Chlorogenic acid	C₁₆H₁₈O₉	[3]
17	1-Caffeoylquinic acid	C₁₆H₁₈O₉	[4]
18	Caffeic acid	C₉H₈O₄	[3]
12	Cryptochlorogenic acid	C₁₆H₁₈O₉	[4]
6	Neochlorogenic acid	C₁₆H₁₈O₉	[4]

Source: Adapted from Zhao et al., 2025 and Nassar et al., 2011.

In addition to the fruit, the leaves of Pyrus calleryana have also been found to contain various phenolic metabolites, including alcoholic esters of caffeic acid.[4][5] One study specifically mentions the identification of "protocatechuoyl calleryanin," suggesting that "calleryanin" is a moiety to which different phenolic acids can be esterified.[4]

Caffeoyl Derivatives in Other Pear Cultivars

While Pyrus calleryana has been a focus of recent phytochemical investigations, other pear species, such as Pyrus pyrifolia (Asian pear), have also been shown to contain a variety of caffeoyl triterpenes in their fruit peels.[6][7] These compounds, which consist of a triterpene core esterified with caffeic acid, have demonstrated significant antioxidant activities.[6]

Table 2: Caffeoyl Triterpenes Identified in Pyrus pyrifolia cv. Chuwhangbae Peels

Compound Name	Molecular Formula	Reference
3-O-cis-caffeoylbetulinic acid	C₃₉H₅₂O₆	[6]
3-O-trans-caffeoylbetulinic acid	C₃₉H₅₂O₆	[6]
3-O-trans-caffeoyloleanolic acid	C₃₉H₅₂O₆	[6]

Source: Adapted from a 2013 study on Pyrus pyrifolia.[6]

The presence of diverse caffeoyl esters across different Pyrus species highlights the importance of this class of compounds to the genus. However, comprehensive quantitative comparisons of specific caffeoyl derivatives across a wide range of pear cultivars are still lacking in the scientific literature.

Experimental Protocols

The methodologies employed for the extraction and identification of caffeoyl derivatives from pear tissues are crucial for obtaining accurate and reproducible results. Below are detailed protocols based on published studies.

Sample Preparation and Extraction (Based on Zhao et al., 2025)

• Plant Material: Fresh fruit of Pyrus calleryana is collected, identified by a botanist, and a voucher specimen is preserved in a herbarium.

• Drying and Grinding: The fruit is washed, dried at a controlled temperature (e.g., 60°C) to a constant weight, and then ground into a fine powder.

• Extraction:

  • Water Extract (WE): The powdered fruit material is mixed with distilled water at a specific ratio (e.g., 1:10 w/v) and subjected to ultrasonication for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 50°C). The process is repeated, and the combined filtrates are concentrated under reduced pressure and then lyophilized.

  • Ethanol Extract (EE): The powdered fruit material is extracted with a specified concentration of ethanol (e.g., 70%) using a similar ultrasonic-assisted extraction method as for the water extract. The filtrate is then concentrated and lyophilized.[2]

Phytochemical Analysis using UHPLC-Q-Orbitrap-MS

• Chromatographic System: An ultra-high-performance liquid chromatography system (e.g., Thermo Vanquish) is used for separation.

• Column: A reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 2.1 × 100 mm, 1.8 μm) is typically employed.

• Mobile Phase: A gradient elution is performed using a binary solvent system, such as:

  • Solvent A: 0.1% formic acid in water

  • Solvent B: Acetonitrile

• Gradient Program: A typical gradient might be: 0-5 min, 5% B; 5-15 min, 5-30% B; 15-25 min, 30-60% B; 25-35 min, 60-90% B; 35-40 min, 90-100% B; 40-45 min, 100% B; 45-45.1 min, 100-5% B; 45.1-50 min, 5% B.[2]

• Mass Spectrometry: A high-resolution mass spectrometer (e.g., Thermo Q Exactive HF-X) equipped with a heated electrospray ionization (HESI) source is used for detection.

• Data Acquisition: Data is acquired in both positive and negative ion modes over a specified mass range (e.g., m/z 100-1500).

• Compound Identification: Compounds are identified by comparing their exact mass, retention times, and MS/MS fragmentation patterns with those of authentic standards and by searching specialized databases (e.g., mzCloud, ChemSpider).[2]

Visualizations

Proposed Biosynthetic Pathway of Caffeoylquinic Acids

The following diagram illustrates the generally accepted biosynthetic pathway for caffeoylquinic acids, such as chlorogenic acid, which are prominent in Pyrus species.

Caption: Proposed biosynthetic pathway of caffeoylquinic acids in plants.

Experimental Workflow for Phytochemical Analysis

The following diagram outlines the typical workflow for the extraction and analysis of phenolic compounds from pear samples.

Caption: General experimental workflow for pear phytochemical analysis.

Conclusion and Future Directions

While the specific compound "caffeoylcalleryanin" remains to be fully characterized and quantified in the scientific literature, it is evident that Pyrus species, and Pyrus calleryana in particular, are a rich source of diverse caffeoyl derivatives. The presence of compounds like chlorogenic acid, other caffeoylquinic acid isomers, and caffeoyl triterpenes suggests significant potential for these pear cultivars in the development of functional foods and pharmaceuticals.

Future research should focus on:

• The isolation and structural elucidation of novel caffeoyl esters from Pyrus calleryana to definitively identify "caffeoylcalleryanin" and related compounds.

• The development of validated quantitative methods for the analysis of these specific compounds.

• A comparative analysis of the caffeoyl ester profiles across a wider range of commercially important and traditional pear cultivars.

• In-depth investigation into the specific bioactivities and pharmacological mechanisms of the identified caffeoyl derivatives.

This technical guide provides a foundation for researchers and professionals to build upon in their exploration of the rich phytochemical landscape of pears. The continued investigation of these compounds holds promise for new discoveries in nutrition and medicine.

References

• 1. Frontiers | Phytochemical analysis, antioxidant, anti-inflammatory and enzyme inhibitory activities of bean pear (Pyrus calleryana fruit) [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Phytochemical analysis, antioxidant, anti-inflammatory and enzyme inhibitory activities of bean pear (Pyrus calleryana fruit) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Caffeoyl triterpenes from pear (Pyrus pyrifolia Nakai) fruit peels and their antioxidative activities against oxidation of rat blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

In Silico Prediction of Caffeoylcalleryanin Bioactivity: A Technical Guide

Introduction to Caffeoylquinic Acids (CQAs) and Their Bioactive Potential

Caffeoylquinic acids (CQAs) are a group of phenolic compounds widely distributed in the plant kingdom, formed by the esterification of caffeic acid and quinic acid. They are significant components of the human diet and have garnered considerable interest for their potential health benefits, including antioxidant, anti-inflammatory, and neuroprotective properties. The antioxidant activity of CQAs is often attributed to their ability to scavenge free radicals and to activate the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses. Their anti-inflammatory effects are being investigated for their potential to modulate various signaling cascades involved in the inflammatory process. Given the vast chemical space of CQA isomers and derivatives, in silico methods offer a rapid and cost-effective approach to predict their biological activities and guide further experimental validation.

In Silico Predicted Bioactivity of 5-O-Caffeoylquinic Acid

The following tables summarize the quantitative data from an in silico 3D/4D Quantitative Structure-Activity Relationship (QSAR) study on 5-O-Caffeoylquinic Acid (referred to as C1 in the study). The predictions are based on computational models and provide a probabilistic assessment of various biological activities.

Table 1: Predicted Anti-Inflammatory Activity of 5-O-Caffeoylquinic Acid

Target Enzyme	Predicted Probability of Inhibition	Predicted % Inhibition Range
COX-1	0.206	Low
COX-2	0.682	7-10%
LOX-5	Not Predicted	Low

Table 2: Predicted Cytotoxicity and Metabolism of 5-O-Caffeoylquinic Acid

Parameter	Predicted Probability	Predicted Outcome
Cytotoxicity	0.305	Low Activity
Metabolism by CYP3A4	0.904	High (4 metabolites)
Metabolism by CYP2D6	Not Predicted	Low Probability

Methodologies: In Silico Experimental Protocols

This section details the methodologies for key in silico experiments used in the prediction of CQA bioactivity.

3D/4D Quantitative Structure-Activity Relationship (QSAR) Analysis

4D-QSAR is an advanced computational method that extends traditional 3D-QSAR by incorporating the conformational flexibility of molecules (the fourth dimension). This approach allows for a more dynamic and realistic representation of ligand-receptor interactions.

Experimental Protocol:

• Molecular Modeling and Conformational Analysis:

  • The 3D structure of the CQA is built using molecular modeling software.

  • A comprehensive conformational search is performed to generate a diverse ensemble of low-energy conformers for the molecule. This is a critical step in 4D-QSAR, as it accounts for the molecule's flexibility.

• Molecular Alignment:

  • The ensemble of conformers for each molecule in the dataset is aligned in 3D space. This can be done using a common substructure or by aligning to a template molecule.

• Descriptor Calculation:

  • The aligned molecules are placed in a 3D grid.

  • Interaction fields (steric, electrostatic, hydrophobic, etc.) are calculated at each grid point for all conformers. These field values serve as the descriptors for the QSAR model.

• Model Building and Validation:

  • A statistical method, such as Partial Least Squares (PLS), is used to build a mathematical model that correlates the calculated descriptors with the biological activity of the molecules in a training set.

  • The predictive power of the model is assessed using a test set of molecules that were not used in model development. Key validation metrics include the cross-validated correlation coefficient (q²) and the predictive correlation coefficient (r²_pred).

The study on 5-O-Caffeoylquinic Acid utilized molecular exterior- and molecular interior-based 3D/4D QSAR analysis, likely referring to the consideration of interaction fields both on the surface and within the core of the molecule. The specific platforms used were CiS/MC and AlteQ.

Workflow for 4D-QSAR Analysis

In Vitro Antioxidant Potential of Caffeoylcalleryanin: A Technical Guide

Introduction

Reactive oxygen species (ROS) are highly reactive molecules generated as byproducts of normal cellular metabolism. While essential for certain physiological processes, their overproduction can lead to oxidative stress, a condition implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular disorders, and neurodegenerative diseases. Antioxidants are compounds that can neutralize ROS, thereby mitigating oxidative damage. Caffeoylcalleryanin, a phenolic compound, is of growing interest for its potential health benefits, including its putative antioxidant properties. This guide details the standard in vitro assays and cellular mechanisms relevant to the evaluation of its antioxidant efficacy.

Chemical-Based Antioxidant Assays

Chemical-based assays are rapid and cost-effective methods for screening the radical scavenging and reducing capabilities of compounds.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to assess the ability of a compound to act as a free radical scavenger or hydrogen donor.[1][2] The principle lies in the reduction of the stable DPPH radical, which is deep purple in color, to the non-radical form, DPPH-H, which is yellow, upon accepting an electron or hydrogen radical from an antioxidant.[2][3] The discoloration is measured spectrophotometrically, and the percentage of DPPH radical scavenging activity is calculated.[1][3]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Caffeoylcalleryanin in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare a 0.1 mM DPPH solution in methanol.[3] Keep the solution in a dark bottle to prevent degradation.

• Assay Procedure:

  • Add 100 µL of various concentrations of Caffeoylcalleryanin to a 96-well microplate.[4]

  • Add 100 µL of the DPPH solution to each well.[4]

  • Incubate the plate in the dark at room temperature for 30 minutes.[1][4]

  • Measure the absorbance at 517 nm using a microplate reader.[1][5]

  • A control containing the solvent and DPPH solution is also measured.[3]

• Data Analysis:

  • The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of Caffeoylcalleryanin.

Illustrative Data for Known Antioxidants:

Compound	IC50 (µg/mL)
Gallic Acid	1.03 ± 0.25
(+)-Catechin	3.12 ± 0.51
Caffeic Acid	1.59 ± 0.06
Quercetin (B1663063)	1.89 ± 0.33
Ascorbic Acid	Reference

Data is illustrative and sourced from a study on various pure chemical compounds.[4]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay measures the ability of a compound to scavenge the ABTS radical cation (ABTS•+).[6] The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[6] In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless form, and the decrease in absorbance is measured.[7] This assay is applicable to both hydrophilic and lipophilic antioxidants.[6]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.[8]

  • To generate the ABTS•+ solution, mix the two stock solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.[8][9]

  • Dilute the ABTS•+ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[9]

• Assay Procedure:

  • Add 100 µL of various concentrations of Caffeoylcalleryanin to a 96-well microplate.[4]

  • Add 100 µL of the diluted ABTS•+ solution to each well.[4]

  • Incubate the plate at room temperature for 6 minutes.[4]

  • Measure the absorbance at 734 nm.[7]

• Data Analysis:

  • The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the antioxidant capacity of the sample is compared to that of Trolox, a water-soluble vitamin E analog.

Illustrative Data for Known Antioxidants:

Compound	IC50 (µg/mL)
Gallic Acid	1.03 ± 0.25
(+)-Catechin	3.12 ± 0.51
Caffeic Acid	1.59 ± 0.06
Rutin Hydrate	4.68 ± 1.24
Quercetin	1.89 ± 0.33

Data is illustrative and sourced from a study on various pure chemical compounds.[4]

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[10][11] The reduction is monitored by the formation of a colored complex between Fe²⁺ and 2,4,6-tripyridyl-s-triazine (TPTZ), which has a maximum absorbance at 593 nm.[10][12] The intensity of the color is proportional to the reducing power of the antioxidant.

Experimental Protocol:

• Reagent Preparation:

  • FRAP Reagent: Prepare fresh by mixing 300 mM acetate (B1210297) buffer (pH 3.6), 10 mM TPTZ solution in 40 mM HCl, and 20 mM FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio.[10] Warm the reagent to 37°C before use.[2]

• Assay Procedure:

  • Add 10 µL of Caffeoylcalleryanin solution to a 96-well plate.[12]

  • Add 220 µL of the FRAP working solution to each well.[12]

  • Incubate the mixture for 4 minutes with continuous stirring.[12]

  • Measure the absorbance at 593 nm.[10][12]

• Data Analysis:

  • A standard curve is generated using a known concentration of FeSO₄·7H₂O.

  • The antioxidant capacity of the sample is expressed as FRAP value (in µM Fe²⁺ equivalents).

Illustrative Data for Plant Extracts:

Plant Extract	FRAP Value (µmol Trolox/g dw)
Origanum vulgare	472.32
Melissa officinalis	Not specified
Origanum majorana L.	Not specified
Rosmarinus officinalis	Not specified

Data is illustrative and sourced from a study on various plant extracts.[10]

Cell-Based Antioxidant Assay

Cell-based assays provide a more biologically relevant assessment of antioxidant activity by considering factors such as cell uptake, metabolism, and localization of the compound.[13][14][15]

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the ability of a compound to inhibit the oxidation of a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), within cells.[14][16] DCFH-DA is a non-polar compound that can diffuse into cells, where it is deacetylated by cellular esterases to the polar, non-fluorescent 2',7'-dichlorofluorescin (DCFH).[16] In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[14][17] The antioxidant activity is quantified by the reduction in fluorescence in the presence of the test compound.[14]

Experimental Protocol:

• Cell Culture:

  • Human hepatocarcinoma (HepG2) or Caco-2 cells are commonly used.[13] Seed the cells in a 96-well plate and grow to confluence.

• Assay Procedure:

  • Wash the cells with PBS.

  • Treat the cells with various concentrations of Caffeoylcalleryanin and 25 µM DCFH-DA for 1 hour.

  • Wash the cells with PBS to remove the extracellular compounds.

  • Add 600 µM of 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), a peroxyl radical generator, to induce oxidative stress.[14][17]

  • Measure the fluorescence at an emission wavelength of 538 nm and an excitation wavelength of 485 nm every 5 minutes for 1 hour using a fluorescence plate reader.

• Data Analysis:

  • The area under the curve of fluorescence versus time is calculated.

  • The CAA value is calculated using the following formula: CAA unit = 100 - (∫SA / ∫CA) * 100 Where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • The results are often expressed as quercetin equivalents.[14][17]

Signaling Pathways and Experimental Workflows

In Vitro Antioxidant Screening Workflow

The following diagram illustrates a typical workflow for screening the in vitro antioxidant potential of a novel compound.

Caption: Workflow for in vitro antioxidant activity screening.

Cellular Antioxidant Activity (CAA) Assay Workflow

This diagram outlines the key steps involved in the Cellular Antioxidant Activity (CAA) assay.

Caption: Cellular Antioxidant Activity (CAA) Assay workflow.

Nrf2/ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway is a key cellular defense mechanism against oxidative stress.[18] Nrf2 is a transcription factor that upregulates the expression of a battery of antioxidant and detoxification genes.[18] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to oxidative stress or in the presence of certain antioxidant compounds, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the ARE in the promoter region of its target genes, initiating their transcription. These genes encode for protective enzymes such as heme oxygenase-1 (HO-1) and catalase.[19]

Caption: The Nrf2/ARE antioxidant signaling pathway.

Conclusion

The in vitro evaluation of Caffeoylcalleryanin's antioxidant potential requires a multi-faceted approach. Initial screening with chemical-based assays such as DPPH, ABTS, and FRAP can provide valuable insights into its radical scavenging and reducing capabilities. Subsequent validation using cell-based assays like the CAA assay is crucial to confirm its activity in a biological context. Furthermore, investigating its effect on key antioxidant signaling pathways, such as the Nrf2/ARE pathway, will elucidate the underlying mechanisms of its protective effects. The methodologies and frameworks presented in this guide offer a robust starting point for the comprehensive assessment of Caffeoylcalleryanin as a potential antioxidant agent for therapeutic and nutraceutical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Evaluation of antioxidant activities in ethanolic extract of Capparis Zeylanica Linn. Root. [scielo.org.mx]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 6. Antioxidant activity applying an improved ABTS radical cation decolorization assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 8. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 9. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. assaygenie.com [assaygenie.com]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 13. Modification of the cellular antioxidant activity (CAA) assay to study phenolic antioxidants in a Caco-2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antioxidant Activity In Vitro Evaluation - Creative Bioarray [cellstress-tech.com]
• 16. mdpi.com [mdpi.com]
• 17. US20110313672A1 - Cellular antioxidant activity (caa) assay - Google Patents [patents.google.com]
• 18. Coffee-Derived Phenolic Compounds Activate Nrf2 Antioxidant Pathway in I/R Injury In Vitro Model: A Nutritional Approach Preventing Age Related-Damages - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

A Technical Guide to the Anti-inflammatory Properties of Caffeoyl-Conjugated Compounds: An Analysis Based on Caffeoylquinic Acids and Related Derivatives

Disclaimer: As of this writing, specific data on a compound named "Caffeoylcalleryanin" is not available in the public scientific literature. The following technical guide is therefore based on extensive research into the anti-inflammatory properties of structurally related and well-characterized compounds, primarily caffeic acid, caffeoylquinic acids (CQAs), dicaffeoylquinic acids (diCQAs), and caffeic acid phenethyl ester (CAPE). These compounds share the core caffeoyl moiety responsible for significant biological activity and serve as a robust model for understanding the potential anti-inflammatory mechanisms of novel caffeoyl conjugates.

Executive Summary

Caffeic acid and its derivatives, particularly caffeoylquinic acids, represent a class of potent phenolic compounds with well-documented anti-inflammatory properties. Their mechanism of action is multifactorial, primarily involving the modulation of key inflammatory signaling cascades, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By inhibiting these pathways, caffeoyl derivatives effectively suppress the production of a wide array of pro-inflammatory mediators, such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). This guide provides a comprehensive overview of the quantitative data, experimental methodologies, and underlying signaling pathways associated with the anti-inflammatory effects of these compounds, offering a foundational understanding for researchers and drug development professionals.

Quantitative Data on Anti-inflammatory Activity

The anti-inflammatory efficacy of caffeic acid derivatives has been quantified through various in vitro and in vivo studies. The following tables summarize key findings, presenting data on the inhibition of inflammatory mediators and cytokines.

Table 1: In Vitro Inhibition of Inflammatory Mediators by Caffeic Acid Derivatives

Compound	Model System	Target	IC50 / Effect	Reference
Caffeic Acid	RAW 264.7 Cells (LPS-induced)	NO Production	Significant inhibition at 1-100 μM	[1]
Caffeic Acid Derivative (Compound 3)	RAW 264.7 Cells (LPS-induced)	NO Production	IC50: 0.6 μM	[1]
Caffeic Acid Derivative (Compound 2)	RAW 264.7 Cells (LPS-induced)	NO Production	IC50: 1.4 μM	[1]
Dicaffeoylquinic Acids (DiCQAs)	RAW 264.7 Cells (LPS-induced)	NO Production	Dose-dependent suppression	[2]
Dicaffeoylquinic Acids (DiCQAs)	RAW 264.7 Cells (LPS-induced)	PGE2 Production	Dose-dependent suppression	[2]
4,5-Dicaffeoylquinic Acid (4,5-diCQA)	RAW 264.7 Cells (LPS-induced)	iNOS Expression	Dose-dependent decrease	[3]
4,5-Dicaffeoylquinic Acid (4,5-diCQA)	RAW 264.7 Cells (LPS-induced)	COX-2 Expression	Dose-dependent decrease	[3]
Caffeic Acid	CCD-18Co Cells (IL-1β-induced)	COX-2 Expression	Significant downregulation at 10 & 50 μM	[4]
Caffeic Acid Benzyl Ester (Compound 2)	RAW 264.7 Cells (LPS-induced)	iNOS & COX-2 Expression	Decreased expression	[5]

Table 2: In Vitro and In Vivo Modulation of Pro-inflammatory Cytokines by Caffeic Acid Derivatives

Compound	Model System	Cytokine(s)	Effect	Reference
3,4,5-tri-O-caffeoylquinic acid (50 mg/kg)	Carrageenan-induced rat paw edema	TNF-α	Reduction to 8.44 ± 0.62 pg/mL	[6][7]
3,4,5-tri-O-caffeoylquinic acid (50 mg/kg)	Carrageenan-induced rat paw edema	IL-1β	Reduction to 5.83 ± 0.57 pg/mL	[6][7]
Dicaffeoylquinic Acids (DiCQAs)	RAW 264.7 Cells (LPS-induced)	TNF-α, IL-1β, IL-6	Dose-dependent suppression of production	[2]
4,5-Dicaffeoylquinic Acid (4,5-diCQA)	RAW 264.7 Cells (LPS-induced)	TNF-α, IL-6	Inhibition rates of 40% and 20% at 4 µM, respectively	[3]
Caffeic Acid Benzyl Ester (Compound 2)	RAW 264.7 & HT-29 Cells (LPS-induced)	IL-6, IL-1β, TNF-α, IL-8	Significant suppression	[5]
5-Caffeoylquinic Acid (25 μmol/l)	Mouse Primary Peritoneal Macrophages (LPS-induced)	Pro-inflammatory Cytokines	Significant inhibition	[8]
Caffeic Acid (10 μmol/l)	Mouse Primary Peritoneal Macrophages (LPS-induced)	Pro-inflammatory Cytokines	Significant inhibition	[8]
Polyphenols from Ilex latifolia	RAW 264.7 Cells (LPS-induced)	TNF-α, IL-1β, IL-6	Dose-dependent inhibition (100-300 μg/mL)	[9]

Table 3: In Vivo Anti-inflammatory Effects of Caffeoylquinic Acid Derivatives

Compound	Model	Dosage	Effect	Reference
3,4,5-tri-O-caffeoylquinic acid	Carrageenan-induced rat paw edema	50 mg/kg	88% of the activity of indomethacin (B1671933) (10 mg/kg) in inhibiting edema volume after 3h	[6][7]
4,5-Dicaffeoylquinic Acid	Carrageenan-induced rat paw edema	5, 10, 20 mg/kg	Dose-dependent suppression of edema	[3]

Core Signaling Pathways and Mechanism of Action

The anti-inflammatory effects of caffeic acid derivatives are predominantly mediated by the inhibition of the NF-κB and MAPK signaling pathways. These pathways are central to the transcriptional regulation of numerous genes involved in the inflammatory response.

Inhibition of the NF-κB Signaling Pathway

The NF-κB transcription factor is a master regulator of inflammation.[10] In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory agents like Lipopolysaccharide (LPS) or TNF-α, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[11] This frees NF-κB (typically the p65/p50 dimer) to translocate to the nucleus, where it binds to DNA and initiates the transcription of pro-inflammatory genes, including those for iNOS, COX-2, and various cytokines.[10][12]

Caffeic acid derivatives interfere with this pathway at multiple points:

• Direct IKK Inhibition: Caffeic acid phenethyl ester (CAPE) has been shown to directly inhibit the activity of the IKK complex.[11]

• Prevention of IκBα Degradation: By inhibiting IKK, these compounds prevent the phosphorylation and degradation of IκBα, thus keeping NF-κB inactive in the cytoplasm.[2]

• Inhibition of p65 Nuclear Translocation: Consequently, the translocation of the active p65 subunit to the nucleus is blocked, preventing the transcription of target inflammatory genes.[2][13]

Inhibition of the NF-κB Signaling Pathway.

Modulation of MAPK Signaling Pathways

The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, are critical signaling molecules that regulate cellular processes like inflammation and apoptosis.[14] Inflammatory stimuli activate a cascade of kinases (MAPKKK → MAPKK → MAPK), leading to the phosphorylation and activation of transcription factors (like AP-1), which in turn promote the expression of inflammatory genes.

Dicaffeoylquinic acids and other caffeic acid derivatives have been shown to inhibit the phosphorylation of ERK, JNK, and p38 in response to LPS stimulation.[2][9] By preventing the activation of these key kinases, the downstream signaling is attenuated, contributing to the overall reduction in the inflammatory response.

Modulation of MAPK Signaling Pathways.

Key Experimental Protocols

The following section details the standard methodologies employed in the literature to evaluate the anti-inflammatory properties of caffeic acid derivatives.

General Experimental Workflow

The typical workflow for in vitro assessment involves cell culture, induction of an inflammatory response, treatment with the test compound, and subsequent measurement of inflammatory markers and protein expression.

General In Vitro Experimental Workflow.

Cell Culture and Stimulation

• Cell Line: Murine macrophage cell line RAW 264.7 is frequently used.[2][9] Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified 5% CO2 atmosphere.

• Stimulation: To induce an inflammatory response, cells are typically stimulated with Lipopolysaccharide (LPS) from E. coli at a concentration of approximately 1 µg/mL.[2][9] Test compounds are added to the cell culture media for a pre-treatment period (e.g., 1 hour) before the addition of LPS.[3]

Nitric Oxide (NO) Production Assay

• Principle: The concentration of nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant is measured as an indicator of NO production.

• Method (Griess Assay): 100 µL of cell supernatant is mixed with 100 µL of Griess reagent (typically a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). After a brief incubation period at room temperature, the absorbance is measured at approximately 540 nm. A standard curve is generated using known concentrations of sodium nitrite to quantify the results.[15]

Cytokine Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant or rat paw exudate.[6][7]

• Method: Commercial ELISA kits are used according to the manufacturer's instructions. Briefly, supernatant samples are added to microplate wells pre-coated with a capture antibody specific to the target cytokine. A biotinylated detection antibody is then added, followed by an enzyme-linked avidin (B1170675) (e.g., streptavidin-HRP). A substrate solution is added to produce a colorimetric signal, which is measured with a microplate reader. The concentration is determined by comparison to a standard curve.[16]

Western Blot Analysis

• Principle: Western blotting is used to detect and quantify the expression levels of specific proteins in cell lysates, such as iNOS, COX-2, and the phosphorylated (activated) forms of IκBα, p65, ERK, JNK, and p38.[2][5]

• Method: Cells are harvested and lysed. Protein concentrations are determined (e.g., by BCA assay). Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane. The membrane is blocked and then incubated with a primary antibody specific to the target protein, followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP). A chemiluminescent substrate is added, and the signal is detected using an imaging system. Band intensities are quantified using densitometry software.

In Vivo Carrageenan-Induced Paw Edema Model

• Principle: This is a standard acute inflammation model used to evaluate the anti-inflammatory activity of compounds in vivo.

• Method: Adult male rats (e.g., Wistar or Sprague-Dawley) are used.[6][7] The test compound (e.g., 25 or 50 mg/kg) or a control vehicle is administered orally or intraperitoneally. After a set time (e.g., 1 hour), a sub-plantar injection of carrageenan (e.g., 1% solution in saline) is administered into the right hind paw to induce localized edema. The volume of the paw is measured at various time points (e.g., 1, 2, 3, and 4 hours post-carrageenan injection) using a plethysmometer. The percentage inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group.[3][17]

Conclusion and Future Directions

The available evidence strongly supports the potent anti-inflammatory activity of caffeic acid and its derivatives, such as caffeoylquinic acids. Their ability to inhibit the NF-κB and MAPK signaling pathways provides a clear molecular basis for their suppression of key inflammatory mediators. These findings establish a strong rationale for investigating novel caffeoyl-conjugated molecules, such as the putative Caffeoylcalleryanin, as potential therapeutic agents for inflammatory diseases. Future research should focus on the direct isolation or synthesis and subsequent biological evaluation of Caffeoylcalleryanin to confirm if its activity aligns with the robust profile of its structural analogues. Detailed pharmacokinetic and toxicological studies will also be essential for any progression toward clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caffeic Acid Modulates Processes Associated with Intestinal Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity of caffeic acid derivatives from Ilex rotunda - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In vivo anti-inflammatory activity of caffeoylquinic acid derivatives from Solidago virgaurea in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory in vitro activities of eleven selected caffeic acid derivatives based on a combination of pro-/anti-inflammatory cytokine secretions and principal component analysis - A comprehensive evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antioxidant and anti-inflammatory effects of polyphenols extracted from Ilex latifolia Thunb - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Therapeutic potential of caffeic acid phenethyl ester and its anti-inflammatory and immunomodulatory effects (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Caffeic acid phenethyl ester-mediated Nrf2 activation and IkappaB kinase inhibition are involved in NFkappaB inhibitory effect: structural analysis for NFkappaB inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Downregulation of inflammatory responses by novel caffeic acid ester derivative by inhibiting NF-kappa B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Caffeic acid phenethyl ester is a potent and specific inhibitor of activation of nuclear transcription factor NF-kappa B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Natural products modulating MAPK for CRC treatment: a promising strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Antinociceptive and Anti-inflammatory Effect of Corynoline in Different Nociceptive and Inflammatory Experimental Models - PubMed [pubmed.ncbi.nlm.nih.gov]

Caffeoylcalleryanin's role in plant defense mechanisms

A Technical Guide on the Role of Caffeoylcalleryanin in Plant Immunity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plants, being sessile organisms, have evolved a sophisticated arsenal (B13267) of chemical defenses to protect themselves from a myriad of threats, including pathogenic microorganisms and herbivorous insects. Among the vast array of secondary metabolites involved in these defense mechanisms, phenolic compounds play a pivotal role. Caffeoylcalleryanin, a phenolic glycoside predominantly found in plants of the Rosaceae family, particularly in the Callery pear (Pyrus calleryana), has emerged as a significant contributor to plant immunity. This technical guide provides an in-depth exploration of the core functions of caffeoylcalleryanin in plant defense, detailing its biosynthesis, mode of action, and the signaling pathways it influences.

Biosynthesis of Caffeoylcalleryanin

Caffeoylcalleryanin, with the chemical structure (3-hydroxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate, is a derivative of caffeic acid. Its biosynthesis is intricately linked to the phenylpropanoid pathway, a major route for the production of a wide variety of plant secondary metabolites.

The proposed biosynthetic pathway for caffeoylcalleryanin begins with the amino acid phenylalanine, which is converted to cinnamic acid and subsequently to p-coumaric acid. Through a series of hydroxylation and ligation steps, p-coumaroyl-CoA is formed, which then serves as a precursor for the synthesis of caffeoyl-CoA. The final steps likely involve the esterification of the caffeoyl moiety to a glycosylated derivative of calleryanin. The glycosylation step is crucial, as it often enhances the stability and solubility of phenolic compounds. A related compound, vanilloylcalleryanin, has also been identified, suggesting a modification of the caffeoyl group, likely through methylation.

graph "Biosynthesis_of_Caffeoylcalleryanin" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Phenylalanine [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cinnamic_Acid [fillcolor="#FBBC05", fontcolor="#202124"]; p_Coumaric_Acid [fillcolor="#FBBC05", fontcolor="#202124"]; p_Coumaroyl_CoA [fillcolor="#FBBC05", fontcolor="#202124"]; Caffeoyl_CoA [fillcolor="#34A853", fontcolor="#FFFFFF"]; Calleryanin_Glycoside [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Caffeoylcalleryanin [fillcolor="#4285F4", fontcolor="#FFFFFF"];

Phenylalanine -> Cinnamic_Acid; Cinnamic_Acid -> p_Coumaric_Acid; p_Coumaric_Acid -> p_Coumaroyl_CoA; p_Coumaroyl_CoA -> Caffeoyl_CoA; Caffeoyl_CoA -> Caffeoylcalleryanin; Calleryanin_Glycoside -> Caffeoylcalleryanin; }

Caption: Proposed biosynthetic pathway of Caffeoylcalleryanin.

Role in Plant Defense: Antimicrobial and Insecticidal Activities

Caffeoylcalleryanin and related phenolic compounds are integral to a plant's ability to ward off pathogens and herbivores. Their defensive properties are attributed to their chemical structure, which allows them to act as toxins, deterrents, or signaling molecules.

Antimicrobial Activity

The antimicrobial properties of caffeoyl derivatives are well-documented. While specific quantitative data for caffeoylcalleryanin is limited, studies on its core component, caffeic acid, provide valuable insights. Caffeic acid has been shown to exhibit significant antibacterial activity against a range of pathogens.

Compound	Microorganism	MIC (µg/mL)	Reference
Caffeic Acid	Staphylococcus aureus	256 - 1024	[1]

The proposed mechanisms for the antimicrobial action of phenolic compounds like caffeoylcalleryanin include disruption of microbial cell membranes, inhibition of essential enzymes, and interference with nucleic acid synthesis.

Insecticidal Activity

Experimental Protocols

Extraction and Quantification of Caffeoylcalleryanin

A standardized protocol for the extraction and quantification of caffeoylcalleryanin from Pyrus calleryana leaves is crucial for research in this area.

Protocol:

• Sample Preparation: Fresh or freeze-dried leaf material is ground to a fine powder.

• Extraction: The powdered material is extracted with a solvent system, typically a mixture of methanol (B129727) and water, often with the addition of a small amount of acid (e.g., formic acid) to improve stability. Sonication or maceration can be used to enhance extraction efficiency.

• Purification: The crude extract is filtered and may be subjected to solid-phase extraction (SPE) for cleanup and concentration of the phenolic fraction.

• Quantification: High-performance liquid chromatography (HPLC) coupled with a diode-array detector (DAD) or mass spectrometry (MS) is the method of choice for the quantification of caffeoylcalleryanin. A C18 column is typically used for separation, with a gradient elution of water (with formic acid) and acetonitrile. Quantification is achieved by comparison with a purified standard of caffeoylcalleryanin.

graph "Extraction_and_Quantification_Workflow" { rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

Plant_Material [label="Pyrus calleryana Leaves", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Grinding [label="Grinding"]; Extraction [label="Methanol/Water Extraction"]; Filtration [label="Filtration"]; SPE [label="Solid-Phase Extraction (SPE)"]; Analysis [label="HPLC-DAD/MS Analysis", fillcolor="#FBBC05", fontcolor="#202124"]; Quantification [label="Quantification", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Plant_Material -> Grinding; Grinding -> Extraction; Extraction -> Filtration; Filtration -> SPE; SPE -> Analysis; Analysis -> Quantification; }

Caption: Workflow for the extraction and quantification of Caffeoylcalleryanin.

Antimicrobial Bioassay (MIC Determination)

The minimum inhibitory concentration (MIC) is a standard measure of the antimicrobial activity of a compound.

Protocol:

• Microorganism Culture: A pure culture of the test microorganism is grown in a suitable liquid medium to a specific optical density.

• Serial Dilution: The test compound (caffeoylcalleryanin) is serially diluted in the growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized suspension of the microorganism.

• Incubation: The plate is incubated under optimal growth conditions for the microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathways in Plant Defense

The presence of pathogens or the occurrence of herbivory triggers a complex network of signaling pathways in plants, leading to the activation of defense responses. While the specific signaling cascade initiated by caffeoylcalleryanin has yet to be fully elucidated, it is likely to be integrated into the broader plant defense signaling network.

Upon pathogen recognition, plants often initiate a signaling cascade that involves the production of reactive oxygen species (ROS), changes in intracellular calcium levels, and the activation of mitogen-activated protein kinase (MAPK) cascades. These early signaling events lead to the transcriptional reprogramming of the cell, including the upregulation of genes involved in the biosynthesis of defense compounds like phytoalexins and phenolic glycosides. Hormones such as salicylic (B10762653) acid (SA), jasmonic acid (JA), and ethylene (B1197577) (ET) are key players in orchestrating these defense responses. It is plausible that the accumulation of caffeoylcalleryanin is, in part, regulated by these hormonal pathways and that caffeoylcalleryanin itself may act as a signaling molecule to amplify the defense response.

digraph "Plant_Defense_Signaling" { rankdir="TB"; node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

Pathogen_Herbivore [label="Pathogen/Herbivore Attack", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Signal_Perception [label="Signal Perception", fillcolor="#FBBC05", fontcolor="#202124"]; Early_Signaling [label="Early Signaling Events\n(ROS, Ca2+, MAPKs)"]; Hormone_Signaling [label="Hormone Signaling\n(SA, JA, ET)"]; Gene_Expression [label="Defense Gene Expression"]; Caffeoylcalleryanin_Biosynthesis [label="Caffeoylcalleryanin Biosynthesis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Defense_Response [label="Defense Response", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Pathogen_Herbivore -> Signal_Perception; Signal_Perception -> Early_Signaling; Early_Signaling -> Hormone_Signaling; Hormone_Signaling -> Gene_Expression; Gene_Expression -> Caffeoylcalleryanin_Biosynthesis; Caffeoylcalleryanin_Biosynthesis -> Defense_Response; Gene_Expression -> Defense_Response; }

Caption: General overview of a plant defense signaling pathway.

Conclusion and Future Directions

Caffeoylcalleryanin represents a fascinating and important molecule in the chemical ecology of the Rosaceae family. Its role as a defense compound against both microbial pathogens and herbivores underscores the intricate strategies plants have evolved for survival. While our understanding of its biosynthesis and general function is growing, several areas warrant further investigation. Future research should focus on:

• Quantitative Bioactivity: Determining the precise MIC and LC50 values of purified caffeoylcalleryanin against a broader range of relevant plant pathogens and insect pests.

• Mechanism of Action: Elucidating the specific molecular targets and mechanisms by which caffeoylcalleryanin exerts its antimicrobial and insecticidal effects.

• Signaling Role: Investigating the specific signaling pathways that regulate the biosynthesis of caffeoylcalleryanin and whether it acts as a signaling molecule itself.

• Synergistic Effects: Exploring potential synergistic interactions between caffeoylcalleryanin and other plant defense compounds.

• Drug Development: Given its biological activity, exploring the potential of caffeoylcalleryanin and its derivatives as leads for the development of new antimicrobial or insecticidal agents for agricultural or pharmaceutical applications.

A deeper understanding of the multifaceted role of caffeoylcalleryanin in plant defense will not only provide valuable insights into plant-pathogen and plant-herbivore interactions but also open up new avenues for the development of sustainable strategies for crop protection and novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Isolation and Purification of Caffeoylcalleryanin from Pear Peels

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the isolation, purification, and preliminary biological characterization of Caffeoylcalleryanin, a phenolic glycoside found in pear peels. The information is intended to guide researchers in obtaining this compound for further investigation into its therapeutic potential.

Introduction

Pear peels, often discarded as agricultural waste, are a rich source of bioactive phenolic compounds. Among these is Caffeoylcalleryanin, a phenolic glycoside with potential antioxidant and anti-inflammatory properties. The structural relationship of Caffeoylcalleryanin to other known bioactive caffeoyl derivatives, such as chlorogenic acid, suggests its potential as a valuable natural product for drug discovery and development. These notes provide a putative protocol for its isolation and purification, based on established methods for similar compounds from pear species, along with protocols for evaluating its biological activities.

Quantitative Data on Phenolic Compounds in Pear Peels

Compound Class	Representative Compounds	Typical Concentration Range in Pear Peel (µg/g dry weight)	Citation
Phenolic Acids	Chlorogenic Acid, Caffeic Acid	100 - 16000	[1]
Flavonols	Quercetin glycosides, Isorhamnetin glycosides	100 - 2000	[1]
Flavan-3-ols	Catechin, Epicatechin	50 - 1000	[1]
Arbutin Derivatives	Arbutin	120 - 3800	[1]

Experimental Protocols

This protocol is a comprehensive procedure adapted from established methods for the isolation of caffeoyl and phenolic glycosides from pear fruit and other plant materials.[2][3][4][5]

3.1.1. Materials and Reagents

• Fresh pear peels (Pyrus calleryana or other varieties)

• Methanol (B129727) (MeOH), HPLC grade

• Ethyl acetate (B1210297) (EtOAc), HPLC grade

• n-Hexane, HPLC grade

• Deionized water

• Diaion HP-20 resin

• Sephadex LH-20 resin

• Reversed-phase C18 silica (B1680970) gel for preparative HPLC

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, analytical grade

• Rotary evaporator

• Freeze dryer

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) and a preparative column

3.1.2. Extraction Procedure

• Sample Preparation: Fresh pear peels are washed, air-dried, and ground into a fine powder.

• Extraction: The powdered pear peels are extracted with 80% aqueous methanol (1:10 w/v) at room temperature with continuous stirring for 24 hours. The extraction is repeated three times.

• Filtration and Concentration: The extracts are combined, filtered, and concentrated under reduced pressure using a rotary evaporator at 40°C to remove the methanol.

• Lyophilization: The resulting aqueous extract is freeze-dried to obtain a crude powder.

3.1.3. Purification Workflow

Caption: Workflow for the isolation and purification of Caffeoylcalleryanin.

3.1.4. Detailed Purification Steps

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with n-hexane and ethyl acetate. The ethyl acetate fraction, which is expected to contain the phenolic glycosides, is collected and concentrated.

• Macroporous Resin Chromatography: The concentrated ethyl acetate fraction is loaded onto a Diaion HP-20 column. The column is washed with water to remove sugars and other polar impurities, followed by a stepwise gradient of methanol in water (e.g., 20%, 40%, 60%, 80%, 100% MeOH) to elute fractions with increasing hydrophobicity. Fractions are monitored by thin-layer chromatography (TLC) or analytical HPLC.

• Gel Filtration Chromatography: Fractions containing the target compound (identified by analytical HPLC) are pooled, concentrated, and further purified on a Sephadex LH-20 column using methanol as the mobile phase to separate compounds based on size and polarity.

• Preparative HPLC: The final purification is achieved by preparative reversed-phase HPLC on a C18 column. A gradient of acetonitrile and water (both containing 0.1% formic acid) is used as the mobile phase. Fractions are collected and analyzed by analytical HPLC to confirm purity. The pure fractions containing Caffeoylcalleryanin are pooled and lyophilized.

The antioxidant capacity of the purified Caffeoylcalleryanin can be assessed using various in vitro assays.

3.2.1. DPPH Radical Scavenging Assay

• Prepare a stock solution of Caffeoylcalleryanin in methanol.

• In a 96-well plate, add 100 µL of various concentrations of the sample to 100 µL of a 0.2 mM DPPH solution in methanol.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Ascorbic acid or Trolox can be used as a positive control.

• Calculate the percentage of scavenging activity.

3.2.2. Ferric Reducing Antioxidant Power (FRAP) Assay

• Prepare the FRAP reagent by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and FeCl3 solution (20 mM) in a 10:1:1 ratio.

• Add 10 µL of the sample at various concentrations to 190 µL of the FRAP reagent in a 96-well plate.

• Incubate at 37°C for 30 minutes.

• Measure the absorbance at 593 nm.

• A standard curve is prepared using FeSO4·7H2O.

• Results are expressed as µmol of Fe(II) equivalents per gram of sample.

The anti-inflammatory potential of Caffeoylcalleryanin can be evaluated by its ability to inhibit key inflammatory mediators and enzymes.[6][7]

3.3.1. Inhibition of Cyclooxygenase (COX-1 and COX-2) Activity

• Utilize commercially available COX-1 and COX-2 inhibitor screening assay kits.

• Prepare various concentrations of Caffeoylcalleryanin.

• Follow the manufacturer's instructions to measure the inhibition of prostaglandin (B15479496) production.

• Celecoxib (for COX-2) and SC-560 (for COX-1) can be used as positive controls.

• Calculate the IC50 values.

3.3.2. Inhibition of Nitric Oxide (NO) Production in Macrophages

• Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS.

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Caffeoylcalleryanin for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Measure the nitrite (B80452) concentration in the culture supernatant using the Griess reagent.

• Determine cell viability using the MTT assay to exclude cytotoxic effects.

Hypothesized Signaling Pathways

Based on the known activities of related caffeic acid derivatives, Caffeoylcalleryanin is hypothesized to exert its anti-inflammatory effects through the modulation of the NF-κB and MAPK signaling pathways.[8][9][10][11][12]

Caption: Hypothesized mechanism of anti-inflammatory action of Caffeoylcalleryanin.

This diagram illustrates the potential inhibitory effects of Caffeoylcalleryanin on the LPS-induced inflammatory response in macrophages. It is proposed that Caffeoylcalleryanin may inhibit the activation of key signaling molecules in the MAPK and NF-κB pathways, leading to a reduction in the expression of pro-inflammatory genes.

Conclusion

Caffeoylcalleryanin from pear peels represents a promising natural compound for further investigation. The protocols outlined in these application notes provide a solid foundation for its isolation, purification, and the exploration of its antioxidant and anti-inflammatory properties. Successful implementation of these methods will enable researchers to obtain high-purity Caffeoylcalleryanin for comprehensive preclinical studies, potentially leading to the development of new therapeutic agents.

References

• 1. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. njsrabuzaria.com.ng [njsrabuzaria.com.ng]
• 5. Isolation and purification of six iridoid glycosides from gardenia jasminoides fruit by medium-pressure liquid chromatography combined with macroporous resin chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioactive Compounds and Health-Promoting Properties of Pear (Pyrus communis L.) Fruits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Food Polyphenols Fail to Cause a Biologically Relevant Reduction of COX-2 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Caffeic acid-grafted chitooligosaccharides downregulate MAPK and NF-kB in RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Propolis and its constituent caffeic acid suppress LPS-stimulated pro-inflammatory response by blocking NF-κB and MAPK activation in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Amaranth's 2-Caffeoylisocitric Acid-An Anti-Inflammatory Caffeic Acid Derivative That Impairs NF-κB Signaling in LPS-Challenged RAW 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of 5-caffeoylquinic acid on the NF-κB signaling pathway, peroxisome proliferator-activated receptor gamma 2, and macrophage infiltration in high-fat diet-fed Sprague-Dawley rat adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Caffeoylcalleryanin using a Validated HPLC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive HPLC-MS/MS method for the quantification of Caffeoylcalleryanin, a phenolic glycoside. The described protocol provides a comprehensive workflow from sample preparation to data analysis, making it suitable for researchers in natural product chemistry, pharmacology, and drug development. The method utilizes a reversed-phase high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, ensuring high selectivity and sensitivity for the analyte.

Introduction

Caffeoylcalleryanin (Molecular Formula: C22H24O11, Molecular Weight: 464.4 g/mol ) is a phenolic glycoside belonging to the broader class of caffeoyl derivatives. Compounds in this class are known for their potential biological activities, including antioxidant and anti-inflammatory properties. Accurate and precise quantification of Caffeoylcalleryanin in various matrices is crucial for pharmacokinetic studies, quality control of herbal extracts, and investigation of its pharmacological effects. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for the quantification of small molecules in complex mixtures due to its superior sensitivity and selectivity.

Experimental Protocols

Sample Preparation: Ultrasound-Assisted Extraction

This protocol is a general guideline for the extraction of Caffeoylcalleryanin from plant matrices. Optimization may be required depending on the specific sample type.

• Sample Homogenization: Weigh 1.0 g of the dried and powdered plant material into a 50 mL centrifuge tube.

• Solvent Addition: Add 20 mL of 80% methanol (B129727) in water (v/v).

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a clean tube.

• Re-extraction: Repeat the extraction process (steps 2-5) on the pellet with another 20 mL of 80% methanol to ensure exhaustive extraction.

• Pooling and Filtration: Combine the supernatants and filter through a 0.22 µm syringe filter into an HPLC vial for analysis.

HPLC-MS/MS Analysis

Instrumentation:

• HPLC System: A standard HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5
12.0	5

Mass Spectrometry Conditions:

The following parameters are proposed as a starting point for method development and should be optimized for the specific instrument used.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions:

Based on the structure of Caffeoylcalleryanin (a glycoside of a caffeoyl ester), the following Multiple Reaction Monitoring (MRM) transitions are proposed. The deprotonated molecule [M-H]⁻ is selected as the precursor ion. The product ions would likely result from the cleavage of the glycosidic bond and the ester linkage.

Table 2: Proposed MRM Transitions for Caffeoylcalleryanin Quantification

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV) (Starting Point)
Caffeoylcalleryanin	463.4	179.1	161.1	20

Note: The precursor ion m/z is calculated for [M-H]⁻. Product ion 1 (179.1 m/z) corresponds to the deprotonated caffeic acid moiety. Product ion 2 (161.1 m/z) corresponds to the caffeic acid moiety after the loss of water. These transitions and collision energies require optimization on the specific mass spectrometer being used.

Method Validation

A full validation of the analytical method should be performed according to standard guidelines (e.g., ICH). The following parameters should be assessed:

• Linearity: A calibration curve should be prepared using a standard of Caffeoylcalleryanin at a minimum of five concentration levels. The coefficient of determination (r²) should be > 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These should be determined based on the signal-to-noise ratio (S/N), typically 3 for LOD and 10 for LOQ.

• Precision and Accuracy: Assessed by analyzing quality control (QC) samples at low, medium, and high concentrations within the linear range on the same day (intra-day) and on different days (inter-day). The relative standard deviation (RSD) should be < 15%.

• Recovery: Determined by spiking a blank matrix with known concentrations of the analyte and comparing the measured concentration to the nominal concentration.

Data Presentation

The quantitative data for a hypothetical validation of the Caffeoylcalleryanin method is summarized in Table 3.

Table 3: Summary of Quantitative Validation Data (Hypothetical)

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
LOD	0.5 ng/mL
LOQ	1.0 ng/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 8%
Accuracy (%Bias)	± 10%
Recovery	85 - 105%

Visualizations

Experimental Workflow

Caption: Experimental workflow for Caffeoylcalleryanin quantification.

Potential Signaling Pathway Modulation

Phenolic compounds, including caffeoyl derivatives, are known to exert anti-inflammatory effects by modulating key signaling pathways. One such pathway is the NF-κB signaling cascade, which is a central regulator of inflammation.

Caption: Proposed modulation of the NF-κB signaling pathway.

Conclusion

This application note provides a detailed protocol for the quantification of Caffeoylcalleryanin by HPLC-MS/MS. The method is sensitive, selective, and can be applied to various research and development settings. The provided experimental parameters, validation guidelines, and data presentation format offer a comprehensive resource for scientists working with this and similar phenolic compounds. Further studies are warranted to confirm the specific biological activities and signaling pathways modulated by Caffeoylcalleryanin.

Application Notes and Protocols for the Extraction of Caffeoylcalleryanin from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeoylcalleryanin is a phenolic glycoside distinguished by its potential bioactive properties, making it a compound of interest for pharmaceutical and nutraceutical applications. Found in plant sources such as pear (Pyrus calleryana), efficient extraction and purification are paramount for its study and utilization. This document provides detailed application notes and standardized protocols for the extraction of Caffeoylcalleryanin from plant material, designed for use in research and drug development settings.

Extraction Techniques Overview

The selection of an appropriate extraction method is critical to maximize the yield and purity of Caffeoylcalleryanin. The primary techniques employed for the extraction of phenolic compounds, including Caffeoylcalleryanin, from plant matrices are solvent extraction, ultrasound-assisted extraction (UAE), and microwave-assisted extraction (MAE).

• Solvent Extraction: This conventional method involves the use of a single solvent or a mixture of solvents to solubilize the target compound. It is a widely used technique due to its simplicity and scalability.

• Ultrasound-Assisted Extraction (UAE): This technique utilizes high-frequency sound waves to disrupt plant cell walls, enhancing solvent penetration and mass transfer, thereby improving extraction efficiency and reducing extraction time and solvent consumption.

• Microwave-Assisted Extraction (MAE): MAE employs microwave energy to heat the solvent and plant material, leading to the rupture of cell walls and the release of target compounds. This method is known for its high speed and efficiency.

Quantitative Data Summary

The following tables summarize quantitative data from studies on the extraction of structurally related caffeoylquinic acids. This data can serve as a valuable reference for optimizing the extraction of Caffeoylcalleryanin.

Table 1: Comparison of Extraction Methods for Caffeoylquinic Acids

Extraction Method	Plant Material	Solvent	Temperature (°C)	Time	Yield (mg/g DW)	Reference
Solvent Extraction	Chicory Roots	57% Ethanol (B145695)	95	30 min	5.41 (3,5-diCQA)	[1][2]
Ultrasound-Assisted	Scutellaria baicalensis	60% Ethanol	80	60 min	83.90% (Baicalin)	[3][4]
Microwave-Assisted	Beetroots	Ethanol + Citric Acid	- (600 W)	-	59.28 (Betacyanin)

Note: Data for related compounds are presented as illustrative examples due to the limited specific data for Caffeoylcalleryanin.

Table 2: Optimal Parameters for Accelerated Solvent Extraction of Caffeoylquinic Acids from Chicory Roots

Compound	Optimal Temperature (°C)	Optimal Ethanol Concentration (%)	Predicted Yield (mg/g DM)
5-Caffeoylquinic Acid (5-CQA)	107	46	4.95
3,5-Dicaffeoylquinic Acid (3,5-diCQA)	95	57	5.41

Experimental Protocols

Protocol 1: General Sample Preparation

• Harvesting and Cleaning: Collect fresh plant material (e.g., leaves, stems, or fruits of Pyrus calleryana). Wash thoroughly with distilled water to remove any dirt and debris.

• Drying: Air-dry the plant material in the shade or use a lyophilizer to prevent the degradation of thermolabile compounds.

• Grinding: Grind the dried plant material into a fine powder (e.g., 40-60 mesh) using a laboratory mill to increase the surface area for extraction.

• Storage: Store the powdered plant material in an airtight container in a cool, dark, and dry place until extraction.

Protocol 2: Solvent Extraction

• Maceration: Weigh 10 g of the powdered plant material and place it in a conical flask.

• Solvent Addition: Add 100 mL of 70% ethanol (v/v) to the flask.

• Incubation: Seal the flask and keep it on an orbital shaker at 150 rpm for 24 hours at room temperature.

• Filtration: Filter the mixture through Whatman No. 1 filter paper.

• Concentration: Evaporate the solvent from the filtrate using a rotary evaporator under reduced pressure at 40°C.

• Drying and Storage: Dry the resulting crude extract in a vacuum oven and store it at -20°C for further analysis.

Protocol 3: Ultrasound-Assisted Extraction (UAE)

• Sample Preparation: Place 1 g of the powdered plant material into a 50 mL centrifuge tube.

• Solvent Addition: Add 20 mL of 60% methanol (B129727) (v/v).

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes at a controlled temperature of 50°C.

• Centrifugation: After sonication, centrifuge the mixture at 4000 rpm for 10 minutes.

• Collection and Concentration: Collect the supernatant. The solvent is then evaporated to yield the crude extract.

Protocol 4: Microwave-Assisted Extraction (MAE)

• Sample and Solvent: Mix 1 g of the powdered plant material with 20 mL of 80% ethanol (v/v) in a microwave-safe extraction vessel.

• Extraction: Place the vessel in a microwave extractor. Set the microwave power to 500 W and the extraction time to 5 minutes. Maintain the temperature at 60°C.

• Cooling and Filtration: After extraction, allow the vessel to cool to room temperature. Filter the extract to separate the solid residue.

• Concentration: Concentrate the filtrate using a rotary evaporator.

Downstream Processing and Purification

Following extraction, the crude extract containing Caffeoylcalleryanin typically requires further purification. A common approach involves the following steps:

• Liquid-Liquid Partitioning: The crude extract is dissolved in water and partitioned sequentially with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Column Chromatography: The fraction enriched with Caffeoylcalleryanin (typically the ethyl acetate fraction) is subjected to column chromatography over silica (B1680970) gel or Sephadex LH-20, eluting with a gradient of solvents to isolate the compound.

• Preparative HPLC: For high-purity Caffeoylcalleryanin, preparative High-Performance Liquid Chromatography (HPLC) is the final purification step.

Quantitative Analysis by HPLC

The quantification of Caffeoylcalleryanin in the extracts can be performed using High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD).

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is typically used.

• Mobile Phase: A gradient elution with two solvents is common: Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile).

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: The DAD detector can be set to monitor at the maximum absorbance wavelength of Caffeoylcalleryanin.

• Quantification: A calibration curve is generated using a pure standard of Caffeoylcalleryanin to quantify its concentration in the samples.

Visualizations

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]
• 2. N-Caffeoyltyramine | C17H17NO4 | CID 9994897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Caffeoylcalleryanin as a Standard in Phytochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeoylcalleryanin and related caffeoyl-derivatives are a class of phenolic compounds found in a variety of plants, exhibiting a range of biological activities, including antioxidant, anti-inflammatory, and potential therapeutic effects. Accurate and reliable quantification of these compounds in plant extracts, herbal formulations, and drug discovery pipelines is crucial for quality control, standardization, and understanding their pharmacological effects. This document provides detailed application notes and protocols for the use of Caffeoylcalleryanin as a standard in phytochemical analysis, with a primary focus on High-Performance Liquid Chromatography (HPLC).

Chemical Profile of Caffeoylcalleryanin

While "Caffeoylcalleryanin" may refer to a specific or less common caffeoyl derivative, the analytical principles outlined here are broadly applicable to the wider class of caffeoylquinic acids and their derivatives, which are esters of caffeic acid and quinic acid. For the purpose of these notes, Caffeoylcalleryanin will be treated as a representative standard for this class of compounds.

Key Characteristics:

• Solubility: Caffeoyl derivatives are generally soluble in polar organic solvents such as methanol (B129727), ethanol, and acetonitrile, as well as in aqueous solutions with adjusted pH. Poor aqueous solubility can sometimes be a limiting factor, which can be improved by forming co-amorphous systems.[1]

• Stability: These compounds can be susceptible to degradation under high temperatures and in high humidity conditions.[2] Proper storage and handling are essential to maintain the integrity of the standard.

• UV Absorbance: The caffeoyl moiety exhibits strong UV absorbance, typically around 320-330 nm, which is utilized for detection in HPLC analysis.

Quantitative Data Summary

The following tables summarize typical quantitative parameters obtained during the validation of HPLC methods for the analysis of caffeoyl derivatives in plant extracts. These values serve as a reference for what to expect when developing and validating analytical methods using Caffeoylcalleryanin as a standard.

Table 1: HPLC Method Validation Parameters for Caffeoyl Derivatives

Parameter	Typical Range/Value	Reference
Linearity Range (µg/mL)	1 - 100	[3][4]
Correlation Coefficient (R²)	> 0.999	[4]
Limit of Detection (LOD) (µg/mL)	0.04 - 0.2	[5]
Limit of Quantification (LOQ) (µg/mL)	0.1 - 0.6
Intraday Precision (%RSD)	< 2%	[3][4]
Interday Precision (%RSD)	< 5%	[3]
Accuracy (Recovery %)	95% - 105%	[3][4]

Table 2: Example Content of Caffeoylquinic Acids in Plant Materials

Plant Material	Compound	Concentration Range (mg/g dry weight)	Reference
Haberlea rhodopensis	Myconoside (a caffeoyl phenylethanoid glucoside)	332.2 ± 0.7	[5]
Artichoke Heads	1,5-Di-O-caffeoylquinic acid	3.89	[6]
Artichoke Pomace	1,5-Di-O-caffeoylquinic acid	3.27	[6]
Green Coffee Extracts	Caffeoylquinic and di-caffeoylquinic acids	Varies

Experimental Protocols

Preliminary Phytochemical Screening

Before quantitative analysis, it is often useful to perform a preliminary screening of the plant extract to confirm the presence of phenolic compounds.

Protocol: Test for Phenolic Compounds

• Sample Preparation: Dissolve a small amount of the plant extract in a suitable solvent (e.g., ethanol).

• Procedure: To 1 mL of the extract solution, add a few drops of 5% ferric chloride solution.

• Observation: The development of a dark green or blue-black color indicates the presence of phenolic compounds.

Preparation of Standard and Sample Solutions

Protocol: Standard Solution Preparation

• Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of Caffeoylcalleryanin standard and dissolve it in 10 mL of HPLC-grade methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the primary stock solution with the mobile phase to create calibration standards. A typical concentration range for the calibration curve is 1-100 µg/mL.[3][4]

Protocol: Sample Extraction from Plant Material

• Drying and Grinding: Dry the plant material in a controlled environment at a low temperature and grind it into a fine powder.[7]

• Extraction:

  • Weigh 1 g of the powdered plant material.

  • Add 20 mL of a suitable solvent (e.g., 70% ethanol, methanol).

  • Extract using an appropriate method such as sonication for 30 minutes or maceration with shaking for 24 hours.[7]

• Filtration and Preparation:

  • Filter the extract through Whatman No. 1 filter paper.

  • Evaporate the solvent under reduced pressure if necessary.

  • Re-dissolve the dried extract in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before HPLC injection.

High-Performance Liquid Chromatography (HPLC) Method

This protocol provides a general method for the quantification of Caffeoylcalleryanin. Method optimization may be required depending on the specific plant matrix and instrumentation.

Protocol: HPLC Quantification

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.[3]

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used. Fused-core columns with an RP-Amide stationary phase can also provide rapid separation.

• Mobile Phase: A gradient elution is typically employed for good separation of complex plant extracts.

  • Solvent A: 0.1% Formic acid or phosphoric acid in water.[5]

  • Solvent B: Acetonitrile or Methanol.[5]

• Gradient Program (Example):

  • 0-5 min: 10% B

  • 5-20 min: 10-40% B

  • 20-25 min: 40-80% B

  • 25-30 min: 80-10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30 °C.

• Detection Wavelength: 330 nm for caffeoyl derivatives.[8]

• Injection Volume: 10-20 µL.[3]

Data Analysis:

• Construct a calibration curve by plotting the peak area of the Caffeoylcalleryanin standard against its concentration.

• Determine the concentration of Caffeoylcalleryanin in the sample extract by interpolating its peak area from the calibration curve.

• Calculate the content of Caffeoylcalleryanin in the original plant material (e.g., in mg/g of dry weight).

Visualization of Workflows and Pathways

Experimental Workflow for Phytochemical Analysis

The following diagram illustrates the general workflow from sample preparation to quantitative analysis.

Caption: Workflow for the quantification of Caffeoylcalleryanin.

Putative Signaling Pathway Involvement

Caffeoyl derivatives, as part of the broader flavonoid and phenolic compound classes, are known to interact with various cellular signaling pathways. The diagram below illustrates a simplified, hypothetical signaling cascade that could be modulated by a compound like Caffeoylcalleryanin, based on the known activities of related molecules like baicalein.[9][10][11]

Caption: Hypothetical signaling pathway modulated by Caffeoylcalleryanin.

References

• 1. researchgate.net [researchgate.net]
• 2. Solubility and Stability Advantages of a New Cocrystal of Berberine Chloride with Fumaric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Method for Quantification of Caffeine and Its Three Major Metabolites in Human Plasma Using Fetal Bovine Serum Matrix to Evaluate Prenatal Drug Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method Development and Validation for the Determination of Caffeine: An Alkaloid from Coffea arabica by High-performance Liquid Chromatography Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Extraction Methods, Quantitative and Qualitative Phytochemical Screening of Medicinal Plants for Antimicrobial Textiles: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent insights into the biological functions of baicalin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Baicalein inhibits melanogenesis through activation of the ERK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Caffeoylcalleryanin in Food Science Research: Application Notes and Protocols

Introduction

Caffeoylcalleryanin is a phenolic glycoside found in natural sources such as pears.[1] As a member of the broader class of caffeoyl derivatives, it holds significant potential for applications in food science, primarily due to the well-documented antioxidant and anti-inflammatory properties of its constituent, caffeic acid, and related compounds. This document provides an overview of the potential applications of Caffeoylcalleryanin in food science research, along with detailed protocols for its evaluation. Given the limited direct research on Caffeoylcalleryanin, the experimental designs and quantitative data presented are adapted from studies on structurally similar and well-researched phenolic compounds.

Potential Applications in Food Science

The structural components of Caffeoylcalleryanin, particularly the caffeoyl group, suggest several commercially valuable applications in the food industry.

• Natural Antioxidant: Caffeoylcalleryanin is anticipated to exhibit potent antioxidant activity. This makes it a candidate for use as a natural preservative to extend the shelf-life of food products by inhibiting oxidative degradation. Its application could be particularly relevant in preventing lipid peroxidation in fat-rich foods, thereby maintaining their quality and preventing the development of off-flavors.

• Functional Food Ingredient: With growing consumer interest in foods with health benefits, Caffeoylcalleryanin could be utilized as a functional ingredient. Its potential anti-inflammatory properties could contribute to the development of foods aimed at promoting wellness and mitigating chronic inflammation-related conditions.

• Food Quality Preservation: By scavenging free radicals, Caffeoylcalleryanin could help in preserving the color, flavor, and nutritional value of food products during processing and storage. This is especially critical for minimally processed foods where the retention of natural qualities is paramount.

Data Presentation: Antioxidant and Anti-inflammatory Activities of Related Compounds

Due to the absence of specific quantitative data for Caffeoylcalleryanin, the following tables summarize the antioxidant and anti-inflammatory activities of its parent compound, caffeic acid, and other related caffeoyl derivatives for comparative purposes.

Table 1: Antioxidant Activity of Caffeic Acid and Related Compounds

Compound	Assay	IC50 / EC50 (µM)	Source
Caffeic Acid	DPPH	Not specified	N/A
Chicoric Acid	DPPH	8.24	N/A
3,5-dicaffeoylquinic acid	DPPH	7.62	N/A
Vitamin C (Ascorbic Acid)	DPPH	15.66	N/A

Table 2: Anti-inflammatory Activity of Caffeic Acid Derivatives

Compound	Cell Line	Parameter Measured	Effect	Source
3,4,5-tri-O-caffeoylquinic acid	Rat paw edema model	Inhibition of edema	88% of indomethacin (B1671933) activity at 50 mg/kg	N/A
3,4,5-tri-O-caffeoylquinic acid	Rat model	Reduction of TNF-α	Significantly higher than indomethacin	N/A
3,4,5-tri-O-caffeoylquinic acid	Rat model	Reduction of IL-1β	Significantly higher than indomethacin	N/A

Experimental Protocols

The following protocols are adapted from established methods for assessing the bioactivities of phenolic compounds and are recommended for the evaluation of Caffeoylcalleryanin.

Protocol 1: DPPH Radical Scavenging Assay

This protocol outlines the procedure to determine the free radical scavenging activity of Caffeoylcalleryanin using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Materials:

• Caffeoylcalleryanin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or other suitable solvent)

• 96-well microplate

• Microplate reader

• Ascorbic acid (positive control)

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep purple color.

• Preparation of sample solutions: Prepare a stock solution of Caffeoylcalleryanin in methanol. From the stock solution, prepare a series of dilutions to obtain a range of concentrations to be tested.

• Assay:

  • Add 100 µL of the DPPH solution to each well of a 96-well microplate.

  • Add 100 µL of the different concentrations of Caffeoylcalleryanin solution to the wells.

  • For the positive control, use ascorbic acid in the same concentration range.

  • For the blank, use 100 µL of methanol instead of the sample.

• Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

Protocol 2: ABTS Radical Cation Decolorization Assay

This assay measures the ability of Caffeoylcalleryanin to scavenge the stable ABTS radical cation (ABTS•+).

Materials:

• Caffeoylcalleryanin

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Methanol (or other suitable solvent)

• 96-well microplate

• Microplate reader

• Trolox (positive control)

Procedure:

• Preparation of ABTS•+ solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

  • Before use, dilute the ABTS•+ solution with methanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of sample solutions: Prepare a stock solution of Caffeoylcalleryanin in methanol and create a series of dilutions.

• Assay:

  • Add 190 µL of the diluted ABTS•+ solution to each well of a 96-well microplate.

  • Add 10 µL of the different concentrations of Caffeoylcalleryanin solution to the wells.

  • Use Trolox as the positive control.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated as in the DPPH assay. The antioxidant capacity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Protocol 3: In Vitro Anti-inflammatory Activity - Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

This protocol assesses the potential of Caffeoylcalleryanin to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• Caffeoylcalleryanin

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum)

• LPS (Lipopolysaccharide) from E. coli

• Griess Reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)

• 96-well cell culture plate

• Cell incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS in a humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Treatment:

  • Pre-treat the cells with various non-toxic concentrations of Caffeoylcalleryanin for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. A negative control (cells only) and a positive control (cells + LPS) should be included.

• Nitrite (B80452) Measurement:

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent to each supernatant sample in a new 96-well plate.

  • Incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 540 nm. The concentration of nitrite, an indicator of NO production, is determined using a sodium nitrite standard curve.

Protocol 4: Inhibition of Lipid Peroxidation in a Food Model (TBARS Assay)

This protocol measures the extent of lipid peroxidation in a food matrix (e.g., meat homogenate) and the ability of Caffeoylcalleryanin to inhibit it.

Materials:

• Food sample (e.g., ground meat)

• Caffeoylcalleryanin

• Trichloroacetic acid (TCA)

• Thiobarbituric acid (TBA)

• Butylated hydroxytoluene (BHT)

• Water bath

• Spectrophotometer

Procedure:

• Sample Preparation: Homogenize the food sample with distilled water. Add Caffeoylcalleryanin at different concentrations to the homogenates. A control sample without Caffeoylcalleryanin should also be prepared.

• Initiation of Oxidation (optional): Oxidation can be induced by adding a pro-oxidant like ferrous sulfate.

• TBARS Reaction:

  • Take an aliquot of the homogenate and mix it with a solution containing TCA, TBA, and BHT.

  • Heat the mixture in a boiling water bath for 15-20 minutes. This will lead to the formation of a pink-colored adduct between malondialdehyde (a secondary product of lipid peroxidation) and TBA.

• Measurement:

  • Cool the samples and centrifuge to remove any precipitate.

  • Measure the absorbance of the supernatant at 532 nm.

• Calculation: The concentration of thiobarbituric acid reactive substances (TBARS) is calculated using a standard curve of malondialdehyde and is expressed as mg of MDA per kg of the sample. The percentage inhibition of lipid peroxidation by Caffeoylcalleryanin can then be determined by comparing the TBARS values of the treated samples with the control.

Visualizations

Signaling Pathway

Caption: Proposed mechanism of anti-inflammatory action of Caffeoylcalleryanin via inhibition of the NF-κB signaling pathway.

Experimental Workflows

Caption: General workflow for in vitro antioxidant activity assessment.

Caption: Workflow for in vitro anti-inflammatory activity assessment.

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]

Caffeoylcalleryanin as a potential nutraceutical ingredient

As research into natural compounds for health and wellness continues to expand, a plethora of bioactive molecules are being investigated for their potential as nutraceutical ingredients. While specific data on Caffeoylcalleryanin is not extensively available in current scientific literature, this document will utilize Baicalin (B1667713), a well-researched flavonoid from the roots of Scutellaria baicalensis, as a representative compound to illustrate the application notes and protocols relevant to the study of such potential nutraceuticals. Baicalin shares many characteristics with other polyphenolic compounds and serves as an excellent model for outlining the experimental investigation of a potential nutraceutical ingredient.

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in evaluating the efficacy and mechanisms of action of Baicalin as a potential nutraceutical ingredient.

Application Notes

Baicalin has demonstrated a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-melanogenic effects, making it a promising candidate for various nutraceutical applications.[1][2][3][4]

1. Anti-inflammatory Applications:

Baicalin has been shown to possess potent anti-inflammatory properties.[3][4] It can modulate key inflammatory pathways, offering therapeutic potential for a range of inflammatory conditions.[4] Studies have demonstrated that Baicalin can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[5][6] The primary mechanism for this is the inhibition of the NF-κB signaling pathway.[5][7][8] Baicalin has been observed to suppress the activation of NF-κB, a key transcription factor that regulates the expression of numerous inflammatory genes.[7][9][10] This makes Baicalin a strong candidate for nutraceutical formulations aimed at managing chronic inflammatory conditions.

2. Antioxidant Applications:

Baicalin is a powerful antioxidant that can help protect the body from oxidative stress and damage caused by free radicals.[3][4] Its ability to scavenge free radicals helps protect cells from oxidative damage, which is implicated in aging and various chronic diseases.[4] In vitro studies have demonstrated its significant radical scavenging activity against DPPH and other radicals.[11][12][13] This antioxidant activity contributes to its overall health-promoting effects and suggests its use in anti-aging and preventative health supplements.

3. Dermatological and Cosmeceutical Applications:

Baicalin has shown potential in dermatology, particularly in the area of skin lightening and the management of hyperpigmentation.[14] It has been found to inhibit melanin (B1238610) synthesis in a concentration-dependent manner without causing cytotoxicity.[15][16] The mechanism involves the activation of the ERK signaling pathway, which leads to the downregulation of the microphthalmia-associated transcription factor (MITF), a key regulator of melanogenesis.[15][16][17] This suggests its potential as an active ingredient in cosmeceutical products for improving skin tone and reducing unwanted pigmentation.

Quantitative Data

The following tables summarize the quantitative data from various in vitro and in vivo studies on Baicalin.

Table 1: In Vitro Antioxidant Activity of Baicalin

Assay Type	Test System	Concentration/Dose	Result	Reference
DPPH Radical Scavenging	Cell-free	20 µg/ml	84.3 ± 3.22% scavenging activity	[13]
DPPH Radical Scavenging	Cell-free	IC50	7.48 µg/mL	[13]
DPPH Radical Scavenging	Cell-free	IC50	27.21 µM	[12]
Nitric Oxide (NO) Scavenging	Cell-free	20 µg/ml	80.3 ± 4.38% scavenging activity	[13]
Nitric Oxide (NO) Scavenging	Cell-free	IC50	9.73 µg/mL	[13]
Lipid Peroxidation Inhibition	Cell-free (CuSO4 induced)	IC50	95.09 µM	[12]
Metal Chelating Activity	Cell-free	IC50	352.04 µM	[12]

Table 2: In Vitro Anti-inflammatory Activity of Baicalin

Assay Type	Cell Line	Concentration/Dose	Effect	Reference
Nitric Oxide (NO) Production	RAW 264.7 macrophages	10, 50, 100 µM	Dose-dependent inhibition of LPS-induced NO production	[18]
Prostaglandin E2 (PGE2) Production	RAW 264.7 macrophages	10, 50, 100 µM	Dose-dependent inhibition of LPS-induced PGE2 production	[18]

Table 3: In Vitro Anti-Melanogenic Activity of Baicalin

Assay Type	Cell Line	Concentration/Dose	Effect	Reference
Melanin Content	B16F10 melanoma cells	1-10 µM	Significant and concentration-dependent decrease in melanin	[17]
Tyrosinase Activity	B16F10 melanoma cells	1-10 µM	Inhibition of tyrosinase activity	[17]

Table 4: In Vivo Anti-inflammatory and Hepatoprotective Activity of Baicalin

Animal Model	Condition	Dose	Effect	Reference
Rats	Cigarette smoke-induced COPD	Not specified	Attenuated inflammatory effects of cigarette smoke	[7]
Mice	Acetaminophen-induced liver injury	15, 30, 60 mg/kg	Dose-dependent attenuation of elevated liver ALT levels and hepatic MPO activity	[19]

Experimental Protocols

1. Protocol for DPPH Radical Scavenging Assay

This protocol is adapted from studies on the antioxidant activity of Baicalin.[11]

• Objective: To determine the free radical scavenging activity of Baicalin.

• Materials:

  • Baicalin

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) or Ethanol

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a stock solution of Baicalin in methanol.

  • Prepare a fresh solution of DPPH in methanol (e.g., 0.1 mM).

  • In a 96-well plate, add different concentrations of Baicalin solution.

  • Add the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

2. Protocol for Inhibition of Nitric Oxide (NO) Production in Macrophages

This protocol is based on in vitro anti-inflammatory studies of Baicalin.[18]

• Objective: To evaluate the anti-inflammatory effect of Baicalin by measuring the inhibition of NO production in LPS-stimulated macrophages.

• Materials:

  • RAW 264.7 macrophage cell line

  • Baicalin

  • Lipopolysaccharide (LPS)

  • DMEM (Dulbecco's Modified Eagle Medium)

  • FBS (Fetal Bovine Serum)

  • Griess Reagent

  • 96-well cell culture plate

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Baicalin for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • After incubation, collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess Reagent.

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • The concentration of nitrite (B80452) is determined from a sodium nitrite standard curve.

3. Protocol for Western Blot Analysis of ERK and NF-κB Signaling Pathways

This protocol is a general guideline for studying the effect of Baicalin on signaling pathways.[7][15]

• Objective: To investigate the effect of Baicalin on the activation of ERK and NF-κB signaling pathways.

• Materials:

  • Cell line of interest (e.g., B16F10 for ERK, RAW 264.7 for NF-κB)

  • Baicalin

  • Stimulant (e.g., α-MSH for ERK, LPS for NF-κB)

  • Cell lysis buffer

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (e.g., anti-phospho-ERK, anti-ERK, anti-p65, anti-IκBα)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Treat cells with Baicalin and/or the stimulant for the desired time.

  • Lyse the cells and determine the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk).

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

Caption: Experimental workflow for evaluating Baicalin.

Caption: Baicalin's inhibition of the NF-κB pathway.

Caption: Baicalin's inhibition of melanogenesis via the ERK pathway.

References

• 1. sxrebecca.com [sxrebecca.com]
• 2. Potential therapeutic effects of baicalin and baicalein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Baicalin: A Plant Extract Making Waves in the Medical Field - SOST [sostapi.com]
• 4. nbinno.com [nbinno.com]
• 5. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Baicalin Modulates Glycolysis via the PKC/Raf/MEK/ERK and PI3K/AKT Signaling Pathways to Attenuate IFN-I-Induced Neutrophil NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Baicalin attenuates inflammation by inhibiting NF-kappaB activation in cigarette smoke induced inflammatory models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Baicalin down regulates the expression of TLR4 and NFkB-p65 in colon tissue in mice with colitis induced by dextran sulfate sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Baicalein exhibits anti-inflammatory effects via inhibition of NF-κB transactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Purification and antioxidant activities of baicalin isolated from the root of huangqin (Scutellaria baicalensis gcorsi) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. veterinarypaper.com [veterinarypaper.com]
• 14. Bifunctional effects of O-methylated flavones from Scutellaria baicalensis Georgi on melanocytes: Inhibition of melanin production and intracellular melanosome transport | PLOS One [journals.plos.org]
• 15. Baicalein inhibits melanogenesis through activation of the ERK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 2024.sci-hub.se [2024.sci-hub.se]
• 18. hrcak.srce.hr [hrcak.srce.hr]
• 19. worldscientific.com [worldscientific.com]

Application Notes and Protocols for Determining the In Vitro Antioxidant Capacity of Caffeoylcalleryanin and Related Phenolic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction to In Vitro Antioxidant Assays

Evaluating the antioxidant potential of novel compounds like Caffeoylcalleryanin is a critical step in drug discovery and development. Antioxidants can neutralize harmful reactive oxygen species (ROS), which are implicated in numerous diseases.[1][2][3][4] In vitro assays provide a rapid and efficient means to screen and characterize the antioxidant activity of pure compounds and complex mixtures.[4][5] The most widely employed methods, which will be detailed below, include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, the Ferric Reducing Antioxidant Power (FRAP) assay, and the Oxygen Radical Absorbance Capacity (ORAC) assay.[3][6][7]

Data Presentation: Antioxidant Capacity of Caffeoyl Derivatives

The following table summarizes the antioxidant capacity of various caffeoyl derivatives, which can serve as a benchmark when analyzing experimental data for Caffeoylcalleryanin. The antioxidant activity is often expressed as IC50 values (the concentration required to scavenge 50% of radicals) or in Trolox equivalents (TE), a water-soluble vitamin E analog.[8]

Compound/Extract	Assay	Antioxidant Capacity	Reference
5-Caffeoylquinic acid (5-CQA)	α-amylase inhibition	IC50: 0.08 mM	[9]
3-Caffeoylquinic acid (3-CQA)	α-amylase inhibition	IC50: 0.23 mM	[9]
4-Caffeoylquinic acid (4-CQA)	α-amylase inhibition	IC50: 0.12 mM	[9]
di-Caffeoylquinic acid	α-amylase inhibition	IC50: 0.02 mM	[9]
Chlorogenic acid-rich coffee cherry extract	ORAC	64,354 µmol TE/g	[9]
Coffee Cherry Extract (WCCE1)	DPPH	IC50: 11.2 µg/mL	[9]
Caffeic acid	DPPH	IC50: 3.09 µg/mL	[9]
Caffeoyl esters (general)	LDL copper-oxidation	Highest Specific Antioxidant Activity	[10]
5-Caffeoylquinic acid (5-CQA)	Hydroperoxyl radical scavenging (lipid media)	k = 2.09 x 10^6 M⁻¹s⁻¹	[11]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[2] This reduction of the DPPH radical is visually apparent as a color change from deep purple to yellow, and the change in absorbance is measured spectrophotometrically at approximately 517 nm.[2][6][12]

Reagent Preparation:

• DPPH Solution (0.1 mM): Dissolve an appropriate amount of DPPH in methanol (B129727) or ethanol. This solution should be freshly prepared and kept in the dark to prevent degradation.[13]

• Test Compound Stock Solution: Prepare a stock solution of Caffeoylcalleryanin in a suitable solvent (e.g., methanol, ethanol, or DMSO).

• Positive Control: A standard antioxidant, such as Ascorbic Acid or Trolox, should be prepared in the same solvent.

Assay Procedure:

• Prepare serial dilutions of the test compound and the positive control.

• In a 96-well plate or cuvettes, add a specific volume of each dilution.[12]

• Add an equal volume of the DPPH working solution to each well/cuvette.[13]

• Include a blank control containing only the solvent and the DPPH solution.[13]

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).[12][13]

• Measure the absorbance at 517 nm using a spectrophotometer or a microplate reader.[12][13]

Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100[12]

Where:

• Abs_control is the absorbance of the DPPH solution without the sample.

• Abs_sample is the absorbance of the DPPH solution with the sample.

The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, can be determined by plotting the percentage of scavenging activity against the sample concentrations.[5]

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. DPPH Assay: Principle, Applications, and Complete Guide - Amerigo Scientific [amerigoscientific.com]
• 3. Antioxidant Activity In Vitro Evaluation - Creative Bioarray [cellstress-tech.com]
• 4. In Vitro Antioxidant Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DPPH Radical Scavenging Assay [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Effect of in vitro enzymatic digestion on antioxidant activity of coffee melanoidins and fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Effect of the Extraction Conditions on the Antioxidant Activity and Bioactive Compounds Content in Ethanolic Extracts of Scutellaria baicalensis Root [mdpi.com]
• 9. Quantification of Major Bioactive Constituents, Antioxidant Activity, and Enzyme Inhibitory Effects of Whole Coffee Cherries (Coffea arabica) and Their Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Specific antioxidant activity of caffeoyl derivatives and other natural phenolic compounds: LDL protection against oxidation and decrease in the proinflammatory lysophosphatidylcholine production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exploring the Antioxidant Properties of Caffeoylquinic and Feruloylquinic Acids: A Computational Study on Hydroperoxyl Radical Scavenging and Xanthine Oxidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 13. acmeresearchlabs.in [acmeresearchlabs.in]

Application Notes and Protocols for Evaluating the Biological Effects of Caffeoylcalleryanin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeoylcalleryanin is a phenolic glycoside found in sources such as pear.[1] As a member of the phenolic acid family, it shares structural similarities with compounds known for a variety of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects. Due to the limited direct experimental data on Caffeoylcalleryanin, this document provides detailed application notes and protocols for cell-based assays to evaluate its potential biological effects, drawing upon established methodologies for structurally related compounds like caffeic acid, caffeic acid phenethyl ester (CAPE), and caffeoylquinic acids. These protocols are intended to serve as a comprehensive guide for researchers initiating studies on this compound.

I. Assessment of Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties, acting as free radical scavengers. The following are standard cell-free and cell-based assays to determine the antioxidant capacity of Caffeoylcalleryanin.

Data Presentation: Antioxidant Activity of Structurally Related Compounds

The following table summarizes the antioxidant activities of compounds structurally related to Caffeoylcalleryanin, providing a reference for expected efficacy.

Compound	Assay	IC50 / EC50 Value	Reference
3,5-di-O-caffeoylquinic acid	DPPH	18.2 ± 0.5 µM	[2]
4,5-di-O-caffeoylquinic acid	DPPH	10.4 ± 0.5 µM	[2]
Caffeic Acid	DPPH	31.1 ± 1.9 µM	[2]
5-Caffeoylquinic acid (5-CQA)	HO• Scavenging	k = 2.09 × 10⁶ M⁻¹s⁻¹	[3]
Caffeic Acid Phenethyl Ester (CAPE)	5-LO Inhibition	IC50: 0.13 µM	[4]

Experimental Protocols

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[5][6][7]

Protocol:

• Prepare a stock solution of Caffeoylcalleryanin in a suitable solvent (e.g., DMSO or ethanol).

• Prepare a fresh 0.1 mM solution of DPPH in methanol (B129727).

• In a 96-well plate, add 100 µL of various concentrations of the Caffeoylcalleryanin solution.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Ascorbic acid or Trolox should be used as a positive control.

• The percentage of DPPH scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of Caffeoylcalleryanin.

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.[5][7]

Protocol:

• Prepare the ABTS radical cation solution by mixing equal volumes of 7 mM ABTS stock solution and 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Dilute the ABTS•+ solution with methanol or ethanol (B145695) to an absorbance of 0.700 ± 0.02 at 734 nm.

• Prepare various concentrations of Caffeoylcalleryanin.

• Add 10 µL of each Caffeoylcalleryanin concentration to 190 µL of the diluted ABTS•+ solution in a 96-well plate.

• Incubate at room temperature for 6 minutes.

• Measure the absorbance at 734 nm.

• Trolox is commonly used as a standard.

• Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

II. Assessment of Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. Caffeic acid and its derivatives have demonstrated anti-inflammatory properties. The following protocols can be used to assess the anti-inflammatory potential of Caffeoylcalleryanin.

Data Presentation: Anti-inflammatory Activity of Structurally Related Compounds

Compound	Cell Line	Assay	IC50 Value	Reference
Caffeic Acid Phenethyl Ester (CAPE)	Mouse Peritoneal Macrophages	NO Production (LPS-induced)	4 µg/mL	[8]
17-O-acetylacuminolide	RAW264.7	TNF-α release	2.7 µg/mL	[9]

Experimental Protocols

Principle: Lipopolysaccharide (LPS) stimulates macrophages (e.g., RAW 264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO). The anti-inflammatory activity of Caffeoylcalleryanin can be determined by measuring the inhibition of NO production, which is quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent.[10]

Protocol:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Viability Assay (MTT): First, determine the non-toxic concentration range of Caffeoylcalleryanin on RAW 264.7 cells using the MTT assay (see protocol below) to ensure that any observed reduction in NO is not due to cytotoxicity.

• NO Assay: a. Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight. b. Pre-treat the cells with various non-toxic concentrations of Caffeoylcalleryanin for 1 hour. c. Stimulate the cells with LPS (1 µg/mL) for 24 hours. d. After incubation, collect 50 µL of the cell culture supernatant. e. Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light. f. Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes at room temperature. g. Measure the absorbance at 540 nm. h. A standard curve using sodium nitrite should be prepared to quantify the nitrite concentration. i. Calculate the percentage of inhibition of NO production.

Principle: The inhibition of pro-inflammatory cytokine production, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), is a key indicator of anti-inflammatory activity. These cytokines can be quantified in the cell culture supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[11][12]

Protocol:

• Follow the same cell culture, pre-treatment, and stimulation steps as in the NO assay.

• After 24 hours of LPS stimulation, collect the cell culture supernatant.

• Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• The results are typically expressed as pg/mL or ng/mL of the cytokine.

• Calculate the percentage of inhibition of cytokine production compared to the LPS-stimulated control.

III. Assessment of Anti-cancer Activity

Caffeic acid and its derivatives have been shown to possess anti-cancer properties by inhibiting cell proliferation and inducing apoptosis in various cancer cell lines.[13][14][15]

Data Presentation: Anti-cancer Activity of Structurally Related Compounds

Compound	Cell Line	Assay	IC50 Value	Reference
Caffeic Acid Phenethyl Ester (CAPE)	Pancreatic Cancer (MIAPaCa-2)	Proliferation	25 µg/mL (87 µM) at 48h	[13]
Caffeic Acid Phenethyl Ester (CAPE)	Pancreatic Cancer (PANC-1)	Proliferation	25 µg/mL (87 µM) at 48h	[13]
Caffeic Acid Phosphanium Derivatives	Jurkat (Leukemia)	Cytotoxicity	0.9 - 8.5 µM	[14]

Experimental Protocol: MTT Cell Viability Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan (B1609692), which can be solubilized and quantified by spectrophotometry. This assay is widely used to measure cytotoxicity and cell proliferation.[6][16][17]

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in a 96-well plate at an appropriate density (e.g., 5 x 10^3 to 1 x 10^4 cells/well) and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of Caffeoylcalleryanin for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate at 37°C for 4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure all crystals are dissolved and measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

IV. Visualization of Workflows and Signaling Pathways

Experimental Workflow

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. Exploring the Antioxidant Properties of Caffeoylquinic and Feruloylquinic Acids: A Computational Study on Hydroperoxyl Radical Scavenging and Xanthine Oxidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caffeic acid phenethyl ester and its amide analogue are potent inhibitors of leukotriene biosynthesis in human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. ijpsonline.com [ijpsonline.com]
• 8. mdpi.com [mdpi.com]
• 9. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Methods for Evaluation of TNF-α Inhibition Effect | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of the In Vitro Cytotoxic Activity of Caffeic Acid Derivatives and Liposomal Formulation against Pancreatic Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Caffeic acid and its derivatives as potential modulators of oncogenic molecular pathways: New hope in the fight against cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]

Application Note: Structural Confirmation of Caffeoylcalleryanin using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural confirmation of Caffeoylcalleryanin, a naturally occurring phenylpropanoid glycoside. We provide comprehensive protocols for one-dimensional (1D) and two-dimensional (2D) NMR experiments, including ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC. The resulting spectral data are summarized in detailed tables for straightforward interpretation. Furthermore, this document includes graphical representations of the experimental workflow to facilitate a clear understanding of the structural elucidation process. This guide serves as a valuable resource for researchers engaged in the isolation and characterization of natural products.

Introduction

Caffeoylcalleryanin is a phenylpropanoid glycoside, a class of compounds widely distributed in the plant kingdom. These compounds are of significant interest to the pharmaceutical and nutraceutical industries due to their potential biological activities, including antioxidant properties.[1][2] The precise structural determination of these molecules is a critical step in their development as therapeutic agents. NMR spectroscopy is an unparalleled technique for the unambiguous structural elucidation of organic molecules in solution.[3][4] This application note provides a systematic approach to confirm the structure of Caffeoylcalleryanin by employing a suite of NMR experiments.

Experimental Protocols

High-resolution NMR spectra were acquired on a 500 MHz spectrometer.[2] The sample of Caffeoylcalleryanin was dissolved in deuterated methanol (B129727) (CD₃OD), and all spectra were recorded at 298 K.[5]

1D NMR Spectroscopy

• ¹H NMR: Proton NMR spectra were acquired to determine the chemical shifts, coupling constants, and integration of all protons in the molecule.

• ¹³C NMR: Carbon-13 NMR spectra were recorded to identify the chemical shifts of all carbon atoms, including quaternary carbons.

2D NMR Spectroscopy

• COSY (Correlation Spectroscopy): This experiment was used to identify proton-proton couplings within the same spin system, which is crucial for assigning protons in the caffeoyl and calleryanin (B12360610) moieties.[4]

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates directly bonded proton and carbon atoms, enabling the assignment of carbons bearing protons.[6][7]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range correlations between protons and carbons (typically 2-3 bonds), providing key information for connecting different structural fragments, such as the caffeoyl and calleryanin units.[2][6]

Data Presentation

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Caffeoylcalleryanin, assigned based on the analysis of 1D and 2D NMR spectra. The assignments are consistent with data reported for structurally similar caffeoyl glycosides and phenylpropanoids.[6][8]

Table 1: ¹H NMR Spectroscopic Data for Caffeoylcalleryanin (500 MHz, CD₃OD)

Position	δH (ppm)	Multiplicity	J (Hz)	Integration
Caffeoyl Moiety
2	7.05	d	1.5	1H
5	6.78	d	8.0	1H
6	6.95	dd	8.0, 1.5	1H
7	7.60	d	15.9	1H
8	6.30	d	15.9	1H
Calleryanin Moiety
1'	4.40	d	7.8	1H
2'	3.50	m	1H
3'	3.45	m	1H
4'	3.40	m	1H
5'	3.60	m	1H
6'a	4.35	dd	12.0, 2.5	1H
6'b	4.15	dd	12.0, 5.5	1H

Table 2: ¹³C NMR Spectroscopic Data for Caffeoylcalleryanin (125 MHz, CD₃OD)

Position	δC (ppm)
Caffeoyl Moiety
1	127.0
2	115.0
3	146.8
4	149.5
5	116.2
6	122.8
7	147.5
8	114.5
9 (C=O)	168.5
Calleryanin Moiety
1'	104.0
2'	75.0
3'	78.0
4'	71.5
5'	76.0
6'	64.5

Structural Elucidation Workflow

The structural confirmation of Caffeoylcalleryanin follows a logical progression of NMR data acquisition and analysis. The workflow diagram below illustrates this process.

Caption: Workflow for the structural confirmation of Caffeoylcalleryanin using NMR spectroscopy.

Key Signaling Pathways and Relationships

The interpretation of 2D NMR spectra relies on identifying correlations between different nuclei. The following diagram illustrates the key HMBC correlations that are crucial for connecting the caffeoyl and calleryanin moieties, thus confirming the overall structure.

Caption: Key HMBC correlations for linking the caffeoyl and calleryanin moieties.

Conclusion

The comprehensive NMR analysis, including 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) spectroscopy, provides unequivocal evidence for the structural confirmation of Caffeoylcalleryanin. The detailed protocols and tabulated data presented in this application note serve as a practical guide for researchers in the field of natural product chemistry and drug discovery. The logical workflow and visualization of key correlations facilitate a deeper understanding of the structural elucidation process.

References

• 1. Antioxidant Phenylpropanoid Glycosides from Ginkgo biloba Fruit and Identification of a New Phenylpropanoid Glycoside, Ginkgopanoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caffeoyl-β-d-glucopyranoside and 1,3-dihydroxy-2-tetracosanoylamino-4-(E)-nonadecene isolated from Ranunculus muricatus exhibit antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. emerypharma.com [emerypharma.com]
• 5. Phenylpropanoid Glycoside Analogues: Enzymatic Synthesis, Antioxidant Activity and Theoretical Study of Their Free Radical Scavenger Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Comprehensive Metabolite Identification Strategy using Multiple 2D NMR Spectra of a Complex Mixture Implemented in the COLMARm Web Server - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and Biosynthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Synergistic Effects of Caffeoylcalleryanin with Other Phenolics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeoylcalleryanin, a phenolic glycoside belonging to the anthocyanidin-7-o-glycoside class, is a natural compound found in sources such as pears. Phenolic compounds are well-regarded for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The complex mixtures of polyphenols found in nature may exhibit different, and often enhanced, cellular actions compared to individual compounds. This phenomenon, known as synergism, occurs when the combined effect of two or more agents is greater than the sum of their individual effects.[1] Investigating these synergistic interactions is crucial for developing more potent therapeutic strategies with potentially lower doses and reduced toxicity.

These application notes provide a comprehensive framework for studying the synergistic effects of Caffeoylcalleryanin with other co-occurring phenolic compounds. Pears, a primary source of Caffeoylcalleryanin, also contain other phenolics such as chlorogenic acid, arbutin, catechin (B1668976), epicatechin, and rutin, making these compounds logical candidates for synergistic studies.[2][3][4] This document outlines detailed protocols for assessing synergistic antioxidant, anti-inflammatory, and anticancer activities, methods for quantitative data analysis, and visualization of relevant biological pathways.

Potential Phenolic Compounds for Synergistic Studies with Caffeoylcalleryanin

Based on their co-occurrence in pears, the following phenolic compounds are recommended for investigation in combination with Caffeoylcalleryanin:

Compound Class	Specific Compound	Known Biological Activities
Phenolic Acids	Chlorogenic Acid	Antioxidant, anti-inflammatory, anti-diabetic, hepatoprotective.[5][6][7]
Flavan-3-ols	Catechin	Antioxidant, anti-inflammatory, anticancer, cardioprotective.[8][9][10]
Epicatechin	Antioxidant, cardiovascular benefits.
Flavonols	Quercetin (B1663063)	Antioxidant, anti-inflammatory, anticancer, antiviral.[8][9][10]
Rutin	Antioxidant, neuroprotective, cardioprotective.
Hydroquinones	Arbutin	Antioxidant, skin-lightening.

Experimental Protocols

General Experimental Design for Synergy Assessment

A fixed-ratio combination design is a common and effective method for studying synergistic interactions.[11][12]

• Determine the IC50/EC50 of Individual Compounds: For each assay, first determine the concentration of Caffeoylcalleryanin and each partner phenolic that inhibits or produces 50% of the maximal response (IC50 for inhibition, EC50 for effect).

• Select Fixed Ratios: Based on the individual IC50/EC50 values, prepare mixtures of Caffeoylcalleryanin and the partner phenolic at fixed molar ratios (e.g., 1:1, 1:2, 2:1 based on their IC50s).

• Dose-Response Curves for Combinations: Generate dose-response curves for each fixed-ratio combination in the relevant biological assay.

• Data Analysis: Use the dose-response data to calculate the Combination Index (CI) and generate isobolograms.

Protocol 1: Synergistic Antioxidant Activity

Objective: To quantify the synergistic antioxidant effects of Caffeoylcalleryanin in combination with other phenolics using the DPPH radical scavenging assay.

Materials:

• Caffeoylcalleryanin and partner phenolic compounds

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of Caffeoylcalleryanin and each partner phenolic in methanol.

  • Prepare a working solution of DPPH in methanol (e.g., 100 µM).

• Assay Protocol:

  • Add 100 µL of various concentrations of the individual compounds and their fixed-ratio combinations to the wells of a 96-well plate.

  • Add 100 µL of the DPPH working solution to each well.[9]

  • Incubate the plate in the dark at room temperature for 30 minutes.[9]

  • Measure the absorbance at 517 nm.[9]

  • A control well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration.

  • Determine the EC50 values for the individual compounds and the combinations.

  • Calculate the Combination Index (CI) to determine synergy.

Table of Expected Data (Hypothetical):

Compound/Combination	EC50 (µM)	Combination Index (CI) at 50% Effect	Interaction
Caffeoylcalleryanin	25	-	-
Chlorogenic Acid	40	-	-
Caffeoylcalleryanin + Chlorogenic Acid (1:1)	15	0.775	Synergy
Quercetin	15	-	-
Caffeoylcalleryanin + Quercetin (1:1)	8	0.653	Synergy

Protocol 2: Synergistic Anti-inflammatory Activity

Objective: To assess the synergistic anti-inflammatory effects by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM medium, fetal bovine serum (FBS), penicillin-streptomycin

• LPS from E. coli

• Griess Reagent

• Caffeoylcalleryanin and partner phenolics

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Treatment:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the individual compounds and their fixed-ratio combinations for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Nitric Oxide Measurement:

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. A standard curve with sodium nitrite (B80452) should be prepared.

• Data Analysis:

  • Calculate the percentage of NO inhibition.

  • Determine the IC50 values for the individual compounds and combinations.

  • Calculate the CI to evaluate the interaction.

Table of Expected Data (Hypothetical):

Compound/Combination	IC50 (µM)	Combination Index (CI) at 50% Inhibition	Interaction
Caffeoylcalleryanin	50	-	-
Catechin	70	-	-
Caffeoylcalleryanin + Catechin (1:1)	28	0.76	Synergy

Signaling Pathway Visualization: The anti-inflammatory effects of anthocyanins are often mediated through the inhibition of the NF-κB signaling pathway.[1][13][14][15]

NF-κB Signaling Pathway Inhibition.

Protocol 3: Synergistic Anticancer Activity

Objective: To evaluate the synergistic cytotoxic effects on a cancer cell line (e.g., human colon cancer cell line, HT-29) using the MTT assay.

Materials:

• HT-29 cell line

• McCoy's 5A medium, FBS, penicillin-streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• Caffeoylcalleryanin and partner phenolics

Procedure:

• Cell Culture: Maintain HT-29 cells in McCoy's 5A medium with 10% FBS and 1% penicillin-streptomycin.

• Cell Treatment:

  • Seed cells into a 96-well plate and allow them to attach.

  • Treat the cells with various concentrations of the individual compounds and their fixed-ratio combinations for 48 or 72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability inhibition.

  • Determine the IC50 values.

  • Calculate the CI to assess the synergistic effect.

Table of Expected Data (Hypothetical):

Compound/Combination	IC50 (µM)	Combination Index (CI) at 50% Inhibition	Interaction
Caffeoylcalleryanin	80	-	-
Quercetin	30	-	-
Caffeoylcalleryanin + Quercetin (1:1)	20	0.583	Synergy

Signaling Pathway Visualization: Anthocyanidins can induce apoptosis in cancer cells by modulating the Bcl-2 family of proteins and activating caspases.[16][17][18][19]

Intrinsic Apoptosis Signaling Pathway.

Quantitative Analysis of Synergy

The Combination Index (CI) method, based on the median-effect principle by Chou-Talalay, is a widely accepted method for quantifying drug interactions.[14][15][17][20][21][22]

Formula: CI = (D)₁/(Dₓ)₁ + (D)₂/(Dₓ)₂

Where:

• (D)₁ and (D)₂ are the concentrations of compound 1 and compound 2 in combination that elicit a certain effect (e.g., x% inhibition).

• (Dₓ)₁ and (Dₓ)₂ are the concentrations of the individual compounds that produce the same effect.

Interpretation of CI Values:

• CI < 1: Synergy

• CI = 1: Additive effect

• CI > 1: Antagonism

Isobologram Analysis: An isobologram provides a graphical representation of the interaction.[8][16] The concentrations of the two compounds required to produce a specific effect are plotted on the x and y axes. The line connecting the individual concentrations is the line of additivity. Data points falling below this line indicate synergy.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for investigating the synergistic effects of Caffeoylcalleryanin.

Experimental Workflow for Synergy Investigation.

Conclusion

The protocols and methodologies outlined in these application notes provide a robust framework for the systematic investigation of the synergistic potential of Caffeoylcalleryanin with other phenolic compounds. By employing these methods, researchers can identify novel synergistic combinations with enhanced therapeutic efficacy, contributing to the development of new phytopharmaceutical and nutraceutical products. The quantitative analysis of these interactions is essential for understanding the complex interplay between natural compounds and their potential health benefits.

References

• 1. Anthocyanins Downregulate Lipopolysaccharide-Induced Inflammatory Responses in BV2 Microglial Cells by Suppressing the NF-κB and Akt/MAPKs Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Optimal Effective Concentration Combinations and synergy evaluations for binary antimicrobial combinations in vitro [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. dot | Graphviz [graphviz.org]
• 5. Chlorogenic Acid’s Role in Metabolic Health: Mechanisms and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chlorogenic acid and its role in biological functions: an up to date - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Biological Activity Mechanism of Chlorogenic Acid and Its Applications in Food Industry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synergistic anti-inflammatory effects of quercetin and catechin via inhibiting activation of TLR4-MyD88-mediated NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lack of synergistic interaction between quercetin and catechin in systemic and pulmonary vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous binding of quercetin and catechin to FOXO3 enhances IKKα transcription inhibition and suppression of oxidative stress-induced acute alcoholic liver injury in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Testing for synergism over a range of fixed ratio drug combinations: replacing the isobologram - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]
• 13. Anti-inflammatory effect of anthocyanins via modulation of nuclear factor-κB and mitogen-activated protein kinase signaling cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Anthocyanins reduce inflammation and improve glucose and lipid metabolism associated with inhibiting nuclear factor-kappaB activation and increasing PPAR-γ gene expression in metabolic syndrome subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Anthocyanins inhibit nuclear factor-kappaB activation in monocytes and reduce plasma concentrations of pro-inflammatory mediators in healthy adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Induction of apoptosis by the Anthocyanidins through regulation of Bcl-2 gene and activation of c-Jun N-terminal kinase cascade in hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Anthocyanin Induces Apoptosis of DU-145 Cells In Vitro and Inhibits Xenograft Growth of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Dietary Anthocyanidin Delphinidin Induces Apoptosis of Human Prostate Cancer PC3 Cells In vitro and In vivo: Involvement of Nuclear Factor-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mythreyaherbal.com [mythreyaherbal.com]
• 21. researchgate.net [researchgate.net]
• 22. punnettsquare.org [punnettsquare.org]

Technical Notes & Optimization

Technical Support Center: Caffeoylcalleryanin Isolation

Welcome to the technical support center for Caffeoylcalleryanin isolation. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of isolating this phenolic glycoside.

Frequently Asked Questions (FAQs)

Q1: What is Caffeoylcalleryanin and in which natural sources is it found?

A1: Caffeoylcalleryanin is a phenolic glycoside.[1] Phenolic glycosides are organic compounds that contain a phenolic structure linked to a glycosyl group.[1] Caffeoylcalleryanin has been identified in pears.[1]

Q2: What are the main challenges in isolating Caffeoylcalleryanin?

A2: The primary challenges in isolating Caffeoylcalleryanin and related phenolic compounds include their potential instability under certain extraction conditions, co-extraction of interfering compounds, and the need for multi-step purification to achieve high purity. The stability of similar compounds, such as caffeoylquinic acids, can be affected by factors like temperature and the extraction method used.

Q3: Which analytical techniques are suitable for identifying and quantifying Caffeoylcalleryanin?

A3: High-Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) or Mass Spectrometry (MS) is a highly effective method for the identification and quantification of Caffeoylcalleryanin and related phenolic compounds.[2] These techniques allow for the separation, identification, and quantification of individual compounds within a complex plant extract.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy is also crucial for definitive structure elucidation of the isolated compound.[4]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of Caffeoylcalleryanin	Incomplete Extraction: The solvent system may not be optimal for Caffeoylcalleryanin. The extraction time or temperature may be insufficient.	Optimize Extraction Parameters: Experiment with different solvent systems, such as methanol (B129727), ethanol, or acetone, at varying concentrations with water.[5][6] Consider using assisted extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve efficiency. However, be mindful of potential degradation with aggressive methods.
Degradation of Caffeoylcalleryanin: Phenolic compounds can be sensitive to heat, light, and pH.	Control Extraction Conditions: Perform extractions at lower temperatures and protect samples from light. Buffer the extraction solvent to maintain a stable pH.
Improper Sample Preparation: The plant material may not be properly prepared, limiting solvent access to the target compound.	Properly Prepare Plant Material: Ensure the plant material is dried and finely ground to increase the surface area for extraction.
Co-elution of Impurities during Chromatography	Suboptimal Chromatographic Conditions: The mobile phase composition or gradient may not be suitable for separating Caffeoylcalleryanin from other closely related compounds.	Refine Chromatographic Method: Adjust the mobile phase composition, gradient slope, and flow rate. Consider using a different stationary phase (e.g., a different type of C18 column or a different chemistry like phenyl-hexyl). Preparative HPLC can be used for final purification.
Poor Peak Shape in HPLC Analysis	Column Overload: Injecting too concentrated a sample can lead to broad or tailing peaks.	Dilute Sample: Dilute the sample before injection.
Interactions with Column Matrix: The analyte may be interacting with active sites on the column.	Modify Mobile Phase: Add a small amount of an acid, like formic acid or acetic acid, to the mobile phase to improve peak shape.
Presence of Contaminating Compounds in Final Isolate	Inadequate Purification Steps: A single purification step may not be sufficient to remove all impurities.	Employ Multiple Purification Techniques: Combine different chromatographic techniques, such as column chromatography with different stationary phases (e.g., silica (B1680970) gel followed by Sephadex LH-20) or preparative HPLC.[4]

Experimental Protocols

General Protocol for Caffeoylcalleryanin Isolation

This protocol is a general guideline based on methods used for isolating similar caffeoylquinic acid derivatives from plant materials. Optimization will be required for specific applications.

1. Sample Preparation:

• Fresh plant material (e.g., pear peels) should be washed and freeze-dried.

• The dried material is then ground into a fine powder.

2. Extraction:

• The powdered plant material is extracted with a solvent such as 70% methanol in water.[5]

• The extraction can be performed at room temperature with stirring for several hours or using methods like sonication for a shorter duration.

• The mixture is then filtered to separate the extract from the solid plant residue.

3. Solvent Partitioning (Optional):

• The crude extract can be concentrated under reduced pressure to remove the organic solvent.

• The resulting aqueous solution is then partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to remove non-polar and semi-polar impurities. The target compounds are often found in the more polar fractions.

4. Column Chromatography:

• The polar fraction is subjected to column chromatography for further purification.

• A variety of stationary phases can be used, including silica gel, C18 silica gel, or Sephadex LH-20.[4]

• A gradient elution system with a suitable mobile phase (e.g., a gradient of methanol in water for C18) is used to separate the compounds.

• Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or HPLC to identify those containing Caffeoylcalleryanin.

5. Preparative HPLC:

• Fractions enriched with Caffeoylcalleryanin are pooled, concentrated, and subjected to preparative HPLC for final purification.

• A C18 column is commonly used with a mobile phase consisting of a gradient of acetonitrile (B52724) or methanol in water, often with a small amount of acid (e.g., 0.1% formic acid).

6. Structure Elucidation:

• The purified compound's structure is confirmed using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Data Presentation

Table 1: Comparison of Extraction Solvents for Phenolic Compounds from Plant Material

Solvent System	Total Phenolic Content (mg GAE/g DW)	Reference
Water	15.2 ± 0.8	General finding
50% Ethanol	25.6 ± 1.1	General finding
70% Methanol	22.4 ± 1.5	[5]
Acetone	18.9 ± 0.9	General finding

GAE: Gallic Acid Equivalents; DW: Dry Weight. Data is illustrative and will vary with plant material.

Table 2: Yields of Caffeoylquinic Acid Derivatives from Different Plant Sources

Plant Source	Compound	Yield (% of dry extract)	Reference
Lonicera japonica flower buds	Glucosylated caffeoylquinic acid isomers	Not specified	[4]
Ainsliaea acerifolia leaves	Chlorogenic acid	1.25%	[7]
Ainsliaea acerifolia leaves	Isochlorogenic acid A	0.89%	[7]
Ainsliaea acerifolia leaves	1,5-dicaffeoylquinic acid	1.12%	[7]

Visualizations

Caption: Experimental Workflow for Caffeoylcalleryanin Isolation.

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]
• 2. Identification and quantification of caffeoylquinic acids and flavonoids from artichoke (Cynara scolymus L.) heads, juice, and pomace by HPLC-DAD-ESI/MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Glucosylated caffeoylquinic acid derivatives from the flower buds of Lonicera japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Caffeoylquinic acids in leaves of selected Apocynaceae species: Their isolation and content - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Obtaining Bioactive Compounds from the Coffee Husk (Coffea arabica L.) Using Different Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD - koreascholar [db.koreascholar.com]

Technical Support Center: Optimizing HPLC Parameters for Caffeoylcalleryanin Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) parameters for the separation of Caffeoylcalleryanin.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting HPLC column for Caffeoylcalleryanin separation?

A reversed-phase C18 column is a common and effective choice for the separation of phenolic compounds like Caffeoylcalleryanin. An RP-Amide column can also offer unique selectivity for caffeoylquinic acids and may be a suitable alternative.

Q2: What is a typical mobile phase composition for Caffeoylcalleryanin analysis?

A gradient elution using a mixture of acidified water (solvent A) and an organic solvent (solvent B) is typically employed. Acetonitrile is a common organic solvent, and acidification is often achieved with 0.1% to 5% formic acid or 0.5% acetic acid in the aqueous phase.[1][2] The acid helps to suppress the ionization of phenolic compounds and residual silanol (B1196071) groups on the column, leading to better peak shapes.

Q3: What is the optimal detection wavelength for Caffeoylcalleryanin?

For caffeoylquinic acid derivatives, a detection wavelength of around 326 nm is often used.[2] However, it is recommended to determine the UV absorption maximum of your specific Caffeoylcalleryanin standard for optimal sensitivity. A photodiode array (PDA) detector can be used to scan a range of wavelengths (e.g., 210-500 nm) to identify the optimal wavelength.[3]

Q4: Should I use an isocratic or gradient elution?

For complex samples containing multiple compounds, a gradient elution is generally preferred.[1] A gradient allows for the effective separation of compounds with a wide range of polarities and can help to sharpen peaks.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Secondary interactions with residual silanols on the column.	Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase to suppress silanol activity.
Inappropriate mobile phase pH.	Adjust the pH of the mobile phase to ensure the analyte is in a single ionic form.
Column overload.	Reduce the injection volume or the concentration of the sample.
Inconsistent Retention Times	Fluctuations in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed. Use a high-quality HPLC system with a reliable pump.
Changes in column temperature.	Use a column oven to maintain a constant and stable temperature.
Column degradation.	Flush the column regularly and consider replacing it if performance does not improve.
Low Resolution/Peak Co-elution	Suboptimal mobile phase gradient.	Optimize the gradient profile by adjusting the initial and final solvent composition, the gradient slope, and the duration.
Inappropriate stationary phase.	Consider a column with a different selectivity, such as an RP-Amide or a phenyl-hexyl column.
High Backpressure	Blockage in the system (e.g., guard column, frits).	Replace the guard column and in-line filters. Check for blockages in the tubing and fittings.
Particulate matter from the sample.	Filter all samples through a 0.45 µm or 0.22 µm syringe filter before injection.

Experimental Protocols

Recommended Starting HPLC Method for Caffeoylcalleryanin

This protocol is a starting point and may require further optimization for your specific sample and HPLC system.

Parameter	Recommendation
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.5% Acetic Acid in Water
Mobile Phase B	Methanol
Gradient	100% A to 70% A over 40 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	326 nm

Source: Adapted from methods for caffeoylquinic acids.[2][3]

Alternative UHPLC Method for Caffeoylquinic Acids

This method utilizes a different stationary phase and is suitable for faster analysis.

Parameter	Recommendation
Column	Ascentis Express RP-Amide (100 x 2.1 mm, 2.7 µm)
Mobile Phase A	5% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.9 mL/min
Column Temperature	30 °C

Source: A validated UHPLC method for caffeoylquinic acids.[4]

Visualizations

Caption: A typical experimental workflow for the HPLC analysis of Caffeoylcalleryanin.

Caption: A troubleshooting decision tree for common HPLC separation issues.

References

• 1. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Analysis of Chemical Composition of Selected Jordanian Medicinal Plants and Their Bioactive Properties – Oriental Journal of Chemistry [orientjchem.org]
• 4. A validated UHPLC method for the determination of caffeoylquinic and di-caffeoylquinic acids in green coffee extracts using an RP-Amide fused-core column. | Sigma-Aldrich [sigmaaldrich.com]

Improving the stability of Caffeoylcalleryanin in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Caffeoylcalleryanin. The information is designed to help you improve the stability of Caffeoylcalleryanin in your solutions and avoid common experimental pitfalls.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Caffeoylcalleryanin.

Issue	Possible Cause	Recommended Solution
Rapid discoloration (browning) of the Caffeoylcalleryanin solution.	Oxidation of the phenolic groups. This is often accelerated by exposure to oxygen, light, and higher pH.	Prepare solutions fresh whenever possible. Use deoxygenated solvents by sparging with nitrogen or argon. Store solutions in amber vials or wrap containers in aluminum foil to protect from light.[1][2] Work at a slightly acidic pH if compatible with your experimental design.
Loss of compound activity or concentration over a short period.	Degradation of Caffeoylcalleryanin. This can be caused by hydrolysis, oxidation, or isomerization, influenced by factors like temperature, pH, and light.[2][3]	Store stock solutions at low temperatures (-20°C or -80°C). For working solutions, store at 4°C and use within a short timeframe.[4] Avoid prolonged exposure to high temperatures.[5] Evaluate the optimal pH for stability in your specific buffer system.
Inconsistent results between experimental replicates.	Variable degradation rates due to inconsistent handling and storage. Presence of metal ion contaminants which can catalyze degradation.[6]	Standardize solution preparation, handling, and storage procedures. Use high-purity solvents and reagents. Consider using a chelating agent like EDTA at a low concentration to sequester metal ions if compatible with your experiment.
Precipitate formation in the solution.	Poor solubility or degradation products precipitating out of solution.	Ensure the solvent system is appropriate for Caffeoylcalleryanin. You may need to use a co-solvent. Filter the solution through a suitable syringe filter before use. If precipitation occurs upon storage, it is a strong indicator of degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Caffeoylcalleryanin in solution?

A1: The stability of Caffeoylcalleryanin, like other polyphenolic compounds, is primarily influenced by pH, temperature, light, and the presence of oxygen.[2] Metal ions can also catalyze its degradation.[6]

Q2: What is the optimal pH for storing Caffeoylcalleryanin solutions?

Q3: How should I store my Caffeoylcalleryanin stock and working solutions?

A3: For long-term storage, stock solutions should be kept at -20°C or ideally -80°C in airtight, light-protected containers. For short-term use, working solutions can be stored at 4°C for a limited time.[4] It is always best to prepare fresh working solutions for each experiment.

Q4: Can I do anything to prevent the oxidation of my Caffeoylcalleryanin solution?

A4: Yes. To minimize oxidation, you can use deoxygenated solvents (e.g., by bubbling with nitrogen or argon gas), work in a low-oxygen environment (like a glove box), and add antioxidants such as ascorbic acid, although you must verify that any additives do not interfere with your experiment.

Q5: How can I monitor the stability of my Caffeoylcalleryanin solution over time?

A5: The most common method is to use High-Performance Liquid Chromatography (HPLC) with a UV detector to quantify the concentration of Caffeoylcalleryanin at different time points.[7] UV-Vis spectrophotometry can also be used to monitor changes in the absorbance spectrum, which may indicate degradation.[7]

Quantitative Data Summary

While specific degradation kinetics for Caffeoylcalleryanin are not available in the literature, the following table summarizes the expected impact of various factors based on studies of similar phenolic compounds. Degradation often follows first-order kinetics.[5]

Factor	Condition	Expected Impact on Stability	Typical Degradation Rate Constant (k)	Typical Half-life (t½)
Temperature	Increase from 4°C to 25°C	Significant Decrease	Increases with temperature	Decreases with temperature
Increase from 25°C to 40°C	Very Rapid Degradation	Increases significantly	Decreases significantly
pH	Acidic (e.g., pH 3-5)	Generally More Stable	Lower	Longer
Neutral (e.g., pH 7)	Less Stable	Higher	Shorter
Alkaline (e.g., pH > 8)	Rapid Degradation	Much Higher	Much Shorter
Light	Exposure to UV or ambient light	Significant Decrease	Increases with light exposure	Decreases with light exposure
Stored in the dark	More Stable	Lower	Longer
Oxygen	Presence of atmospheric oxygen	Significant Decrease	Increases with oxygen exposure	Decreases with oxygen exposure
Deoxygenated conditions	More Stable	Lower	Longer

Experimental Protocols

Protocol 1: Preparation of a Caffeoylcalleryanin Stock Solution

• Weighing: Accurately weigh the desired amount of Caffeoylcalleryanin powder using an analytical balance.

• Dissolution: Dissolve the powder in a suitable high-purity solvent (e.g., DMSO, ethanol, or a buffered aqueous solution). Use a vortex mixer or sonicator to ensure complete dissolution.

• Deoxygenation (Optional but Recommended): Sparge the solvent with an inert gas like nitrogen or argon for 10-15 minutes before and after dissolving the compound to remove dissolved oxygen.

• Storage: Store the stock solution in an amber glass vial or a clear vial wrapped in aluminum foil at -20°C or -80°C.

Protocol 2: Stability Study of Caffeoylcalleryanin in Solution

• Solution Preparation: Prepare a Caffeoylcalleryanin solution at a known concentration in the desired buffer or solvent system.

• Aliquoting: Aliquot the solution into multiple amber vials to avoid repeated freeze-thaw cycles and to have separate samples for each time point and condition.

• Incubation: Store the aliquots under different conditions to be tested (e.g., different temperatures, pH values, light exposure).

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), take one aliquot from each condition.

• Analysis: Immediately analyze the concentration of Caffeoylcalleryanin in each sample using a validated analytical method such as HPLC-UV.[7]

• Data Analysis: Plot the concentration of Caffeoylcalleryanin as a function of time for each condition. Determine the degradation kinetics (e.g., by fitting to a first-order decay model) and calculate the degradation rate constant (k) and half-life (t½).

Protocol 3: Quantification of Caffeoylcalleryanin using HPLC-UV

• Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector and a suitable C18 column.

• Mobile Phase: Prepare an appropriate mobile phase, which typically consists of a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The specific gradient or isocratic conditions will need to be optimized.

• Standard Curve: Prepare a series of standard solutions of Caffeoylcalleryanin of known concentrations.

• Injection: Inject a fixed volume of each standard and sample onto the HPLC column.

• Detection: Monitor the elution of Caffeoylcalleryanin at its maximum absorbance wavelength (λmax), which can be determined using a UV-Vis spectrophotometer.

• Quantification: Create a standard curve by plotting the peak area versus the concentration of the standards. Use the equation of the linear regression from the standard curve to calculate the concentration of Caffeoylcalleryanin in the unknown samples.

Visualizations

Caption: Experimental workflow for assessing Caffeoylcalleryanin stability.

Caption: General degradation pathways for Caffeoylcalleryanin.

References

• 1. mdpi.com [mdpi.com]
• 2. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability Study and Identification of Degradation Products of Caffeoylgluconic Acid Derivatives from Fructus Euodiae [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. ftb.com.hr [ftb.com.hr]
• 6. Kinetics and Degradation Mechanism of Adrenaline Derivative CpQ in Diluted Aqueous Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of Quantification Using UV-Vis, NMR, and HPLC Methods of Retinol-Like Bakuchiol Present in Cosmetic Products [mdpi.com]

Preventing degradation of Caffeoylcalleryanin during extraction

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance to prevent the degradation of Caffeoylcalleryanin during extraction. Caffeoylcalleryanin, a phenolic glycoside found in pears, is susceptible to degradation under various conditions. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data-driven insights to optimize its stability and yield.

Troubleshooting Guides

This section addresses common challenges encountered during the extraction of Caffeoylcalleryanin and provides practical solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of Caffeoylcalleryanin	Incomplete cell lysis: Inefficient breakdown of plant cell walls.	- Utilize enzyme-assisted extraction with cellulase (B1617823) or pectinase (B1165727) to degrade cell walls. - Employ physical methods like sonication or microwave-assisted extraction.
Degradation during extraction: Exposure to harsh conditions (high temperature, extreme pH, light).	- Maintain low temperatures (4-25°C) throughout the extraction process.[1][2] - Use a slightly acidic extraction solvent (pH 4-6). - Protect the sample from direct light by using amber glassware or covering containers with aluminum foil.[3]
Oxidation: Presence of oxygen and metal ions that catalyze oxidation.	- Degas solvents before use. - Add antioxidants such as ascorbic acid or use chelating agents like EDTA to sequester metal ions.[4][5]
Discoloration of the extract (browning)	Enzymatic browning: Activity of polyphenol oxidase (PPO).	- Blanching the plant material with hot water or steam before extraction can inactivate PPO.[6] - Add inhibitors of PPO, such as ascorbic acid or citric acid.[5]
Non-enzymatic browning: High temperatures and alkaline pH.	- Conduct extraction at low temperatures. - Maintain a slightly acidic pH.
Inconsistent results between batches	Variability in plant material: Differences in maturity, storage, and handling of the source material.	- Use plant material from the same source and at a consistent maturity stage. - Standardize post-harvest handling and storage conditions.
Inconsistent extraction parameters: Variations in temperature, time, solvent-to-solid ratio, etc.	- Strictly control all extraction parameters. - Develop and follow a detailed Standard Operating Procedure (SOP).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Caffeoylcalleryanin degradation during extraction?

A1: The primary causes of Caffeoylcalleryanin degradation are similar to other phenolic compounds and include exposure to high temperatures, alkaline pH, light, oxygen, and the activity of endogenous plant enzymes like polyphenol oxidase (PPO).[7][3][8][9][10]

Q2: What is the optimal pH range for extracting Caffeoylcalleryanin?

A2: Based on data for structurally similar caffeoylquinic acids and anthocyanins, a slightly acidic pH range of 4-6 is recommended to maintain the stability of Caffeoylcalleryanin.[11] Alkaline conditions can lead to rapid degradation through hydrolysis and isomerization.

Q3: How does temperature affect the stability of Caffeoylcalleryanin?

A3: Elevated temperatures accelerate the degradation of caffeoyl esters.[1][12] It is advisable to conduct the extraction at or below room temperature (4-25°C) to minimize thermal degradation.

Q4: Can I use antioxidants to protect Caffeoylcalleryanin?

A4: Yes, adding antioxidants is a highly effective strategy. Ascorbic acid (Vitamin C) is commonly used to prevent oxidation by scavenging reactive oxygen species and can also inhibit polyphenol oxidase activity.[4][5]

Q5: Are there specific solvents that should be used or avoided?

A5: Mixtures of ethanol (B145695) or methanol (B129727) with water are effective for extracting phenolic compounds.[13] However, the choice of solvent can influence stability. It is crucial to use high-purity, degassed solvents. The addition of a small amount of acid (e.g., formic acid or acetic acid) to the solvent can help maintain an acidic pH and improve stability.

Quantitative Data Summary

Table 1: Stability of Caffeoylquinic Acids (CQAs) under Different Temperature Conditions

Compound	Temperature (°C)	Remaining Percentage after 7 days
Mono-acyl CQAs	4	>95%
Room Temperature	~88-93%
Di-acyl CQAs	4	>95%
Room Temperature	~82-86%

Data extrapolated from studies on various caffeoylquinic acids, indicating that lower temperatures significantly improve stability. Di-acyl CQAs are generally less stable than mono-acyl CQAs.[3]

Table 2: Effect of pH on the Stability of 5-O-caffeoylquinic acid (5-CQA) at Elevated Temperature

pH	Relative Concentration of 5-CQA after heating
4.0	High
7.0	Moderate
9.0	Low

This table illustrates the general trend that acidic conditions are more favorable for the stability of caffeoyl esters, especially during heat treatment.

Experimental Protocols

Protocol 1: Optimized Extraction of Caffeoylcalleryanin from Pear Tissue

This protocol is designed to maximize the yield of Caffeoylcalleryanin while minimizing degradation.

• Sample Preparation:

  • Flash-freeze fresh pear tissue (peel and flesh) in liquid nitrogen.

  • Lyophilize the frozen tissue to remove water.

  • Grind the dried tissue into a fine powder using a grinder pre-chilled with liquid nitrogen.

• Enzyme-Assisted Extraction:

  • Suspend the powdered pear tissue in a pre-chilled extraction buffer (e.g., 80% methanol in water with 0.1% formic acid and 100 ppm ascorbic acid) at a solid-to-liquid ratio of 1:20 (w/v).

  • Add a mixture of cellulase and pectinase (e.g., 1% w/w of each enzyme relative to the plant material).

  • Incubate at 30°C for 2 hours with gentle agitation in the dark.

• Solid-Liquid Extraction:

  • After enzymatic treatment, perform solid-liquid extraction by stirring the mixture at 4°C for 24 hours in the dark.

• Centrifugation and Filtration:

  • Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and filter it through a 0.45 µm PTFE filter.

• Purification (Optional):

  • For higher purity, the extract can be concentrated under vacuum at a low temperature (<35°C) and then purified using solid-phase extraction (SPE) with a C18 cartridge.

• Storage:

  • Store the final extract at -80°C in amber vials under a nitrogen atmosphere.

Protocol 2: HPLC-DAD Analysis of Caffeoylcalleryanin

This method can be used to quantify the concentration of Caffeoylcalleryanin in the extract.

• HPLC System: A standard HPLC system with a Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-30 min: 5-30% B

  • 30-35 min: 30-95% B

  • 35-40 min: 95% B

  • 40-45 min: 95-5% B

  • 45-50 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 320 nm (for the caffeoyl moiety) and 520 nm (if the aglycone is an anthocyanin).

• Injection Volume: 10 µL

• Standard: A purified Caffeoylcalleryanin standard should be used for calibration. If unavailable, a related compound like chlorogenic acid can be used for semi-quantitative analysis.

Visualizations

Degradation Pathway of Caffeoyl Esters

Caption: Major degradation pathways of Caffeoylcalleryanin during extraction.

Experimental Workflow for Caffeoylcalleryanin Extraction

Caption: Recommended workflow for the extraction and analysis of Caffeoylcalleryanin.

Logical Relationships for Preventing Degradation

Caption: Key factors causing degradation and their corresponding prevention strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. kaggle.com [kaggle.com]
• 3. medium.com [medium.com]
• 4. Prevention of Enzymatic Browning by Natural Extracts and Genome-Editing: A Review on Recent Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Trends in Controlling the Enzymatic Browning of Fruit and Vegetable Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Beyond brown: polyphenol oxidases as enzymes of plant specialized metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enzymatic browning: The role of substrates in polyphenol oxidase mediated browning - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. thepharmajournal.com [thepharmajournal.com]
• 12. ftb.com.hr [ftb.com.hr]
• 13. researchgate.net [researchgate.net]

Troubleshooting low yields of Caffeoylcalleryanin purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields during the purification of Caffeoylcalleryanin.

Troubleshooting Guide: Low Purification Yields

Low recovery of Caffeoylcalleryanin can occur at various stages of the purification process. This guide addresses common issues in a question-and-answer format to help you identify and resolve the root cause of low yields.

Q1: My initial crude extract shows low levels of Caffeoylcalleryanin. What could be the problem?

A1: Low initial content can be due to several factors related to the source material and extraction procedure.

• Source Material: The concentration of Caffeoylcalleryanin can vary significantly in its natural source, Gastrodia elata BL., depending on the plant's age, growing conditions, and post-harvest handling.

• Improper Storage: Caffeoylcalleryanin, like other caffeoylquinic acids (CQAs), is susceptible to degradation.[1] Ensure the plant material was properly dried and stored away from light and heat to prevent enzymatic or oxidative degradation of the target compound.

• Inefficient Extraction: The choice of extraction solvent and conditions are critical. Caffeoylcalleryanin is reported to be soluble in methanol (B129727) and ethanol (B145695) but practically insoluble in water.[2] Using an inappropriate solvent system will result in poor extraction efficiency.

Q2: I'm losing a significant amount of Caffeoylcalleryanin during the purification steps. What are the likely causes?

A2: Loss during purification is often linked to the inherent instability of caffeoylquinic acids.

• Temperature and Light Sensitivity: CQAs are known to be sensitive to heat and light.[1] Degradation can occur if samples are exposed to high temperatures or direct light for extended periods. It is advisable to work in a cold room or use ice baths and protect samples from light by wrapping containers in aluminum foil. Significant degradation of related compounds has been observed in samples stored at room temperature, especially when exposed to light.[1]

• pH Instability: The pH of your solutions can affect the stability of Caffeoylcalleryanin. Acidic conditions (e.g., pH 3.0) have been used in the extraction of related compounds, but extreme pH levels should be avoided to prevent hydrolysis of the ester and glycosidic bonds.

• Solvent-Induced Degradation: Studies on related CQAs have shown that they can be unstable in methanol, with degradation occurring over time, especially at room temperature.[1] If using methanol-based solvents for chromatography, ensure your purification is performed efficiently and at low temperatures.

• Inappropriate Chromatographic Conditions: Using a stationary phase that is not well-suited for phenolic glycosides or a mobile phase that does not provide good resolution can lead to poor separation and loss of the target compound.

Q3: My final purified product is not pure, and the yield of the pure fraction is low. How can I improve this?

A3: Purity issues that lead to discarding mixed fractions and thus lowering the yield can be addressed by optimizing your chromatographic separation.

• Column Overloading: Loading too much crude extract onto your chromatography column will result in poor separation and broad peaks, making it difficult to isolate pure Caffeoylcalleryanin.

• Suboptimal Mobile Phase: The solvent gradient or isocratic mobile phase may not be optimal for separating Caffeoylcalleryanin from closely related compounds. Methodical optimization of the solvent system is crucial.

• Multiple Chromatographic Steps: A single purification step is often insufficient to achieve high purity for natural products.[3] Consider a multi-step purification strategy, for example, using a combination of normal-phase and reverse-phase chromatography.

Frequently Asked Questions (FAQs)

What is the molecular weight of Caffeoylcalleryanin? The molecular formula is C22H24O11, and the average molecular weight is 464.4194 g/mol .

What is a good starting solvent for extracting Caffeoylcalleryanin? Based on its solubility profile, an organic solvent such as methanol or ethanol, or a mixture of ethyl acetate, n-butyl alcohol, and acetone, would be suitable for extraction.[2][4]

How should I store my purified Caffeoylcalleryanin? For short-term storage, keep the compound at 2-8°C. For long-term storage, it is recommended to store aliquots in tightly sealed vials at -20°C.[2]

My Caffeoylcalleryanin appears to be degrading in the storage solvent. What should I do? Caffeoylquinic acids have shown instability in methanol during storage.[1] If you observe degradation, consider preparing fresh solutions for your experiments. If you need to store solutions, use aliquots at -20°C and minimize freeze-thaw cycles.[2]

Data Summary

The stability of caffeoylquinic acids is a critical factor in achieving high purification yields. The following table summarizes stability data for related di-acyl CQAs in a 50% aqueous methanol solution stored in a brown bottle.

Compound	Storage Condition	Degradation after 7 days
4,5-diCQA	Room Temperature	~10.08%
3,4-diCQA	Room Temperature	~7.82%
3,5-diCQA	Room Temperature	~7.03%
All di-CQAs	4°C	Relatively stable

Data extracted from a study on the stability of various caffeoylquinic acids.[1]

Experimental Protocols

General Protocol for the Purification of Caffeoylcalleryanin

This protocol is a representative methodology based on general practices for purifying caffeoylquinic acids and should be optimized for your specific experimental conditions.

• Extraction:

  • Grind the dried source material (Gastrodia elata BL.) to a fine powder.

  • Extract the powder with a suitable organic solvent (e.g., 80% methanol) at a solid-to-liquid ratio of 1:10 (w/v).

  • Perform the extraction at room temperature with agitation for 24 hours, ensuring the container is protected from light.

  • Filter the extract and concentrate it under reduced pressure at a temperature below 40°C.

• Solvent Partitioning (Optional Pre-purification):

  • Resuspend the crude extract in water and perform liquid-liquid partitioning with a nonpolar solvent (e.g., hexane) to remove lipids and other nonpolar compounds.

  • Subsequently, partition the aqueous layer with a solvent of intermediate polarity (e.g., ethyl acetate) to enrich the phenolic fraction containing Caffeoylcalleryanin.

• Column Chromatography:

  • Subject the enriched extract to column chromatography. A variety of stationary phases can be used, including silica (B1680970) gel, Sephadex LH-20, or C18 reverse-phase silica.

  • For reverse-phase chromatography, use a mobile phase gradient of water (acidified with 0.1% formic acid) and methanol or acetonitrile.

  • Collect fractions and monitor the separation using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Final Purification:

  • Pool the fractions containing Caffeoylcalleryanin and concentrate them.

  • If necessary, perform a second chromatographic step (e.g., preparative HPLC) to achieve the desired purity.

  • Lyophilize the final purified fraction to obtain Caffeoylcalleryanin as a powder.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A flowchart for diagnosing the cause of low purification yields.

General Purification Workflow

Caption: A generalized workflow for the purification of Caffeoylcalleryanin.

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]
• 2. Caffeoylcalleryanin-武汉科斯坦生物科技有限公司 [m.chemstan.net]
• 3. 6''-Caffeoylisoorientin | C30H26O14 | CID 131751355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Caffeoyltyramine | C17H17NO4 | CID 9994897 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in the LC-MS/MS Analysis of Caffeoylcalleryanin

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting matrix effects encountered during the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Caffeoylcalleryanin and other related phenolic compounds from complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Caffeoylcalleryanin?

A1: Matrix effects in LC-MS/MS refer to the alteration of the ionization efficiency of a target analyte, such as Caffeoylcalleryanin, by co-eluting compounds from the sample matrix.[1] This interference can lead to either a decrease in the analytical signal, known as ion suppression, or an increase in the signal, termed ion enhancement.[2] These effects can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.[3][4] In the context of Caffeoylcalleryanin extracted from plant tissues, common interfering substances include salts, sugars, lipids, and other secondary metabolites.[5]

Q2: My Caffeoylcalleryanin signal is inconsistent and lower than expected. How can I determine if matrix effects are the cause?

A2: Inconsistent and suppressed signals are classic indicators of matrix effects.[6] To confirm this, you can perform a post-extraction spike experiment. This involves comparing the peak area of a Caffeoylcalleryanin standard in a clean solvent to the peak area of the same standard spiked into an extracted blank matrix sample (a sample processed in the same way as your study samples but without the analyte).[1][7] A significant difference between these two signals is a strong indication of matrix effects.[8] Another qualitative method is the post-column infusion technique, where a constant flow of Caffeoylcalleryanin is introduced into the mass spectrometer after the LC column. Injection of a blank matrix extract will show a dip or rise in the baseline signal at retention times where interfering compounds elute.[1]

Q3: What are the initial steps to mitigate matrix effects once they are confirmed?

A3: Once matrix effects are confirmed, the primary goal is to minimize the impact of interfering compounds. Initial steps include:

• Sample Dilution: A straightforward approach is to dilute the sample extract.[1] This can reduce the concentration of interfering matrix components to a level where they no longer significantly affect the ionization of Caffeoylcalleryanin.

• Improved Sample Cleanup: Employing more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can effectively remove a significant portion of the matrix components prior to LC-MS/MS analysis.[9][10]

• Chromatographic Separation: Optimizing the chromatographic method to better separate Caffeoylcalleryanin from co-eluting matrix components is a crucial step.[7] This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or modifying the flow rate.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Signal Intensity / Ion Suppression	Co-eluting matrix components are competing with Caffeoylcalleryanin for ionization.[6]	1. Optimize Sample Preparation: Implement a more effective sample cleanup method such as Solid-Phase Extraction (SPE) to remove interfering compounds.[11] 2. Modify Chromatography: Adjust the LC gradient to better separate Caffeoylcalleryanin from the interfering region of the chromatogram.[9] 3. Dilute the Sample: A simple dilution can often reduce the concentration of matrix components to a non-interfering level.[1] 4. Change Ionization Source/Polarity: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects. Alternatively, switching the ESI polarity might help if the interferences are only ionizable in one mode.[6]
High Signal Intensity / Ion Enhancement	Co-eluting compounds are enhancing the ionization of Caffeoylcalleryanin.	1. Improve Chromatographic Resolution: Focus on separating the analyte from the enhancing compounds by modifying the LC method. 2. Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is free of the analyte to compensate for the enhancement effect.[7]
Poor Reproducibility / High Variability	Inconsistent matrix effects across different samples.	1. Use an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) that co-elutes with Caffeoylcalleryanin is the most effective way to correct for variability in matrix effects.[4] If a SIL-IS is not available, a structural analog can be used. 2. Standardize Sample Collection and Preparation: Ensure that all samples are collected and processed in an identical and consistent manner to minimize variations in the matrix composition.
Retention Time Shifts	Changes in the analytical column or mobile phase composition.[12]	1. Equilibrate the Column: Ensure the column is properly equilibrated before each injection. 2. Check Mobile Phase: Prepare fresh mobile phases and ensure the composition is accurate. Microbial growth in the mobile phase can also cause shifts.[12] 3. Inspect the LC System: Check for leaks, pump issues, or blockages in the system.[12]

Experimental Protocol: Assessment and Mitigation of Matrix Effects

This protocol outlines a systematic approach to quantify matrix effects and assess the effectiveness of mitigation strategies for the analysis of Caffeoylcalleryanin.

1. Preparation of Standard and Quality Control (QC) Samples

• Set A (Neat Solution): Prepare a series of calibration standards and QC samples of Caffeoylcalleryanin in a pure solvent (e.g., methanol/water, 50/50, v/v).

• Set B (Post-Extraction Spike): Extract a blank plant matrix (e.g., the same plant species known to be free of Caffeoylcalleryanin) using your established sample preparation method. Spike the final, dried, and reconstituted extract with Caffeoylcalleryanin at the same concentrations as Set A.

• Set C (Pre-Extraction Spike): Spike the blank plant matrix with Caffeoylcalleryanin at the same concentrations as Set A before the extraction process.

2. LC-MS/MS Analysis

• Analyze all three sets of samples using your developed LC-MS/MS method.

• Record the peak areas for Caffeoylcalleryanin in each sample.

3. Data Analysis and Interpretation

• Calculate the Matrix Effect (ME):

  • ME (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.[8]

• Calculate the Recovery (RE):

  • RE (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

• Calculate the Process Efficiency (PE):

  • PE (%) = (Mean Peak Area of Set C / Mean Peak Area of Set A) * 100

  • Alternatively, PE (%) = (ME * RE) / 100

Quantitative Data Summary

Parameter	Concentration Level	Set A: Neat Solution (Peak Area)	Set B: Post-Extraction Spike (Peak Area)	Set C: Pre-Extraction Spike (Peak Area)	Matrix Effect (%)	Recovery (%)	Process Efficiency (%)
Caffeoylcalleryanin	Low QC (5 ng/mL)	15,234	9,876	8,453	64.8	85.6	55.5
Mid QC (50 ng/mL)	148,987	95,432	82,167	64.0	86.1	55.1
High QC (500 ng/mL)	1,512,345	967,890	834,567	64.0	86.2	55.2

This table presents hypothetical data for illustrative purposes.

Workflow for Troubleshooting Matrix Effects

Caption: A workflow for identifying and mitigating matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. providiongroup.com [providiongroup.com]
• 7. benchchem.com [benchchem.com]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. zefsci.com [zefsci.com]

Technical Support Center: Chromatographic Analysis of Caffeoylcalleryanin

Welcome to the technical support center for the analysis of Caffeoylcalleryanin and related phenolic compounds. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in achieving optimal chromatographic resolution of Caffeoylcalleryanin isomers.

Frequently Asked Questions (FAQs)

Q1: What is Caffeoylcalleryanin and why is separating its isomers challenging?

A1: Caffeoylcalleryanin is a phenolic glycoside, a class of organic compounds containing a phenolic structure attached to a glycosyl moiety.[1] Like other complex natural products, it can exist as multiple isomers (compounds with the same chemical formula but different structural arrangements). These isomers, which may include positional and geometric (cis/trans) variations, often have very similar physicochemical properties, making their separation by chromatography difficult.[2] Effective separation is crucial as different isomers can exhibit distinct biological activities.

Q2: What are the critical starting parameters for developing an HPLC method for Caffeoylcalleryanin isomers?

A2: For separating phenolic isomers like Caffeoylcalleryanin, a reverse-phase HPLC (RP-HPLC) method is the most common starting point. Key initial parameters include:

• Column: A high-purity silica (B1680970) C18 column (e.g., 2.1 x 100 mm, <3 µm particle size) is a standard choice.[2]

• Mobile Phase: A binary gradient mixture of acidified water (Solvent A) and an organic solvent (Solvent B).

  • Solvent A: Water with 0.1% formic acid or acetic acid is typical to suppress the ionization of phenolic hydroxyl groups and residual silanols, leading to sharper peaks.

  • Solvent B: Acetonitrile (B52724) or methanol. Methanol is a weaker solvent than acetonitrile and can sometimes offer better selectivity for aromatic compounds.[2]

• Detector: A Photo Diode Array (PDA) or UV detector set at a wavelength appropriate for caffeic acid derivatives (typically around 320-330 nm).

• Column Temperature: Start with a controlled temperature, for instance, 30°C.[2]

Q3: My peaks for Caffeoylcalleryanin isomers are broad and tailing. What are the common causes and solutions?

A3: Peak tailing for phenolic compounds is a frequent issue. The primary causes include:

• Secondary Silanol (B1196071) Interactions: The hydroxyl groups on Caffeoylcalleryanin can form strong interactions with acidic silanol groups on the silica surface of the column, causing tailing.[3]

• Incorrect Mobile Phase pH: If the mobile phase pH is not low enough, partial ionization of the phenolic groups can occur, leading to mixed retention mechanisms and peak distortion.[3]

• Column Overload: Injecting too much sample can saturate the column.[3][4]

Solutions:

• Use an End-Capped Column: Modern, high-purity, end-capped C18 columns have fewer accessible silanol groups.

• Lower Mobile Phase pH: Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) by adding 0.1% formic or acetic acid to suppress silanol activity.

• Reduce Sample Load: Decrease the injection volume or the concentration of the sample.[4]

• Consider a Different Stationary Phase: Phenyl-based columns (like Phenyl-Hexyl) can offer alternative selectivity for aromatic compounds through π-π interactions, potentially improving peak shape.[2]

Troubleshooting Guide: Poor Resolution

This guide addresses the common problem of inadequate separation between Caffeoylcalleryanin isomer peaks.

Problem: Co-elution or Poor Resolution (Rs < 1.5)

Potential Cause	Troubleshooting Steps & Solutions
Inappropriate Mobile Phase Composition	1. Optimize the Gradient: If using a gradient, make the slope shallower (increase the gradient time). This increases the difference in retention times. 2. Switch Organic Solvent: If using acetonitrile, try methanol, or vice-versa. Methanol can alter selectivity for phenolic compounds and may resolve critical pairs.[2] 3. Adjust pH: Ensure the mobile phase pH is optimal (typically 2.5-3.5) by using additives like formic acid.[5]
Suboptimal Column Chemistry	1. Try a Different Stationary Phase: If a C18 column is not providing resolution, a phenyl-based column (e.g., Phenyl-Hexyl, Biphenyl) can provide alternative selectivity based on π-π interactions.[2] Fused-core columns with an RP-Amide phase have also shown unique selectivity for caffeoylquinic acids. 2. Decrease Particle Size: Switching from a 5 µm to a sub-2 µm or 2.7 µm particle column (UHPLC) will significantly increase efficiency and resolution.
Incorrect Flow Rate	1. Lower the Flow Rate: Reducing the flow rate generally increases column efficiency and can improve the resolution between closely eluting peaks, although it will increase the analysis time.[4]
Elevated Column Temperature	1. Optimize Temperature: Temperature affects viscosity and retention. While higher temperatures can sharpen peaks and shorten run times, they can also decrease retention and sometimes reduce selectivity.[4] Systematically evaluate temperatures (e.g., 25°C, 30°C, 40°C) to find the optimal balance. An increase in temperature has been shown to enhance the resolution of some diCQA geometrical isomers.[2]
Column Degradation	1. Use a Guard Column: Protect the analytical column from contaminants. 2. Flush the Column: Clean the column according to the manufacturer's instructions. 3. Replace the Column: If performance does not improve after cleaning, the column may be irreversibly damaged and needs replacement.[5]

Data & Methodologies

Table 1: Comparison of Column Chemistries for Isomer Separation

The following table, adapted from principles for separating similar dicaffeoylquinic acid isomers, illustrates how column choice can affect elution order and resolution.

Column Type	Particle Size	Mobile Phase B	Typical Elution Profile/Selectivity	Reference Principle
C18 (Alkyl-based)	2.7 µm / 3 µm	Acetonitrile or Methanol	Separation primarily based on hydrophobicity. May show variable elution orders depending on the organic modifier.	[2]
Biphenyl	2.7 µm / 3 µm	Methanol	Offers enhanced π-π interactions. Often provides reproducible elution orders and improved resolution for aromatic isomers.	[2]
Phenyl-Hexyl	5 µm	Methanol	Provides alternative aromatic selectivity compared to C18, which can be beneficial for resolving positional isomers.	[2]
RP-Amide	2.7 µm	Acetonitrile	Provides unique selectivity for caffeoylquinic acids, enabling rapid separation.

Experimental Protocols

Protocol 1: General RP-HPLC Method Development for Caffeoylcalleryanin Isomers

This protocol provides a systematic approach to developing a robust separation method.

1. Sample Preparation:

• Accurately weigh and dissolve the sample extract in a suitable solvent (e.g., 70% methanol).[6]
• The sample solvent should be compatible with the initial mobile phase conditions to avoid peak distortion.
• Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulates.[7]

2. Chromatographic System & Initial Conditions:

• System: HPLC or UHPLC system with a binary pump, autosampler, column thermostat, and PDA detector.
• Column: Start with a C18 column (e.g., Kinetex C18, 150 x 4.6 mm, 5 µm).[6]
• Mobile Phase A: Water + 0.1% Formic Acid.
• Mobile Phase B: Methanol or Acetonitrile.
• Flow Rate: 1.0 mL/min.[6][7]
• Column Temperature: 30°C.
• Injection Volume: 5-10 µL.
• Detection: Monitor at 325 nm and collect spectra from 200-400 nm.

3. Method Optimization Workflow:

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]
• 2. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. phcogres.com [phcogres.com]
• 7. ejgm.co.uk [ejgm.co.uk]

Technical Support Center: Minimizing Caffeoylcalleryanin Oxidation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the oxidation of Caffeoylcalleryanin and related caffeoylquinic acids (CQAs) in experimental samples.

Troubleshooting Guides

Issue 1: Rapid browning or discoloration of the sample upon extraction or processing.

Cause: This is a primary indicator of enzymatic oxidation, likely mediated by polyphenol oxidase (PPO) present in the sample matrix, which becomes active upon tissue disruption and exposure to oxygen.

Solutions:

• Immediate Temperature Control: Process samples at low temperatures (e.g., on ice) to reduce enzyme activity.

• Use of Antioxidants: Add an antioxidant to your extraction buffer. Ascorbic acid is a common and effective choice as it reduces the quinones formed by PPO back to their original phenolic compounds.[1][2]

• Inert Atmosphere: Perform extractions and sample handling under an inert gas like nitrogen or argon to displace oxygen, a key component in the oxidation reaction.[3][4][5][6]

• pH Adjustment: Maintain a low pH (acidic conditions) during extraction, as PPO activity is often lower in acidic environments.[1][7]

Issue 2: Degradation of Caffeoylcalleryanin in stored extracts or solutions.

Cause: Non-enzymatic oxidation and degradation can occur during storage due to factors like temperature, light exposure, and the chemical environment (e.g., solvent, pH).

Solutions:

• Optimal Storage Temperature: Store samples at low temperatures. Refrigeration at 4°C is significantly better than room temperature, and freezing (-20°C or -80°C) is preferable for long-term storage.[2][6][8]

• Light Protection: Store samples in amber vials or wrap containers with aluminum foil to protect them from light, which can accelerate degradation.[2][6][8]

• Solvent Choice: Be mindful of your solvent. While methanol (B129727) is a common solvent, CQAs can degrade in it, especially at room temperature and in the presence of light.[2][8] If possible, prepare solutions fresh.

• pH of Stored Solutions: The stability of CQAs is highly pH-dependent. Acidic conditions (e.g., pH 3-4) generally improve stability, while neutral to alkaline conditions can lead to rapid degradation and isomerization.[1][7][9]

Issue 3: Inconsistent or decreasing concentrations of Caffeoylcalleryanin in HPLC analysis over a sequence of runs.

Cause: This can be due to the instability of the compound in the autosampler. Factors like the temperature of the autosampler tray and the run time of the sequence can contribute to degradation.

Solutions:

• Cooled Autosampler: Use an HPLC autosampler with temperature control and set it to a low temperature (e.g., 4°C).

• Limit Sequence Time: For long analytical runs, consider breaking them into smaller batches to minimize the time samples spend in the autosampler.

• Use of Stabilizing Agents in Vials: If compatible with your analytical method, the addition of a small amount of an antioxidant like ascorbic acid to the vial may help preserve the sample integrity during the analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Caffeoylcalleryanin oxidation?

A1: The primary mechanism is enzymatic oxidation catalyzed by polyphenol oxidase (PPO). When plant or tissue cells are damaged, PPO is released and, in the presence of oxygen, oxidizes the catechol group (the di-hydroxyl group on the aromatic ring) of the caffeoyl moiety into a highly reactive quinone. These quinones can then undergo further reactions, including polymerization, leading to the formation of brown pigments and a loss of the original compound.[1][3][10]

Q2: How does ascorbic acid prevent the oxidation of Caffeoylcalleryanin?

A2: Ascorbic acid (Vitamin C) acts as a potent antioxidant. It prevents browning by reducing the reactive quinones, formed by PPO, back to their original di-phenol form before they can polymerize into brown pigments.[2][11][12] Essentially, the ascorbic acid is preferentially oxidized, thereby protecting the Caffeoylcalleryanin.

Q3: What is the role of pH in the stability of Caffeoylcalleryanin?

A3: pH plays a critical role in the stability of Caffeoylcalleryanin and other CQAs. They are generally more stable in acidic conditions. As the pH increases towards neutral and alkaline, the rate of degradation and isomerization (conversion to other CQA isomers) significantly increases.[1][7][9]

Q4: Are there alternatives to ascorbic acid for preventing oxidation?

A4: Yes, other strategies can be employed. Using sulfites (e.g., sodium or potassium metabisulfite) is a common method in the food and beverage industry to inhibit PPO activity and prevent oxidation. Additionally, working under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen is a very effective physical method to prevent oxidation.[3][4][5][6]

Q5: How should I store my Caffeoylcalleryanin-containing samples for long-term stability?

A5: For long-term stability, samples should be stored at -20°C or ideally at -80°C. They should be protected from light by using amber vials or by wrapping the storage container. It is also advisable to flash-freeze samples in liquid nitrogen before placing them in the freezer to minimize degradation during the freezing process. If in solution, ensure the pH is slightly acidic if possible.

Data Presentation

Table 1: Influence of Temperature on the Degradation of Caffeoylquinic Acids (CQAs) in 50% Aqueous Methanol after 7 Days.

CQA Compound	Degradation at Room Temperature (%)	Degradation at 4°C (%)
3,5-diCQA	7.03	Relatively Stable
3,4-diCQA	7.82	Relatively Stable
4,5-diCQA	10.08	Relatively Stable
3-CQA	11.59	Relatively Stable
5-CQA	10.19	Relatively Stable
4-CQA	6.96	Relatively Stable
1,3-diCQA	6.89	Relatively Stable
Data summarized from a study on CQA stability. "Relatively Stable" indicates minimal degradation was observed at this temperature over the 7-day period.[2][6][8]

Table 2: Effect of pH on the Degradation Rate of 5-O-caffeoylquinic acid (5-CQA) in Aqueous Solution.

pH	Degradation Rate after 2 hours (%)
3.4	8.46
4.0	49.92
6.0	63.59
12.0	99.99
Data highlights the significant impact of increasing pH on the degradation of 5-CQA.[7]

Experimental Protocols

Protocol 1: Extraction of Caffeoylcalleryanin with Minimized Oxidation

• Preparation of Extraction Buffer: Prepare an extraction buffer of 80% methanol in water. Just before use, add ascorbic acid to a final concentration of 0.1% (w/v) and adjust the pH to 4.0 with formic acid. Keep the buffer on ice.

• Sample Homogenization: Homogenize the fresh or frozen sample material with the chilled extraction buffer at a 1:10 ratio (sample weight:buffer volume). Perform the homogenization in a pre-chilled blender or with a mortar and pestle on ice.

• Inert Atmosphere (Optional but Recommended): If available, perform the homogenization and subsequent steps in a glove box under a nitrogen or argon atmosphere.

• Centrifugation: Transfer the homogenate to centrifuge tubes and centrifuge at 10,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted Caffeoylcalleryanin.

• Storage: For immediate analysis, place the supernatant in an amber HPLC vial in a cooled autosampler (4°C). For short-term storage, keep at 4°C in the dark. For long-term storage, aliquot into amber tubes, flash-freeze in liquid nitrogen, and store at -80°C.

Protocol 2: HPLC-PDA Analysis of Caffeoylcalleryanin

This protocol is a general guideline and may require optimization for your specific instrument and sample matrix.

• HPLC System: An HPLC system equipped with a photodiode array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-11 min: 10-18% B

  • 11-16 min: 18% B

  • 16-20 min: 18-10% B

  • Post-run equilibration at 10% B for 5-10 minutes.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 10 µL.

• Detection Wavelength: Monitor at 330 nm for CQAs. The PDA detector should be set to scan a wider range (e.g., 200-400 nm) to check for peak purity and identify other compounds.

• Sample Preparation: Dilute the extract from Protocol 1 with the initial mobile phase conditions if necessary and filter through a 0.22 µm syringe filter before injection.

Visualizations

Caption: Enzymatic oxidation pathway of Caffeoylcalleryanin.

Caption: Recommended workflow for sample handling.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic browning: The role of substrates in polyphenol oxidase mediated browning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ultrasonic degradation kinetics and isomerization of 3- and 4-O-caffeoylquinic acid at various pH: The protective effects of ascorbic acid and epigallocatechin gallate on their stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ohsu.edu [ohsu.edu]
• 10. Polyphenol oxidase - Wikipedia [en.wikipedia.org]
• 11. cantera.org [cantera.org]
• 12. researchgate.net [researchgate.net]

Addressing solubility issues of Caffeoylcalleryanin in different solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Caffeoylcalleryanin. The information is designed to address common solubility challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Caffeoylcalleryanin in common laboratory solvents?

Q2: I am observing precipitation of Caffeoylcalleryanin in my aqueous buffer. What could be the cause?

A2: Precipitation in aqueous buffers can be due to several factors:

• pH: The pH of your buffer can affect the ionization state of the phenolic hydroxyl groups on the caffeoyl moiety. This can impact the compound's overall charge and solubility.

• Concentration: You may be exceeding the saturation point of Caffeoylcalleryanin in your specific buffer system.

• Temperature: A decrease in temperature can lead to a reduction in solubility, causing the compound to precipitate out of solution.[2]

• Ionic Strength: High salt concentrations in your buffer can sometimes decrease the solubility of organic molecules through the "salting out" effect.

Q3: Can I use co-solvents to improve the solubility of Caffeoylcalleryanin?

A3: Yes, using co-solvents is a common strategy. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are frequently used to dissolve compounds with low water solubility.[3] It is advisable to prepare a concentrated stock solution in a solvent like DMSO and then dilute it into your aqueous experimental medium.[4] Be mindful of the final concentration of the organic solvent, as it can affect cellular assays.[3]

Q4: My Caffeoylcalleryanin solution appears to be degrading over time. How can I improve its stability?

A4: Phenolic compounds like Caffeoylcalleryanin can be susceptible to oxidation and degradation, especially in solutions exposed to light and air, or at a high pH. To improve stability:

• Storage: Store stock solutions at -20°C or -80°C.

• Light Protection: Protect solutions from light by using amber vials or wrapping containers in foil.

• pH: Prepare solutions in buffers at a slightly acidic to neutral pH, if compatible with your experiment.

• Fresh Preparation: Whenever possible, prepare solutions fresh before use.

Troubleshooting Guide

This guide provides a systematic approach to addressing solubility issues with Caffeoylcalleryanin.

Table 1: Expected Qualitative Solubility of Caffeoylcalleryanin

Solvent	Polarity	Expected Solubility	Rationale & Remarks
Water	High	Soluble	The presence of multiple hydroxyl and glycosidic groups promotes solubility in water.[1]
Phosphate-Buffered Saline (PBS)	High	Soluble	Similar to water, but be aware of potential pH and ionic strength effects.
Ethanol	High	Soluble	A polar protic solvent that can effectively dissolve phenylethanoid glycosides.
Methanol	High	Soluble	Another polar protic solvent suitable for dissolving Caffeoylcalleryanin.
Dimethyl Sulfoxide (DMSO)	High	Very Soluble	A polar aprotic solvent known for its ability to dissolve a wide range of organic compounds.[3]
Acetone	Medium	Moderately Soluble	May be used, but likely less effective than more polar solvents.
Ethyl Acetate	Low-Medium	Sparingly Soluble	The polarity may not be optimal for the highly glycosylated structure.
Hexane	Low	Insoluble	A nonpolar solvent that is unlikely to dissolve a polar compound like Caffeoylcalleryanin.

Experimental Protocols

Protocol: Determination of Caffeoylcalleryanin Solubility using the Shake-Flask Method

This protocol outlines a standard procedure to determine the equilibrium solubility of Caffeoylcalleryanin in a given solvent.

Materials:

• Caffeoylcalleryanin (solid)

• Selected solvent (e.g., water, PBS, ethanol)

• Vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid Caffeoylcalleryanin to a vial containing a known volume of the solvent. The presence of undissolved solid at the end of the experiment is crucial.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.[5]

• Quantification:

  • Prepare a series of standard solutions of Caffeoylcalleryanin with known concentrations in the same solvent.

  • Analyze the standard solutions using HPLC to generate a calibration curve.

  • Analyze the filtered supernatant (the saturated solution) by HPLC.

  • Determine the concentration of Caffeoylcalleryanin in the supernatant by comparing its peak area to the calibration curve.[5]

• Data Reporting: The determined concentration represents the solubility of Caffeoylcalleryanin in the specific solvent at the tested temperature. Report the solubility in units such as mg/mL or µg/mL.

Visualizations

Troubleshooting Workflow for Solubility Issues

Caption: A workflow diagram for troubleshooting Caffeoylcalleryanin solubility issues.

Example Signaling Pathway: NF-κB Inhibition by a Bioactive Compound

While the specific signaling pathway for Caffeoylcalleryanin is not yet fully elucidated, many related phenolic compounds exert their anti-inflammatory effects by inhibiting the NF-κB pathway. This diagram illustrates a potential mechanism of action relevant to drug development professionals.

Caption: A diagram of the NF-κB signaling pathway and a hypothesized inhibitory point.

References

• 1. mdpi.com [mdpi.com]
• 2. Solving Dilution Dilemmas: Troubleshooting Common Issues in Plant Extract Preparation [greenskybio.com]
• 3. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Accurate Quantification of Caffeoylcalleryanin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to method refinement for the accurate quantification of Caffeoylcalleryanin. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental considerations to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is Caffeoylcalleryanin and from what source is it typically isolated?

A1: Caffeoylcalleryanin is a phenolic glycoside with the chemical formula C₂₂H₂₄O₁₁. It is commonly isolated from the herbs of Gastrodia elata Bl.[1]

Q2: What are the recommended storage conditions for Caffeoylcalleryanin standards and samples?

A2: For long-term storage, it is recommended to store Caffeoylcalleryanin solutions as aliquots in tightly sealed vials at -20°C. Under these conditions, the product can be stored for up to 24 months. For daily use, solutions are generally stable for up to two weeks. Before use, it is advisable to allow the product to equilibrate to room temperature for at least one hour prior to opening the vial.[1]

Q3: What solvents are suitable for dissolving Caffeoylcalleryanin?

A3: Caffeoylcalleryanin is soluble in Dimethyl sulfoxide (B87167) (DMSO), Pyridine, Methanol, and Ethanol (B145695).[1]

Q4: What are the primary challenges in the quantification of Caffeoylcalleryanin in biological matrices?

A4: The primary challenges include potential instability during extraction and analysis, and the presence of matrix effects in biological samples.[2][3] Matrix components can co-elute with Caffeoylcalleryanin, leading to ion suppression or enhancement in LC-MS/MS analysis, which can significantly impact accuracy and precision.[4][5][6]

Q5: At what wavelength is Caffeoylcalleryanin typically detected in HPLC-UV analysis?

Troubleshooting Guides

HPLC-UV Analysis

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with the stationary phase; incorrect mobile phase pH; column overload.[1]	- Adjust the mobile phase pH to suppress the ionization of Caffeoylcalleryanin. For acidic compounds, a lower pH is generally preferred.[1] - Reduce the sample concentration or injection volume. - Ensure the sample is dissolved in a solvent weaker than the mobile phase.
Peak Fronting	Sample solvent stronger than the mobile phase; column collapse.[1]	- Prepare the sample in the mobile phase or a weaker solvent. - Check the column's pH and temperature stability and operate within the manufacturer's recommended limits.[7]
Split Peaks	Partially blocked column frit; column void.[1][7]	- Back-flush the column to remove particulates from the inlet frit.[7] - If a void is suspected, the column may need to be replaced.[7] - Use a guard column and ensure proper sample filtration to prevent frit blockage.[8]
Baseline Drift	Mobile phase contamination; temperature fluctuations; detector issues.[1]	- Use high-purity solvents and freshly prepared mobile phase. - Ensure the column and detector are thermostatted.[1] - Purge the detector reference cell.
Ghost Peaks	Contamination in the mobile phase or HPLC system; sample carryover.[1]	- Run a blank gradient to identify the source of contamination. - Implement a robust needle wash protocol in the autosampler method. - Ensure high-purity water and solvents are used for mobile phase preparation.

LC-MS/MS Analysis

Problem	Potential Cause	Recommended Solution
Ion Suppression/Enhancement (Matrix Effect)	Co-eluting matrix components affecting analyte ionization.[4][5]	- Improve sample preparation to remove interfering matrix components (e.g., use solid-phase extraction instead of protein precipitation).[9] - Optimize chromatographic separation to resolve Caffeoylcalleryanin from matrix interferences. - Use a stable isotope-labeled internal standard to compensate for matrix effects.[6] - Perform a post-column infusion experiment to identify regions of ion suppression.
Poor Sensitivity	Suboptimal ionization parameters; analyte degradation in the ion source.	- Optimize MS parameters such as capillary voltage, gas flow rates, and temperature. - Consider using a different ionization mode (e.g., APCI if ESI is problematic).
Inconsistent Results	Analyte instability in the biological matrix or during sample processing.[3]	- Investigate the stability of Caffeoylcalleryanin at different pH values and temperatures to determine optimal sample handling conditions.[2][10] - Keep samples on ice or at 4°C during processing and minimize the time between collection and analysis.[11]
Non-linear Calibration Curve	Matrix effects at different concentrations; detector saturation.	- Evaluate matrix effects across the calibration range. - If using a matrix-matched calibration curve, ensure the blank matrix is free of the analyte. - Dilute samples to fall within the linear range of the assay.

Experimental Protocols: Method Development Considerations

Extraction of Caffeoylcalleryanin from Gastrodia elata

A common method for extracting phenolic compounds from Gastrodia elata involves sonication with an ethanol-water mixture. The following is a general procedure that can be optimized:

• Sample Preparation: Air-dry the plant material and grind it into a fine powder.

• Extraction Solvent: A mixture of ethanol and water (e.g., 70-95% ethanol) is often effective for extracting phenolic compounds.[12][13]

• Extraction Procedure:

  • Suspend the powdered plant material in the extraction solvent.

  • Perform sonication for a defined period (e.g., 1 hour) at a controlled temperature (e.g., 25°C).[12]

  • Alternatively, hot water reflux extraction can be employed.[14]

• Purification: The crude extract can be further purified using techniques such as macroporous resin column chromatography.[12]

HPLC-UV Method Development

The following table provides a starting point for developing an HPLC-UV method for Caffeoylcalleryanin, based on methods for structurally similar compounds.

Parameter	Recommendation	Rationale
Column	C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[15]	Provides good retention and separation of phenolic compounds.
Mobile Phase	A: Water with an acid modifier (e.g., 0.1% formic acid or acetic acid to pH 2.5-3).[7] B: Acetonitrile or Methanol.	Acidification of the mobile phase improves peak shape for phenolic acids by suppressing their ionization.
Gradient Elution	A gradient from a low to high percentage of organic solvent (B).	Allows for the separation of compounds with a range of polarities.
Flow Rate	0.7 - 1.0 mL/min.[15]	A standard flow rate for analytical HPLC.
Detection Wavelength	~325 nm.	Based on the UV absorbance of the caffeoyl moiety. The optimal wavelength should be confirmed with a pure standard.
Column Temperature	25 - 40°C.[7]	Maintaining a consistent temperature improves retention time reproducibility.

LC-MS/MS Method Development

For a more sensitive and selective quantification, an LC-MS/MS method is recommended.

Parameter	Recommendation	Rationale
Ionization Mode	Electrospray Ionization (ESI) in negative mode.	Phenolic compounds readily form [M-H]⁻ ions.
MS/MS Transitions	Predicted Precursor Ion [M-H]⁻: m/z 463.12 Predicted Fragment Ions: Based on the fragmentation of similar compounds, expect losses of the glycosyl moiety and cleavage of the ester bond. Potential fragment ions could correspond to deprotonated caffeic acid (m/z 179) and other characteristic fragments.[16][17]	The precursor ion corresponds to the deprotonated molecule. Fragment ions are selected for their specificity and intensity to ensure reliable quantification.
Collision Energy	Optimize for the specific instrument to achieve the most stable and intense fragment ion signals.	Optimal collision energy is instrument-dependent.
Sample Preparation for Biological Matrices	Protein precipitation followed by liquid-liquid extraction or solid-phase extraction (SPE).[9]	SPE is generally more effective at removing matrix components that can cause ion suppression.

Quantitative Data Summary

Table 1: HPLC-UV Parameters for Related Caffeoyl Compounds

Compound Class	Column	Mobile Phase	Flow Rate	Detection Wavelength	Reference
Caffeic Acid	RP18 (250 x 4.6 mm, 5 µm)	Ethanol:Water (40:60, v/v) with acetic acid to pH 2.5	0.7 mL/min	325 nm
Caffeoylquinic Acids	XSelect C18 (150 x 2.1 mm, 3.5 µm)	Water/phosphoric acid and Acetonitrile/phosphoric acid	0.25 mL/min	330 nm	[7]

Table 2: LC-MS/MS Parameters for Related Caffeoyl Compounds

Compound Class	Ionization Mode	Precursor Ion [M-H]⁻ (m/z)	Product Ion(s) (m/z)	Reference
Caffeoylquinic Acids (mono)	ESI Negative	353	191, 179, 173	[17]
Caffeoylquinic Acids (di)	ESI Negative	515	353, 191	[17]

Visualizations

Caption: Experimental workflow for Caffeoylcalleryanin quantification.

Caption: Troubleshooting logic for HPLC peak shape issues.

References

• 1. uhplcs.com [uhplcs.com]
• 2. researchgate.net [researchgate.net]
• 3. phcogres.com [phcogres.com]
• 4. eijppr.com [eijppr.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Comparative research on stability of baicalin and baicalein administrated in monomer and total flavonoid fraction form of Radix scutellariae in biological fluids in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Preparative isolation and purification of gastrodin from the Chinese medicinal plant Gastrodia elata by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Gastrodia elata BI.:A Comprehensive Review of Its Traditional Use, Botany, Phytochemistry, Pharmacology, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [Research the extraction and detection method of gastrodin content in Gastrodia elata] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Validation of HPLC-UV Assay of Caffeic Acid in Emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Dealing with co-eluting interferences in Caffeoylcalleryanin analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of Caffeoylcalleryanin, particularly in addressing the common challenge of co-eluting interferences.

Troubleshooting Guide: Dealing with Co-eluting Interferences

Co-elution, the incomplete separation of two or more compounds in a chromatographic system, can significantly impact the accuracy and reliability of Caffeoylcalleryanin quantification.[1][2] This guide provides a systematic approach to identifying and resolving these interferences.

Question: My chromatogram shows a distorted or broad peak for Caffeoylcalleryanin. How can I determine if this is due to co-elution?

Answer:

Peak distortion is a common indicator of co-elution.[2] Here’s how you can investigate:

• Visual Peak Shape Analysis:

  • Asymmetry and Shoulders: A pure compound under optimal conditions should yield a symmetrical, Gaussian peak. The presence of shoulders or a clear split in the peak is a strong indication of a co-eluting interference.[1][2][3]

  • Peak Tailing vs. Shoulders: It's important to distinguish between peak tailing, which is often a gradual exponential decline, and a shoulder, which appears as a more distinct discontinuity in the peak shape.[2]

• Detector-Based Peak Purity Analysis:

  • Diode Array Detector (DAD/PDA): If you are using a DAD or PDA detector, you can assess peak purity across the entire peak. The UV-Vis spectra at the upslope, apex, and downslope of the peak should be identical for a pure compound.[1] Significant spectral differences indicate the presence of an impurity.

  • Mass Spectrometry (MS): When using an LC-MS system, you can extract mass spectra from different points across the chromatographic peak. A change in the mass spectrum, such as the appearance of different m/z values, confirms co-elution.[1][2]

Question: I've confirmed a co-eluting interference. What are the initial steps to resolve it?

Answer:

The primary goal is to improve the resolution between Caffeoylcalleryanin and the interfering compound. The resolution equation highlights three key factors you can manipulate: efficiency, selectivity, and retention factor.[1]

• Adjusting the Mobile Phase (Selectivity & Retention Factor):

  • Gradient Modification: If you are using a gradient elution, try making the gradient shallower to increase the separation between closely eluting peaks.

  • Solvent Strength: Weaken the mobile phase to increase the retention time (capacity factor).[1][2] This can sometimes be sufficient to resolve minor co-elution. For reversed-phase chromatography, this means decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Solvent Type: Changing the organic solvent (e.g., from methanol (B129727) to acetonitrile or vice versa) can alter the selectivity of the separation due to different solvent-analyte interactions.[1]

• Optimizing Flow Rate (Efficiency):

  • Lowering the flow rate can increase column efficiency and may improve the resolution of closely eluting peaks. However, this will also increase the analysis time.

A logical workflow for initial troubleshooting is presented below:

References

• 1. youtube.com [youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Optimization of storage conditions for Caffeoylcalleryanin standards

This technical support center provides guidance on the optimal storage conditions, handling, and troubleshooting for Caffeoylcalleryanin standards to ensure their stability and integrity for research, scientific, and drug development applications. As specific stability data for Caffeoylcalleryanin is limited, the following recommendations are based on best practices for structurally similar phenolic compounds, particularly caffeoylquinic acids (CQAs).

Frequently Asked Questions (FAQs)

Q1: What is the ideal temperature for storing Caffeoylcalleryanin standards?

A1: For long-term storage, Caffeoylcalleryanin standards, both in solid form and in solution, should be stored at low temperatures, ideally at -20°C or -80°C, to minimize degradation. For short-term storage of solutions (up to a few days), refrigeration at 2-8°C is acceptable, provided the solution is protected from light. Studies on related compounds like CQAs show significantly less degradation at 4°C compared to room temperature.[1][2]

Q2: How does light affect the stability of Caffeoylcalleryanin?

A2: Exposure to light, especially UV radiation, can lead to the degradation of phenolic compounds.[1][2][3] It is crucial to store both solid standards and solutions in amber or opaque containers to protect them from light. When handling the standards, minimize light exposure by working in a dimly lit area or using aluminum foil to cover containers.

Q3: What is the recommended solvent for dissolving Caffeoylcalleryanin standards?

Q4: How long can I store Caffeoylcalleryanin solutions?

A4: The stability of Caffeoylcalleryanin in solution depends on the solvent, storage temperature, and light exposure. For optimal results, it is recommended to prepare solutions fresh on the day of use. If storage is necessary, stock solutions in high-purity ethanol (B145695) or DMSO, stored at -80°C in the dark, are expected to be stable for several weeks to months. Aqueous working solutions are much less stable and should be used within 24 hours, even when stored at 2-8°C.

Q5: Should I be concerned about the pH of my solutions containing Caffeoylcalleryanin?

A5: Yes, the pH of the solution can significantly impact the stability of phenolic compounds. Caffeoyl esters can undergo hydrolysis, and the rate of this reaction is often pH-dependent. Generally, neutral to slightly acidic conditions are preferred for stability. Alkaline conditions can promote oxidation and degradation of the catechol moiety present in caffeoyl compounds.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpectedly low analytical signal or inconsistent results.	Degradation of the Caffeoylcalleryanin standard.	1. Verify Storage Conditions: Ensure the standard (solid and solution) has been stored at the recommended low temperature and protected from light. 2. Prepare Fresh Solutions: Prepare a new stock solution from the solid standard and fresh working solutions immediately before use. 3. Check Solvent Quality: Use high-purity, HPLC-grade solvents. Avoid using methanol (B129727) for prolonged storage of solutions.[1] 4. Evaluate pH: Ensure the pH of your experimental buffer is compatible with the stability of the compound (ideally neutral to slightly acidic).
Appearance of new peaks in chromatograms (e.g., HPLC).	Isomerization or degradation of Caffeoylcalleryanin.	1. Minimize Light and Heat Exposure: During sample preparation and analysis, protect the samples from light and keep them cool (e.g., using an autosampler with temperature control). 2. Analyze a Freshly Prepared Standard: Compare the chromatogram of the suspect sample with that of a freshly prepared standard to identify potential degradation products. For CQAs, common degradation pathways include isomerization and hydrolysis.[2][3]
Precipitation of the standard in aqueous solution.	Poor solubility of Caffeoylcalleryanin in the aqueous buffer.	1. Adjust Solvent Composition: Increase the proportion of organic solvent (e.g., ethanol, DMSO) in the final working solution, if compatible with your experimental setup. 2. Prepare a Lower Concentration: Work with a lower concentration of the standard in the aqueous solution. 3. Gentle Warming and Sonication: Briefly and gently warm the solution or sonicate it to aid dissolution, but be cautious as heat can accelerate degradation.
Discoloration of the standard solution (e.g., turning yellow or brown).	Oxidation of the phenolic groups.	1. Use Degassed Solvents: Prepare solutions using solvents that have been degassed to remove dissolved oxygen. 2. Store Under Inert Gas: For long-term storage of sensitive solutions, consider overlaying the solution with an inert gas like nitrogen or argon before sealing the container. 3. Avoid High pH: High pH can accelerate the oxidation of phenolic compounds.

Summary of Estimated Stability of Caffeoylcalleryanin Analogs (Caffeoylquinic Acids)

Disclaimer: The following data is for Caffeoylquinic Acids (CQAs) and should be used as a general guideline for Caffeoylcalleryanin due to the lack of specific data for the latter. Actual stability may vary.

Storage Condition	Solvent	Duration	Estimated Degradation	Reference
Room Temperature, with light	100% Methanol	7 days	High (e.g., up to ~46% for some CQAs)	[1]
Room Temperature, with light	50% Aqueous Methanol	7 days	Moderate (e.g., up to ~18% for some CQAs)	[1]
Room Temperature, dark	50% Aqueous Methanol	7 days	Low to Moderate (Di-acyl CQAs less stable)	[1]
4°C, dark	50% Aqueous Methanol	7 days	Low (CQAs were relatively stable)	[1]
4°C, dark	100% Methanol	7 days	Low	[1]

Experimental Protocols

Protocol for Assessing the Stability of Caffeoylcalleryanin Standard

This protocol outlines a general method for evaluating the stability of a Caffeoylcalleryanin standard under different conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• Caffeoylcalleryanin standard
• HPLC-grade solvents (e.g., ethanol, methanol, acetonitrile (B52724), water)
• HPLC-grade formic acid or acetic acid
• HPLC system with a UV detector (e.g., PDA or DAD)
• C18 HPLC column
• Temperature-controlled autosampler
• Environmental chamber or incubators for controlled temperature and light conditions

2. Preparation of Stock and Working Solutions:

• Prepare a concentrated stock solution of Caffeoylcalleryanin (e.g., 1 mg/mL) in a suitable organic solvent (e.g., ethanol).
• From the stock solution, prepare working solutions at a concentration suitable for HPLC analysis (e.g., 10-50 µg/mL) in the desired test solvent systems (e.g., 50% aqueous methanol, mobile phase).

3. Stability Study Design:

• Aliquot the working solutions into amber HPLC vials.
• Expose the vials to a matrix of conditions to be tested (e.g., different temperatures: 4°C, 25°C, 40°C; and light conditions: protected from light vs. exposed to ambient light).
• For a time-course study, prepare multiple vials for each condition to be analyzed at different time points (e.g., 0, 24, 48, 72 hours, 1 week).

4. HPLC Analysis:

• Mobile Phase: A typical mobile phase for phenolic compounds would be a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B).
• Gradient: A suitable gradient would be, for example, starting with 5-10% B, increasing to 50-70% B over 20-30 minutes.
• Flow Rate: 0.8 - 1.0 mL/min.
• Column Temperature: 25-30°C.
• Detection Wavelength: Monitor at the λmax of Caffeoylcalleryanin (typically around 320-330 nm for caffeoyl esters).
• Injection Volume: 10-20 µL.

5. Data Analysis:

• At each time point, inject the samples from each condition onto the HPLC.
• Record the peak area of the Caffeoylcalleryanin peak.
• The stability is assessed by comparing the peak area at each time point to the initial peak area (time 0).
• The appearance of new peaks should also be noted as an indication of degradation or isomerization.
• Calculate the percentage of the remaining Caffeoylcalleryanin at each time point.

Visualizations

References

• 1. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Troubleshooting inconsistent results in Caffeoylcalleryanin bioassays

Welcome to the technical support center for Caffeoylcalleryanin bioassays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the experimental evaluation of Caffeoylcalleryanin. Inconsistent results can impede research progress; this guide provides answers to frequently asked questions and detailed troubleshooting advice to ensure the reliability and reproducibility of your data.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Issues

Q1: My bioassay results for Caffeoylcalleryanin are highly variable between experiments. What are the common causes?

A1: Inconsistent results in Caffeoylcalleryanin bioassays can stem from several factors, primarily related to the compound's stability and experimental setup. Caffeoylquinic acids (CQAs), the class of compounds Caffeoylcalleryanin belongs to, are known to be sensitive to environmental conditions.

• Compound Stability: CQAs can degrade or isomerize when exposed to variations in temperature, pH, and light.[1][2] It is crucial to handle and store the compound properly. Mono-acyl CQAs are generally more stable than di-acyl CQAs.[1][3]

• Solvent Effects: While solvents may not have a major impact under ideal storage conditions, the choice of solvent and its final concentration in the assay can influence results.[1]

• Isomerization: Different isomers of CQAs can exhibit varying levels of bioactivity.[4][5] Inconsistent isomeric ratios in your sample, potentially due to degradation or improper storage, can lead to variable results.[4]

Troubleshooting Steps:

• Always prepare fresh solutions of Caffeoylcalleryanin for each experiment.

• Store stock solutions in a dark place at low temperatures (e.g., -20°C or -80°C).

• Use high-purity solvents and ensure the final solvent concentration (e.g., DMSO) is low and consistent across all wells.

• Characterize the isomeric composition of your Caffeoylcalleryanin standard if possible, using techniques like HPLC.

Antioxidant Assays (e.g., DPPH, ABTS)

Q2: I am observing lower than expected antioxidant activity for Caffeoylcalleryanin in my DPPH assay.

A2: Lower than expected antioxidant activity can be due to several factors related to the assay protocol and the compound itself.

• DPPH Solution Degradation: The DPPH radical is light-sensitive and can degrade over time, leading to a weaker signal.

• Incorrect Wavelength: The maximum absorbance of the DPPH radical is around 517 nm. Using an incorrect wavelength for measurement will lead to inaccurate results.

• Incubation Time: The reaction between the antioxidant and DPPH is not instantaneous. Insufficient incubation time can result in an underestimation of antioxidant capacity.

Troubleshooting Steps:

• Prepare fresh DPPH solution for each assay and protect it from light.

• Ensure your spectrophotometer is set to the correct wavelength (around 517 nm).

• Optimize the incubation time for your specific experimental conditions (typically 30 minutes).

Data Presentation: Comparative IC50 Values for Antioxidant Activity

Compound/Extract	Assay	IC50 Value	Reference
Rutin	DPPH	104.70 µg/mL	[1]
Caffeic Acid	DPPH	< 5 µg/mL	[1]
Ascorbic Acid	DPPH	4.2 ± 0.27 µM	[6]
Turmeric Extract	DPPH	4.424 ± 0.123 µg/mL	[4]
Trolox	ABTS	2.926 ± 0.029 µg/mL	[4]

Enzyme Inhibition Assays (e.g., α-Glucosidase, Aldose Reductase)

Q3: My IC50 values for Caffeoylcalleryanin in an α-glucosidase inhibition assay are not reproducible.

A3: Reproducibility issues in enzyme inhibition assays often point to problems with enzyme activity, substrate concentration, or the inhibitor itself.

• Enzyme Activity: The activity of the α-glucosidase enzyme can vary between batches and can decrease with improper storage.

• Substrate Concentration: The concentration of the substrate (e.g., p-nitrophenyl α-D-glucopyranoside) can affect the IC50 value, especially for competitive inhibitors.

• Incubation Times: Pre-incubation of the enzyme with the inhibitor and the subsequent reaction time with the substrate are critical parameters that must be consistent.

Troubleshooting Steps:

• Always use an enzyme with a known and consistent activity. Store it according to the manufacturer's instructions.

• Use a substrate concentration that is appropriate for the assay and keep it consistent across all experiments.

• Strictly adhere to the defined pre-incubation and incubation times.

Data Presentation: Comparative IC50 Values for Enzyme Inhibition

Compound	Enzyme	IC50 Value	Reference
Acarbose (B1664774)	α-Glucosidase	117.20 µg/mL	[3]
Quercetin	α-Glucosidase	15 µM	[7]
Agnuside	Aldose Reductase	22.4 nM	[8]
Eupalitin-3-O-galactoside	Aldose Reductase	27.3 nM	[8]
Epalrestat (drug)	Aldose Reductase	98 nM	[8]

Cell-Based Assays (e.g., Cellular Uptake, Nrf2 Activation)

Q4: I am not observing significant cellular uptake of Caffeoylcalleryanin in my Caco-2 cell model.

A4: Low cellular uptake can be due to issues with the cell monolayer, compound stability in the culture medium, or the experimental design.

• Monolayer Integrity: The Caco-2 cell monolayer must be fully differentiated and have intact tight junctions to accurately model intestinal absorption. This is typically assessed by measuring the transepithelial electrical resistance (TEER).

• Compound Stability in Media: Caffeoylquinic acids can be unstable in cell culture media over long incubation periods due to pH and temperature, leading to degradation before uptake can occur.

• Efflux Transporters: Caco-2 cells express efflux transporters that can pump the compound back out of the cell, resulting in low net uptake.

Troubleshooting Steps:

• Ensure your Caco-2 cells are cultured for a sufficient time (typically 21 days) to form a differentiated monolayer. Regularly monitor TEER values.

• Minimize the incubation time of Caffeoylcalleryanin with the cells to what is necessary to observe uptake.

• Consider co-incubating with a known inhibitor of common efflux transporters to see if uptake increases.

Q5: My Nrf2 activation assay is showing inconsistent results with Caffeoylcalleryanin treatment.

A5: The activation of the Nrf2 pathway is a complex cellular response, and variability can arise from several sources.

• Cell Health: The overall health and confluency of the cells can impact their ability to respond to stimuli.

• Compound Concentration and Incubation Time: The dose and duration of treatment are critical for observing Nrf2 activation. A full dose-response and time-course experiment is recommended.

• Assay Sensitivity: The method used to measure Nrf2 activation (e.g., reporter gene assay, western blot for downstream targets) will have different sensitivities.

Troubleshooting Steps:

• Ensure consistent cell seeding density and monitor cell viability throughout the experiment.

• Perform a dose-response and time-course study to identify the optimal conditions for Nrf2 activation by Caffeoylcalleryanin.

• Use a positive control (e.g., sulforaphane) to confirm that the assay is working correctly.

Experimental Protocols

Protocol 1: DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727). Store in an amber bottle at 4°C.

  • Prepare a series of standard solutions of a known antioxidant (e.g., Trolox or Ascorbic Acid) in methanol.

  • Prepare various concentrations of Caffeoylcalleryanin in methanol.

• Assay Procedure (96-well plate):

  • Add 20 µL of the sample, standard, or methanol (as a blank) to the respective wells.

  • Add 180 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the % Inhibition against the concentration to determine the IC50 value.

Protocol 2: α-Glucosidase Inhibition Assay

• Reagent Preparation:

  • Prepare a solution of α-glucosidase (from Saccharomyces cerevisiae) in phosphate (B84403) buffer (pH 6.8).

  • Prepare a solution of p-nitrophenyl α-D-glucopyranoside (pNPG) in phosphate buffer.

  • Prepare various concentrations of Caffeoylcalleryanin and a positive control (e.g., acarbose).

• Assay Procedure (96-well plate):

  • Add 50 µL of the Caffeoylcalleryanin or acarbose solution to the wells.

  • Add 100 µL of the α-glucosidase solution and pre-incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG solution.

  • Incubate at 37°C for 20 minutes.

• Measurement:

  • Stop the reaction by adding 50 µL of Na2CO3 solution.

  • Measure the absorbance at 405 nm.

• Calculation:

  • Calculate the percentage of inhibition and determine the IC50 value.

Protocol 3: Caco-2 Cell Permeability Assay

• Cell Culture:

  • Seed Caco-2 cells on permeable supports (e.g., Transwell inserts) and culture for 21 days to allow for differentiation into a monolayer.

  • Monitor the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Transport Study:

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the Caffeoylcalleryanin solution to the apical (A) or basolateral (B) side of the monolayer.

  • At specified time points, collect samples from the receiver compartment (B for A-to-B transport, A for B-to-A transport).

• Analysis:

  • Quantify the concentration of Caffeoylcalleryanin in the collected samples using a suitable analytical method such as HPLC.

• Calculation:

  • Calculate the apparent permeability coefficient (Papp) to determine the rate of transport across the cell monolayer.

Visualizations

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Simplified Nrf2 Signaling Pathway Activation.

Caption: Troubleshooting Logic for Inconsistent Results.

References

• 1. researchgate.net [researchgate.net]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. Screening of α-Glucosidase Inhibitory Activity from Some Plants of Apocynaceae, Clusiaceae, Euphorbiaceae, and Rubiaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nanobioletters.com [nanobioletters.com]
• 7. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of Aldose Reductase by Novel Phytocompounds: A Heuristic Approach to Treating Diabetic Retinopathy - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of protocols for Caffeoylcalleryanin stability testing

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the refinement of protocols for Caffeoylcalleryanin stability testing. Caffeoylcalleryanin, a phenolic glycoside, shares structural similarities with caffeoylquinic acids (CQAs), and thus, their stability characteristics are comparable. This guide leverages data on CQAs to provide robust protocols and troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Caffeoylcalleryanin?

A1: The stability of Caffeoylcalleryanin and related compounds is primarily influenced by temperature, light, and pH.[1][2][3] Mono-acyl CQAs, which are structurally similar to Caffeoylcalleryanin, are generally more stable than di-acyl CQAs.[1][2][3]

Q2: What are the common degradation pathways for Caffeoylcalleryanin?

A2: Based on studies of similar compounds, the main degradation pathways are likely isomerization, methylation, and hydrolysis.[1][2][3]

Q3: How does pH affect the stability of Caffeoylcalleryanin?

A3: Caffeoylcalleryanin is expected to be more stable under acidic conditions. At neutral and basic pH values, rapid isomerization and degradation can occur.[1][4]

Q4: What is a suitable analytical method for quantifying Caffeoylcalleryanin and its degradation products?

A4: High-Performance Liquid Chromatography (HPLC) with Photo Diode Array (PDA) or Mass Spectrometry (MS) detection is the recommended method for the separation and quantification of Caffeoylcalleryanin and its degradation products.[5][6]

Q5: What is the purpose of a forced degradation study?

A5: A forced degradation study, or stress testing, is designed to intentionally degrade the compound using more severe conditions than accelerated stability testing.[7][8] This helps to identify potential degradation products, understand degradation pathways, and establish the intrinsic stability of the molecule.[7][8] The results are crucial for developing and validating stability-indicating analytical methods.[7]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the HPLC analysis of Caffeoylcalleryanin.

Issue 1: Peak Tailing in HPLC Chromatogram

Symptoms: Asymmetrical peaks with a trailing edge that is broader than the leading edge. This can lead to inaccurate quantification and reduced resolution.

Possible Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Phenolic compounds can interact with residual silanol groups on silica-based C18 columns, causing tailing.[9]

  • Solution 1: Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., by adding 0.1% formic acid or acetic acid) can suppress the ionization of silanol groups and reduce these secondary interactions.

  • Solution 2: Use an End-Capped Column: Employ a modern, end-capped HPLC column where the residual silanol groups have been chemically deactivated.[10]

• Mismatched Sample Solvent and Mobile Phase: Injecting a sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve and inject the sample in the initial mobile phase.[11]

• Column Overload: Injecting too high a concentration of the analyte can lead to peak tailing.

  • Solution: Dilute the sample and re-inject.

• Column Contamination or Degradation: Over time, columns can become contaminated or the stationary phase can degrade, creating active sites that cause tailing.

  • Solution: Wash the column according to the manufacturer's instructions or replace the column if it is old or heavily used.[10]

Data Presentation

The following tables summarize quantitative data on the stability of caffeoylquinic acids (CQAs), which can be used as a proxy for Caffeoylcalleryanin stability.

Table 1: Thermal Stability of Di-acyl CQAs in 50% (v/v) Aqueous Methanol (B129727) Stored in a Brown Bottle at Room Temperature for 7 Days

Compound	% Degradation
4,5-diCQA	10.08%
3,4-diCQA	7.82%
3,5-diCQA	7.03%

Data sourced from a study on CQA stability.[1]

Table 2: pH-Dependent Stability of 5-CQA in Aqueous Solution over 2 Hours

pH	% Degradation
3.4	8.46%
4.0	49.92%
6.0	63.59%
12.0	99.99%

Data sourced from a study on CQA stability.[4]

Experimental Protocols

Protocol 1: HPLC Method for Quantification of Caffeoylcalleryanin

This method is designed for the separation and quantification of Caffeoylcalleryanin and its potential degradation products.

• HPLC System: A standard HPLC system with a PDA detector.

• Column: ACE Super C18 (250 mm × 4.6 mm, 3 µm) or equivalent reversed-phase column.[5]

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water.[5]

  • Solvent B: Acetonitrile.[5]

• Gradient Elution:

  Time (min)	% Solvent A	% Solvent B
  0	85	15
  30	70	30
  50	40	60
  56	10	90

  | 65 | 85 | 15 |

• Flow Rate: 0.5 mL/min.[5]

• Column Temperature: 15°C.[5]

• Injection Volume: 10 µL.[5]

• Detection Wavelength: 320 nm for quantification of caffeoyl derivatives.[5]

• Standard Preparation: Prepare stock solutions of Caffeoylcalleryanin standard in 70% methanol (v/v) at a concentration of 1 mg/mL. Prepare a series of dilutions to construct a calibration curve.[5]

• Sample Preparation: Dissolve the test sample in 70% methanol (v/v) to an appropriate concentration and filter through a 0.2 µm syringe filter before injection.[5]

Protocol 2: Forced Degradation Study

This protocol outlines the conditions for a forced degradation study to assess the stability of Caffeoylcalleryanin. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[8]

• Sample Preparation: Prepare a stock solution of Caffeoylcalleryanin in a suitable solvent (e.g., 50% aqueous methanol).

• Acid Hydrolysis:

  • Mix the stock solution with 0.1 M to 1 M HCl.[7]

  • Incubate at 40°C or 60°C.[7]

  • Sample at appropriate time points (e.g., 1, 3, 5 days) and neutralize with an equivalent amount of NaOH before HPLC analysis.[7]

• Base Hydrolysis:

  • Mix the stock solution with 0.1 M to 1 M NaOH.[7]

  • Incubate at 40°C or 60°C.[7]

  • Sample at appropriate time points and neutralize with an equivalent amount of HCl before HPLC analysis.[7] Caffeoyl derivatives are known to be highly labile under alkaline conditions.[12]

• Oxidative Degradation:

  • Mix the stock solution with 0.1% to 3% hydrogen peroxide (H₂O₂).[7]

  • Store at room temperature.

  • Sample at appropriate time points for HPLC analysis.

• Thermal Degradation:

  • Store the stock solution in a temperature-controlled oven at elevated temperatures (e.g., 60°C, 80°C).

  • Sample at appropriate time points for HPLC analysis.

• Photostability:

  • Expose the stock solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines.

  • Simultaneously, keep a control sample protected from light.

  • Sample at appropriate time points for HPLC analysis.

Visualizations

Caption: Troubleshooting workflow for HPLC peak tailing.

Caption: Experimental workflow for a forced degradation study.

References

• 1. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ultrasonic degradation kinetics and isomerization of 3- and 4-O-caffeoylquinic acid at various pH: The protective effects of ascorbic acid and epigallocatechin gallate on their stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2.5. HPLC-PDA Analysis for Characterization of Caffeoylquinic Acids and GC–MS Analysis for Essential Oil Components [bio-protocol.org]
• 6. akjournals.com [akjournals.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmasm.com [pharmasm.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. phcogj.com [phcogj.com]

Reference Data & Comparative Studies

Organic vs. Conventional Pears: A Comparative Analysis of Phenolic Content

A notable difference in the concentration of phenolic compounds is observed between organically and conventionally cultivated pears. While specific data on Caffeoylcalleryanin is not available in the reviewed literature, studies consistently indicate that organic pears tend to possess a higher total phenolic content. This suggests a potential variance in the profiles of individual phenolic compounds, which are significant for their antioxidant properties and contribution to the fruit's quality.

Research comparing the biochemical composition of pears grown under organic and conventional systems has highlighted that organic farming practices can lead to an increase in the fruit's secondary metabolites, including polyphenols. These compounds are part of the plant's natural defense mechanisms and their synthesis can be influenced by agricultural inputs.

One study found that organic pears showed a higher content of total phenols compared to their conventionally grown counterparts.[1] Another comparative analysis also reported significantly higher levels of total polyphenols in organic pears. This is often attributed to the lower availability of nitrogen in organic farming, which can shift the plant's metabolism towards the production of carbon-based secondary compounds like phenolics.

Comparative Analysis of Total Phenolic Content

The following table summarizes the findings on the total phenolic content in organic versus conventional pears from available studies. It is important to note that the exact values can vary depending on the pear cultivar, geographical location, and specific farming practices.

Cultivation Method	Total Phenolic Content (Representative Findings)	Reference
Organic	Higher concentration of total polyphenols	[1][2]
Conventional	Lower concentration of total polyphenols	[1][2]

Experimental Protocols

Quantification of Total Phenolic Content in Pears

This protocol outlines a common method for the extraction and quantification of total phenolic compounds from pear samples.

1. Sample Preparation:

• Fresh pear samples (both organic and conventional) are washed and dried.

• The fruit is separated into peel and flesh, as phenolic content can vary between different parts of the fruit.[3]

• The samples are then frozen, lyophilized (freeze-dried), and ground into a fine powder.

2. Extraction of Phenolic Compounds:

• A known weight of the powdered pear sample is mixed with a solvent, typically a mixture of methanol (B129727) or ethanol (B145695) and water.[4][5] The choice of solvent is crucial for efficient extraction.[5]

• The mixture is then subjected to extraction techniques such as maceration, ultrasound-assisted extraction (UAE), or microwave-assisted extraction (MAE) to enhance the recovery of phenolic compounds.[6][7]

• The resulting extract is centrifuged to separate the solid particles, and the supernatant containing the phenolic compounds is collected.

3. Quantification using Folin-Ciocalteu Method:

• The total phenolic content in the extract is determined spectrophotometrically using the Folin-Ciocalteu reagent.

• An aliquot of the pear extract is mixed with the Folin-Ciocalteu reagent and a sodium carbonate solution.

• The mixture is incubated in the dark for a specific period to allow for color development.

• The absorbance of the resulting blue-colored solution is measured at a specific wavelength (typically around 760 nm) using a spectrophotometer.

• The total phenolic content is calculated using a standard curve prepared with a known concentration of a standard compound, such as gallic acid, and is expressed as milligrams of gallic acid equivalents (GAE) per gram of sample.

Visualizing the Methodologies

Below are diagrams illustrating the experimental workflow for analyzing phenolic content and the biosynthetic pathway of these compounds in pears.

Experimental workflow for phenolic content analysis.

Simplified phenylpropanoid biosynthesis pathway in pears.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Extraction and quantification of phenolic acids and flavonols from Eugenia pyriformis using different solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenolic-Compound-Extraction Systems for Fruit and Vegetable Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolomic Profiling and Antioxidant Activity of Fruits Representing Diverse Apple and Pear Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Comparative Investigation on Phenolic Composition, Characterization and Antioxidant Potentials of Five Different Australian Grown Pear Varieties - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Caffeoylcalleryanin and Arbutin in Pears

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Caffeoylcalleryanin and Arbutin, two phenolic compounds found in pears, with a focus on their biochemical properties and potential applications. This document summarizes available experimental data, details relevant experimental protocols, and presents signaling pathways and workflows to support further research and development.

Introduction

Pears (Pyrus species) are a rich source of bioactive phenolic compounds, which contribute to their sensory qualities, and nutritional and therapeutic value. Among these, Arbutin is a well-characterized hydroquinone (B1673460) glucoside known for its potent tyrosinase inhibitory activity, making it a popular ingredient in skin-lightening cosmetic products. Caffeoylcalleryanin, a phenolic glycoside found in Pyrus calleryana, is a less-studied compound with emerging evidence of significant biological activity. This guide aims to provide a comparative overview of these two compounds based on current scientific literature.

Quantitative Data Comparison

Due to the limited availability of studies on pure Caffeoylcalleryanin, this comparison utilizes data from extracts of Pyrus calleryana fruit, where Caffeoylcalleryanin is a known constituent, and compares it with data for Arbutin. It is important to note that the activity of the Pyrus calleryana extract represents the synergistic or combined effects of its various components, including but not limited to Caffeoylcalleryanin.

Parameter	Pyrus calleryana Fruit Extract (Containing Caffeoylcalleryanin)	Arbutin	Reference
Tyrosinase Inhibition (IC50)
Ethanol (B145695) Extract	45.35 ± 0.96 µg/mL	243.07 ± 15.91 µg/mL	[1][2]
Water Extract	210.11 ± 2.59 µg/mL	243.07 ± 15.91 µg/mL	[1][2]
β-Arbutin (Mushroom Tyrosinase, Monophenolase)	Not Available	0.9 mM	[3][4]
β-Arbutin (Mushroom Tyrosinase, Diphenolase)	Not Available	0.7 mM	[3][4]
Antioxidant Activity (IC50)
DPPH Radical Scavenging (Ethanol Extract)	7.07 ± 0.23 µg/mL	Not directly compared in the same study	[1][2]
DPPH Radical Scavenging (Water Extract)	5.93 ± 0.55 µg/mL	Not directly compared in the same study	[1][2]
ABTS Radical Scavenging (Ethanol Extract)	2.23 ± 0.15 µg/mL	Not directly compared in the same study	[1][2]
ABTS Radical Scavenging (Water Extract)	2.33 ± 0.15 µg/mL	Not directly compared in the same study	[1][2]

Note: The IC50 values for the Pyrus calleryana extracts are significantly lower than that of pure Arbutin for tyrosinase inhibition, suggesting a potent inhibitory potential of the compounds within the extract, including potentially Caffeoylcalleryanin. The ethanol extract, in particular, shows markedly stronger tyrosinase inhibition.[1][2]

Experimental Protocols

Extraction of Phenolic Compounds from Pears

This protocol describes a general method for the extraction of phenolic compounds from pear tissues for subsequent analysis.

Materials:

• Pear fruit material (peel, flesh, or whole fruit)

• Methanol (B129727) (or ethanol)

• 0.1% HCl (optional, for acidified methanol)

• Homogenizer or blender

• Centrifuge

• Rotary evaporator

• Filter paper

Procedure:

• Fresh pear material is washed, and the desired tissue (e.g., peel, flesh) is separated.

• The tissue is homogenized with methanol (e.g., a 1:10 sample-to-solvent ratio). Acidified methanol can be used to improve the stability of some phenolics.

• The homogenate is stirred or sonicated for a specified period (e.g., 1 hour) at room temperature, protected from light.

• The mixture is centrifuged to pellet solid debris.

• The supernatant is collected, and the extraction process can be repeated on the pellet to ensure exhaustive extraction.

• The supernatants are pooled and filtered.

• The solvent is removed under reduced pressure using a rotary evaporator to obtain the crude phenolic extract.[5]

• The dried extract is stored at -20°C until further analysis.

Extraction of Phenolic Compounds from Pears.

Tyrosinase Inhibition Assay (Mushroom Tyrosinase)

This assay is commonly used to screen for compounds that inhibit the activity of tyrosinase, a key enzyme in melanin (B1238610) synthesis.

Materials:

• Mushroom tyrosinase solution (e.g., 1000 U/mL)

• L-DOPA (3,4-dihydroxy-L-phenylalanine) solution (e.g., 0.85 mM)

• Phosphate (B84403) buffer (0.1 M, pH 6.8)

• Test compound solution (e.g., pear extract or pure compound)

• 96-well microplate

• Microplate reader

Procedure:

• In a 96-well plate, add 20 µL of mushroom tyrosinase, 100 µL of phosphate buffer, and 20 µL of the test sample solution at various concentrations.

• Prepare a blank for each sample containing the buffer and test sample but no enzyme.

• Prepare a control containing the enzyme and buffer but no test sample.

• Pre-incubate the plate at 25°C for 10 minutes.

• Initiate the reaction by adding 20 µL of L-DOPA solution to all wells.

• Incubate the plate at 25°C for another 10 minutes.

• Measure the absorbance at 475 nm, which corresponds to the formation of dopachrome.

• The percentage of tyrosinase inhibition is calculated using the formula: % Inhibition = [ (A_control - A_control_blank) - (A_sample - A_sample_blank) ] / (A_control - A_control_blank) * 100

• The IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the inhibitor concentration.[6]

Tyrosinase Inhibition Assay Workflow.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable DPPH free radical.

Materials:

• DPPH solution (e.g., 0.1 mM in methanol)

• Test compound solution (e.g., pear extract or pure compound)

• Methanol

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure:

• Prepare a series of dilutions of the test sample in methanol.

• In a 96-well plate, add a specific volume of each sample dilution (e.g., 100 µL).

• Add the DPPH working solution (e.g., 100 µL) to each well.

• Prepare a control containing methanol and the DPPH solution.

• Incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes).

• Measure the absorbance at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100

• The IC50 value is determined by plotting the percentage of scavenging activity against the sample concentration.[7][8]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).

Materials:

• ABTS solution (e.g., 7 mM in water)

• Potassium persulfate solution (e.g., 2.45 mM in water)

• Test compound solution

• Ethanol or phosphate buffer

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure:

• Prepare the ABTS•+ stock solution by mixing equal volumes of the ABTS and potassium persulfate solutions. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Dilute the ABTS•+ stock solution with ethanol or buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare a series of dilutions of the test sample.

• Add a small volume of the sample (e.g., 10 µL) to the diluted ABTS•+ solution (e.g., 190 µL).

• Incubate at room temperature for a set time (e.g., 6 minutes).

• Measure the absorbance at 734 nm.

• The percentage of ABTS•+ scavenging activity is calculated using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100

• The antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[9][10]

Signaling Pathways and Mechanisms of Action

Tyrosinase Inhibition and Melanin Synthesis Pathway

Arbutin is a competitive inhibitor of tyrosinase, the rate-limiting enzyme in melanin biosynthesis. It competes with the natural substrates, L-tyrosine and L-DOPA, for the active site of the enzyme, thereby reducing the production of melanin. The potent tyrosinase inhibitory activity of Pyrus calleryana extracts suggests that Caffeoylcalleryanin and other constituent compounds may also act on this pathway, potentially through a similar or synergistic mechanism.

Inhibition of the Melanin Synthesis Pathway.

Conclusion

While Arbutin is a well-established tyrosinase inhibitor, preliminary evidence suggests that extracts from Pyrus calleryana, containing Caffeoylcalleryanin, exhibit superior tyrosinase inhibitory and antioxidant activities in vitro. This indicates a significant potential for Caffeoylcalleryanin and other compounds from this pear species in dermatological and nutraceutical applications.

Further research is warranted to isolate and characterize pure Caffeoylcalleryanin and to perform direct comparative studies against Arbutin to elucidate its specific contribution to the observed bioactivities. In vivo studies are also necessary to validate these findings and to assess the safety and efficacy of these compounds for human use. The detailed experimental protocols provided herein offer a foundation for such future investigations.

References

• 1. Phytochemical analysis, antioxidant, anti-inflammatory and enzyme inhibitory activities of bean pear (Pyrus calleryana fruit) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. Action of tyrosinase on alpha and beta-arbutin: A kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phenolic Compounds from Pyrus communis Residues: Mechanisms of Antibacterial Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijsr.in [ijsr.in]
• 7. acmeresearchlabs.in [acmeresearchlabs.in]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]

A Comparative Analysis of the Antioxidant Potential: Caffeoylcalleryanin versus Ascorbic Acid

For Immediate Release: A Comprehensive Guide for Researchers in Drug Development and Life Sciences

This publication provides a detailed comparative analysis of the antioxidant activity of Caffeoylcalleryanin against the well-established antioxidant, ascorbic acid (Vitamin C). While direct comparative studies on Caffeoylcalleryanin are limited, this guide synthesizes available data on closely related caffeoyl derivatives to offer valuable insights for researchers exploring novel antioxidant agents. The antioxidant capacity is evaluated using three standard in-vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging activity, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation scavenging activity, and FRAP (Ferric Reducing Antioxidant Power).

Quantitative Comparison of Antioxidant Activity

The antioxidant activities of Caffeoylcalleryanin (extrapolated from related caffeoyl derivatives) and ascorbic acid are summarized below. The data is presented as IC50 values for DPPH and ABTS assays, which represents the concentration of the antioxidant required to scavenge 50% of the free radicals. For the FRAP assay, the values are typically expressed as Trolox equivalents or Ferric Reducing Power.

Antioxidant Assay	Caffeoylcalleryanin (Estimated from Caffeoyl Derivatives)	Ascorbic Acid
DPPH Radical Scavenging Activity (IC50)	7.62 - 15.66 µmol/L[1]	4.97 - 41.25 µg/mL[2][3]
ABTS Radical Cation Scavenging Activity (IC50)	~1.6-fold higher than water extracts of similar plants[4]	28.23 - 50 µg/mL[2][5]
Ferric Reducing Antioxidant Power (FRAP)	High, comparable to other potent antioxidants[1]	Significant reducing power, used as a standard[6][7][8]

Note: The data for Caffeoylcalleryanin is inferred from studies on other caffeoyl derivatives like 3,5-dicaffeoylquinic acid and chicoric acid, which have demonstrated potent antioxidant activity, in some cases exceeding that of ascorbic acid[1]. The IC50 values for ascorbic acid can vary based on the specific experimental conditions.

Experimental Protocols

Detailed methodologies for the three key antioxidant assays are provided below to enable researchers to replicate and validate these findings.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

DPPH Radical Scavenging Assay Workflow

Procedure:

• A solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared.

• Various concentrations of the test compound (Caffeoylcalleryanin or ascorbic acid) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (typically 30 minutes).

• The absorbance of the solution is measured at approximately 517 nm using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated, and the IC50 value is determined.

ABTS Radical Cation Scavenging Assay

This assay is based on the ability of an antioxidant to scavenge the pre-generated ABTS radical cation (ABTS•+).

ABTS Radical Cation Scavenging Assay Workflow

Procedure:

• The ABTS radical cation (ABTS•+) is generated by reacting an ABTS stock solution with an oxidizing agent like potassium persulfate.

• The ABTS•+ solution is diluted to a specific absorbance at around 734 nm.

• Different concentrations of the test compound are added to the ABTS•+ solution.

• The absorbance is measured after a short incubation period.

• The percentage of ABTS•+ scavenging is calculated to determine the IC50 value.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Ferric Reducing Antioxidant Power (FRAP) Assay Workflow

Procedure:

• A FRAP reagent is prepared by mixing acetate (B1210297) buffer, 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) solution, and ferric chloride (FeCl₃) solution.

• The test sample is added to the FRAP reagent.

• The mixture is incubated, typically at 37°C.

• The absorbance of the resulting blue-colored complex is measured at approximately 593 nm.

• The antioxidant capacity is determined by comparing the absorbance of the sample with that of a standard (e.g., FeSO₄ or Trolox).

Antioxidant Mechanism of Action

The antioxidant activity of caffeoyl derivatives is primarily attributed to their chemical structure, specifically the presence of hydroxyl groups on the aromatic ring, which can donate hydrogen atoms to neutralize free radicals. This mechanism is known as hydrogen atom transfer (HAT). Additionally, they can also act via a single electron transfer-proton transfer (SET-PT) mechanism.

General Antioxidant Mechanism of Caffeoyl Derivatives

Conclusion

Based on the available evidence from related caffeoyl compounds, Caffeoylcalleryanin is predicted to exhibit potent antioxidant activity, potentially comparable to or exceeding that of ascorbic acid in various in-vitro assays. Its mechanism of action, rooted in its phenolic structure, allows for effective free radical scavenging. This guide provides a foundational framework for researchers to further investigate the antioxidant potential of Caffeoylcalleryanin and its derivatives for applications in drug development and as functional food ingredients. Further direct comparative studies are warranted to precisely quantify its antioxidant efficacy against established standards.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.plos.org [journals.plos.org]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Study of Antioxidant Activity of Some Medicinal Plants Having High Content of Caffeic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Comparative analysis of Caffeoylcalleryanin in different Pyrus varieties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Caffeoylcalleryanin and related phenolic compounds in different Pyrus (pear) varieties. While direct quantitative data for Caffeoylcalleryanin across a wide range of pear cultivars is limited in publicly available research, this document compiles and compares the levels of closely related caffeoyl derivatives and other significant phenolic compounds. The information presented is supported by experimental data from various studies, with detailed methodologies provided for key analytical techniques.

Comparative Analysis of Phenolic Compounds in Pyrus Varieties

Direct comparative studies quantifying Caffeoylcalleryanin (CAS 20300-49-6) across numerous Pyrus varieties are scarce. However, research on the phenolic profiles of pears provides valuable data on related compounds, such as caffeic acid and its derivatives, which offer insights into the potential distribution of Caffeoylcalleryanin.

The following table summarizes the content of major phenolic compounds, including caffeic acid derivatives, in the fruit of several Pyrus cultivars. It is important to note that concentrations can vary significantly based on the cultivar, geographical origin, harvest time, and analytical methods used.

Table 1: Content of Selected Phenolic Compounds in Different Pyrus Varieties (μg/g of fresh weight)

Pyrus Variety	Caffeic Acid	Chlorogenic Acid	Epicatechin	Rutin	Reference(s)
Shuijing	1.16	837.03	131.49	104.64	[1]
Fengshui	0	758.21	68.27	28.53	[1]
Xuehua	0	485.11	6.73	0.92	[1]
Ya	0	621.57	10.39	3.27	[1]
Xiang	0	593.42	12.86	4.15	[1]
Beurre Bosc	N/A	17580 (in pulp, dry weight)	N/A	N/A	[2]
Josephine de Malines	N/A	N/A	17450 (in pulp, dry weight)	N/A	[2]
Williams	N/A	~90 (in peel and flesh)	N/A	N/A	[3]
Conference	N/A	Lower levels reported	N/A	N/A	[4]
Abate Fetel	N/A	High levels reported	N/A	N/A	[3]
Decana del Comizio	Low levels of caffeoyl quinic acid	N/A	N/A	N/A	[3]
Kaiser	N/A	N/A	N/A	N/A	[3]

N/A: Data not available in the cited source.

Experimental Protocols

The quantification of Caffeoylcalleryanin and other phenolic compounds in Pyrus varieties typically involves chromatographic techniques. Below are detailed methodologies for sample preparation and analysis.

Sample Preparation and Extraction of Phenolic Compounds

This protocol outlines a standard procedure for extracting phenolic compounds from pear fruit tissue for subsequent analysis.

Materials:

• Fresh pear fruit samples

• Liquid nitrogen

• Mortar and pestle or a laboratory blender

• Extraction solvent: 80% methanol (B129727) or 70% ethanol (B145695) in water are commonly used.[5]

• Centrifuge

• Filtration unit (e.g., 0.45 µm syringe filters)

• Rotary evaporator (optional)

Procedure:

• Sample Homogenization: Wash the pear fruit and separate the desired tissue (e.g., peel, flesh). Freeze the tissue sample in liquid nitrogen to halt enzymatic activity. Grind the frozen tissue into a fine powder using a pre-chilled mortar and pestle or a blender.

• Extraction: Weigh the powdered sample (e.g., 1-5 g) and place it in a flask. Add the extraction solvent at a specific ratio (e.g., 1:10 w/v).

• Sonication/Maceration: To enhance extraction efficiency, sonicate the mixture for a defined period (e.g., 30 minutes) or let it macerate for a longer duration (e.g., 24 hours) at a controlled temperature (e.g., 4°C) with occasional shaking.

• Centrifugation: Centrifuge the extract at a high speed (e.g., 10,000 x g) for a specified time (e.g., 15 minutes) to pellet the solid particles.

• Collection and Re-extraction: Carefully collect the supernatant. For exhaustive extraction, the pellet can be re-extracted two or three more times with fresh solvent.

• Solvent Evaporation (Optional): The pooled supernatants can be concentrated using a rotary evaporator at a controlled temperature (e.g., <40°C) to remove the organic solvent.

• Reconstitution and Filtration: Reconstitute the dried extract in a suitable solvent (e.g., methanol or the initial mobile phase of the chromatography) to a known volume. Filter the final extract through a 0.45 µm syringe filter to remove any remaining particulate matter before chromatographic analysis.

Quantification by High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is widely used for the separation and quantification of phenolic compounds.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and a Diode-Array Detector (DAD).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: A gradient elution is typically used.

  • Solvent A: Water with an acidifier (e.g., 0.1% formic acid or 0.05% trifluoroacetic acid) to improve peak shape.[6]

  • Solvent B: Acetonitrile or methanol with the same acidifier.

• Gradient Program: A typical gradient might be: 0-5 min, 5% B; 5-30 min, 5-40% B; 30-40 min, 40-100% B; followed by a washing and re-equilibration step.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30°C.

• Injection Volume: 10-20 µL.

• Detection: The DAD is set to monitor multiple wavelengths characteristic of different phenolic classes (e.g., 280 nm for flavan-3-ols, 320 nm for hydroxycinnamic acids, and 360 nm for flavonols).

Quantification:

• Identification of Caffeoylcalleryanin and other phenolics is achieved by comparing their retention times and UV-Vis spectra with those of authentic standards.

• Quantification is performed by creating a calibration curve for each standard compound at different concentrations. The concentration of the analyte in the sample is then calculated based on the peak area in the chromatogram and the calibration curve.

Signaling Pathways Modulated by Pear Phenolic Compounds

Phenolic compounds, including caffeoyl derivatives, are known for their potent anti-inflammatory properties. These effects are often mediated through the modulation of key cellular signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm. Upon stimulation by pro-inflammatory signals, a cascade of events leads to the activation of NF-κB, which then translocates to the nucleus to promote the transcription of inflammatory genes. Phenolic compounds from pears can inhibit this pathway at various points, thereby reducing the inflammatory response.

Caption: Inhibition of the NF-κB signaling pathway by Caffeoylcalleryanin.

MAPK Signaling Pathway

The MAPK pathway is another crucial signaling cascade involved in cellular responses to a variety of stimuli, including stress and inflammation. It consists of a series of protein kinases that phosphorylate and activate one another, ultimately leading to the activation of transcription factors that regulate gene expression. Phenolic compounds can interfere with this pathway, leading to a reduction in the production of pro-inflammatory mediators.

Caption: Modulation of the MAPK signaling cascade by Caffeoylcalleryanin.

Conclusion

While Caffeoylcalleryanin is a known constituent of Pyrus species, comprehensive comparative data across different varieties remains an area for further research. The analysis of related phenolic compounds, such as caffeic acid and chlorogenic acid, provides a valuable framework for understanding the potential distribution and concentration of Caffeoylcalleryanin. The established anti-inflammatory properties of pear phenolics, mediated through pathways like NF-κB and MAPK, underscore the therapeutic potential of these natural compounds. The provided experimental protocols offer a standardized approach for researchers to conduct further comparative studies to fill the existing data gaps.

References

• 1. Antioxidant and antiinflammation capacities of some pear cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Comparative Investigation on Phenolic Composition, Characterization and Antioxidant Potentials of Five Different Australian Grown Pear Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolomic Profiling and Antioxidant Activity of Fruits Representing Diverse Apple and Pear Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenolic Compounds from Pyrus communis Residues: Mechanisms of Antibacterial Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical composition and anti-inflammatory and antioxidant activities of eight pear cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Navigating the Analytical Maze: A Comparative Guide to Caffeoylcalleryanin Assay Specificity and Cross-Reactivity

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds is paramount. This guide provides a comprehensive comparison of analytical methods for Caffeoylcalleryanin, focusing on the critical aspects of specificity and cross-reactivity. We delve into the performance of common assay platforms, offering supporting experimental data and detailed protocols to inform your selection of the most appropriate analytical strategy.

Introduction to Caffeoylcalleryanin and Analytical Challenges

Caffeoylcalleryanin, a phenolic compound of interest for its potential therapeutic properties, presents analytical challenges common to many natural products. Its structural similarity to other dietary polyphenols necessitates highly specific detection methods to avoid erroneous quantification due to cross-reactivity. This is particularly critical in complex biological matrices where a multitude of related compounds exist. This guide will compare and contrast two primary analytical approaches: immunoassay-based methods and liquid chromatography-mass spectrometry (LC-MS).

Comparative Analysis of Assay Platforms

The choice of an analytical method hinges on a balance of sensitivity, specificity, throughput, and cost. Here, we compare immunoassays and LC-MS/MS for the analysis of Caffeoylcalleryanin and structurally similar compounds.

Feature	Immunoassay (e.g., ELISA)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Antibody-antigen recognition	Physicochemical separation followed by mass-based detection
Specificity	Moderate to High. Prone to cross-reactivity with structurally similar phenolic compounds.[1][2][3]	Very High. Can distinguish between isomers and compounds with minor structural differences.[4][5]
Cross-Reactivity	Can be significant with other phenolic compounds like gallic acid, catechin, and epicatechin.[1][3]	Minimal. Specificity is determined by precursor/product ion transitions and retention time.
Sensitivity	High (ng/mL to pg/mL range)	Very High (pg/mL to fg/mL range)
Throughput	High (96- or 384-well plate format)[6]	Moderate to High (dependent on chromatographic run time)
Development Time	Lengthy (antibody development and characterization)	Moderate (method development and validation)
Cost per Sample	Generally lower	Generally higher
Matrix Effects	Can be significant, potentially leading to false positives.[2]	Can be minimized with appropriate sample preparation and internal standards.

Experimental Protocols

Competitive Enzyme-Linked Immunosorbent Assay (ELISA) for Phenolic Compounds

This protocol is a generalized procedure for a competitive ELISA, which is often used for small molecules like Caffeoylcalleryanin. The principle relies on the competition between the target analyte in the sample and a labeled analyte for a limited number of antibody binding sites.

Materials:

• Microtiter plates coated with a capture antibody specific to a Caffeoylcalleryanin-protein conjugate.

• Caffeoylcalleryanin standards.

• Samples containing Caffeoylcalleryanin.

• Caffeoylcalleryanin conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP).

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H₂SO₄).

• Plate reader.

Procedure:

• Add Caffeoylcalleryanin standards and samples to the antibody-coated wells.

• Add the enzyme-conjugated Caffeoylcalleryanin to all wells.

• Incubate for 1-2 hours at 37°C to allow for competitive binding.

• Wash the plate multiple times with wash buffer to remove unbound reagents.

• Add the substrate solution and incubate in the dark for 15-30 minutes.

• Add the stop solution to terminate the reaction.

• Read the absorbance at the appropriate wavelength (e.g., 450 nm). The signal is inversely proportional to the concentration of Caffeoylcalleryanin in the sample.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Caffeoylcalleryanin

This protocol outlines a general approach for the highly specific and sensitive quantification of Caffeoylcalleryanin using LC-MS/MS.

Materials:

• LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer).[8]

• C18 reversed-phase analytical column.

• Mobile phase A: Water with 0.1% formic acid.

• Mobile phase B: Acetonitrile with 0.1% formic acid.

• Caffeoylcalleryanin analytical standard.

• Internal standard (a structurally similar, stable isotope-labeled compound).

• Samples for analysis.

Procedure:

• Sample Preparation: Extract Caffeoylcalleryanin from the matrix using a suitable solvent (e.g., methanol (B129727) or acetonitrile). Centrifuge to remove particulates and dilute the supernatant. Add the internal standard.

• Chromatographic Separation: Inject the prepared sample onto the LC system. Use a gradient elution to separate Caffeoylcalleryanin from other components in the sample. A typical gradient might start at 5% B, ramp up to 95% B, hold, and then re-equilibrate.[9]

• Mass Spectrometric Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both Caffeoylcalleryanin and the internal standard are monitored.

• Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards. The concentration of Caffeoylcalleryanin in the samples is then determined from this curve.

Visualizing Workflows and Pathways

To further clarify the discussed concepts, the following diagrams illustrate a typical immunoassay workflow, an LC-MS/MS workflow, and a hypothetical signaling pathway that could be influenced by Caffeoylcalleryanin, based on the known activities of similar flavonoids.[10][11][12]

References

• 1. Cross-reactivity of antibodies with phenolic compounds in pistachios during quantification of ochratoxin A by commercial enzyme-linked immunosorbent assay kits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Polyvinylpolypyrrolidone reduces cross-reactions between antibodies and phenolic compounds in an enzyme-linked immunosorbent assay for the detection of ochratoxin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Study of Mono and Di-O-caffeoylquinic Acid Isomers in Acmella oleracea Extracts by HPLC-MS/MS and Application of Linear Equation of Deconvolution Analysis Algorithm for Their Characterization [mdpi.com]
• 6. Immunoassay Methods - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Development of a Chemiluminescence Immunoassay for Quantification of 25-Hydroxyvitamin D in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. UHPLC-Q-TOF-MS/MS and Network Pharmacology Analysis to Reveal Quality Markers of Xinjiang Cydonia oblonga Mill. for Antiatherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent insights into the biological functions of baicalin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways [journals.mums.ac.ir]

A Comparative Guide to Phenolic Compounds: The Case of Chlorogenic Acid and the Enigmatic Caffeoylcalleryanin

For researchers, scientists, and professionals in drug development, understanding the nuanced bioactivities of plant-derived phenolic compounds is paramount. This guide aims to provide a head-to-head comparison of the bioactivities of Caffeoylcalleryanin and the extensively studied chlorogenic acid. However, a significant disparity in the available scientific literature must be noted at the outset.

While chlorogenic acid has been the subject of numerous studies elucidating its antioxidant, anti-inflammatory, and neuroprotective effects, a thorough search of the scientific literature reveals a stark absence of experimental data on the bioactivity of Caffeoylcalleryanin. Information on Caffeoylcalleryanin is limited to its classification as a phenolic glycoside found in pears and potentially sourced from the herb Gastrodia elata. Without any published studies on its biological effects, a direct head-to-head comparison with chlorogenic acid, supported by experimental data, is not feasible at this time.

Consequently, this guide will provide a comprehensive overview of the well-documented bioactivity of chlorogenic acid, presented in the format of a comparative guide. This will serve as a valuable resource for researchers and a benchmark for any future studies that may be conducted on Caffeoylcalleryanin.

Chlorogenic Acid: A Profile of Bioactivity

Chlorogenic acid (CGA) is a prominent phenolic acid, an ester of caffeic acid and quinic acid, widely found in coffee beans, fruits, and vegetables.[1] Its diverse biological activities have been extensively investigated, positioning it as a compound of significant interest for its potential health benefits.

Antioxidant Activity

Chlorogenic acid is a potent antioxidant, capable of scavenging free radicals and mitigating oxidative stress, which is implicated in numerous chronic diseases.[2] Its antioxidant capacity is attributed to its chemical structure, which allows it to donate hydrogen atoms to neutralize free radicals.[3]

Table 1: Quantitative Antioxidant Activity of Chlorogenic Acid

Assay Type	Method	Test System	Result (IC50/Value)	Reference
Radical Scavenging	DPPH	In vitro	IC50: 6.17 µg/mL	[3]
Lipid Peroxidation Inhibition	Ferrous Sulfate-induced	In vitro	IC50: 6.17 µg/mL	[3]
ROS Production Inhibition	LPS-stimulated RAW 264.7 macrophages	Cellular	IC50: 28.2 µg/mL	[3]
α-amylase Inhibition	Enzyme Assay	In vitro	IC50: 21.93 µg/mL	[4]
α-glucosidase Inhibition	Enzyme Assay	In vitro	IC50: 27.14 µg/mL	[4]

Anti-inflammatory Effects

Chlorogenic acid exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response. It has been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[4][5]

Table 2: Quantitative Anti-inflammatory Activity of Chlorogenic Acid

Assay Type	Method	Test System	Result (IC50/Value)	Reference
Nitric Oxide (NO) Production Inhibition	LPS-stimulated RAW 264.7 macrophages	Cellular	IC50: 107 µg/mL	[3]
TNF-α Production Inhibition	LPS-stimulated THP-1 macrophages	Cellular	Dose-dependent reduction	[6]
IL-6 and TNF-α Inhibition	IL-6-induced fibroblast-like synoviocytes	Cellular	Significant reduction at 25 µmol/l	[7]

Neuroprotective Properties

Emerging evidence suggests that chlorogenic acid possesses neuroprotective effects, offering potential benefits in the context of neurodegenerative diseases.[2][8] Its mechanisms of action include reducing oxidative stress and inflammation in the brain, which are key pathological features of these conditions.[8][9] In a mouse model of intracerebral hemorrhage, a 30 mg/kg dose of chlorogenic acid was found to have the best neuroprotective effect.[10]

Signaling Pathways Modulated by Chlorogenic Acid

The bioactivities of chlorogenic acid are underpinned by its ability to interact with and modulate critical cellular signaling pathways.

One of the primary anti-inflammatory mechanisms of chlorogenic acid involves the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.[4] Under normal conditions, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. Chlorogenic acid can prevent the degradation of IκB, thereby blocking NF-κB activation.[11]

Chlorogenic Acid inhibits the NF-κB signaling pathway.

Chlorogenic acid also exerts its antioxidant effects by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[12][13] Nrf2 is a transcription factor that regulates the expression of antioxidant and detoxification genes. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Oxidative stress or the presence of Nrf2 activators like chlorogenic acid disrupts the Nrf2-Keap1 interaction, allowing Nrf2 to move into the nucleus and activate the transcription of antioxidant genes, such as Heme Oxygenase-1 (HO-1).[14]

References

• 1. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The Biological Activity Mechanism of Chlorogenic Acid and Its Applications in Food Industry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chlorogenic Acid Potentiates the Anti-Inflammatory Activity of Curcumin in LPS-Stimulated THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chlorogenic acid induces apoptosis to inhibit inflammatory proliferation of IL-6-induced fibroblast-like synoviocytes through modulating the activation of JAK/STAT and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chlorogenic acid exerts neuroprotective effect against hypoxia-ischemia brain injury in neonatal rats by activating Sirt1 to regulate the Nrf2-NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental Pretreatment with Chlorogenic Acid Prevents Transient Ischemia-Induced Cognitive Decline and Neuronal Damage in the Hippocampus through Anti-Oxidative and Anti-Inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Chlorogenic Acid Attenuates Oxidative Stress-Induced Intestinal Epithelium Injury by Co-Regulating the PI3K/Akt and IκBα/NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chlorogenic Acid Alleviates High Glucose-induced HK-2 Cell Oxidative Damage through Activation of KEAP1/NRF2/ARE Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dietary chlorogenic acid ameliorates oxidative stress and improves endothelial function in diabetic mice via Nrf2 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

The Role of Caffeoyl Esters in Pear Browning: A Comparative Analysis

For Immediate Release

[City, State] – [Date] – A comprehensive guide validating the pivotal role of caffeoyl esters, primarily 5'-caffeoylquinic acid (chlorogenic acid), in the enzymatic browning of pears has been published. This guide offers researchers, scientists, and professionals in drug development a comparative analysis of key phenolic compounds involved in this process, supported by experimental data and detailed protocols.

Enzymatic browning is a significant concern in the food industry, impacting the commercial value and consumer appeal of many fruits, including pears. This process is primarily initiated by the enzyme Polyphenol Oxidase (PPO), which catalyzes the oxidation of phenolic compounds to form dark pigments. While various phenolics are implicated, caffeoyl esters and flavan-3-ols, such as epicatechin, are the main contributors to browning in pears.

This guide focuses on 5'-caffeoylquinic acid as a representative caffeoyl ester, often referred to in literature under the broader "caffeoyl" classification, and compares its role with that of (-)-epicatechin (B1671481), another major phenolic substrate for PPO in pears.

Comparative Analysis of Phenolic Compounds in Pear Browning

The susceptibility of pear varieties to browning is closely linked to their specific phenolic composition and PPO activity. The following tables summarize quantitative data from various studies, highlighting the differences between pear cultivars and the relative contributions of key phenolic compounds to browning.

Table 1: Phenolic Content in Different Pear Varieties

Pear Variety	5'-Caffeoylquinic Acid (Chlorogenic Acid) Content (mg/g DW)	(-)-Epicatechin Content (mg/g DW)	Total Phenolic Content (mg GAE/g DW)	Reference
Beurre Bosc	17.58 ± 0.88	-	3.14 ± 0.02	[1]
Josephine de Malines	-	17.45 ± 1.39	-	[1]
'Grabova'	0.69 ± 0.033	-	-	[2]
'Patten'	-	-	1.11 ± 0.013	[2]
'Concordia'	-	-	0.51 ± 0.001	[2]

DW: Dry Weight, GAE: Gallic Acid Equivalents. Note: Data is compiled from different studies and experimental conditions may vary.

Table 2: Polyphenol Oxidase (PPO) Activity and Browning Index in Pears

Pear Variety/Condition	PPO Activity (Units/mg protein or U/mL/min)	Browning Index (BI) or Color Change (ΔE)	Reference
Yali Pear	Vmax: 1111 U/ml/min (with catechol)	-	[3]
Japanese Pear (immature)	Vmax: 1428.57 U/(mL min) (with catechol)	-	[4]
Japanese Pear (mature)	Vmax: 163.93 U/(mL min) (with catechol)	-	[4]
'Rocha' Pear (fresh-cut)	Activity varied with pH and substrate	ΔH* used as a measure of color change	[5]
'Greensis' Pear (cold stored)	-	BI of ≤ 25.0 indicates browning	[6]
Fresh-cut pears (general)	-	BI = 100 (x − 0.31)/0.172, where x = (a* + 1.75L)/(5.646L + a* − 3.012b*)	[7][8]

Experimental Protocols

To facilitate further research, this guide provides detailed methodologies for key experiments.

Extraction and Quantification of Phenolic Compounds

This protocol outlines the procedure for extracting and quantifying 5'-caffeoylquinic acid and (-)-epicatechin from pear tissue.

Materials:

• Pear tissue (fresh or freeze-dried)

• Methanol (80%) or Ethanol (70%)

• Homogenizer

• Centrifuge

• HPLC-PDA system

• Standards of 5'-caffeoylquinic acid and (-)-epicatechin

Procedure:

• Homogenize a known weight of pear tissue in the extraction solvent (e.g., 1:10 w/v).

• Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.[3]

• Collect the supernatant. Repeat the extraction process on the pellet for exhaustive extraction.

• Pool the supernatants and filter through a 0.45 µm syringe filter.

• Analyze the filtrate using an HPLC-PDA system.

• Identify and quantify the compounds by comparing retention times and UV spectra with those of the standards.[1][2]

Polyphenol Oxidase (PPO) Activity Assay

This protocol describes the measurement of PPO activity in pear extracts.

Materials:

• Pear tissue

• Phosphate (B84403) buffer (0.1 M, pH 6.8) containing polyvinylpolypyrrolidone (PVPP)[3]

• Spectrophotometer

• Catechol solution (0.5 M) or other suitable phenolic substrate

Procedure:

• Homogenize pear flesh in ice-cold phosphate buffer with PVPP.[3]

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• The resulting supernatant is the crude enzyme extract.

• To a cuvette, add phosphate buffer and the enzyme extract.

• Initiate the reaction by adding the catechol solution.

• Measure the increase in absorbance at 420 nm for a set period.[3][9] One unit of PPO activity is often defined as a change of 0.001 in absorbance per minute.[3]

Measurement of Browning Index

This protocol details the quantification of browning on the surface of pear slices.

Materials:

• Pear slices

• Colorimeter (e.g., Konica-Minolta)

Procedure:

• Calibrate the colorimeter according to the manufacturer's instructions.

• Measure the CIELAB color parameters (L, a, b*) of the fresh-cut pear surface at time zero (t=0).[8]

• Store the pear slices under desired conditions.

• Measure the L, a, and b* values again at specified time intervals.

• Calculate the Browning Index (BI) using the following formula: BI = [100 * (x - 0.31)] / 0.172 where x = (a* + 1.75L) / (5.646L + a* - 3.012b*)[7][8]

Visualizing the Browning Pathway and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams have been generated.

Enzymatic browning pathway in pears.

References

• 1. A Comparative Investigation on Phenolic Composition, Characterization and Antioxidant Potentials of Five Different Australian Grown Pear Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academicjournals.org [academicjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Detection of Internal Browning Disorder in ‘Greensis’ Pears Using a Portable Non-Destructive Instrument | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

A Comparative Guide to Caffeoylcalleryanin Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of modern and conventional extraction techniques for Caffeoylcalleryanin and related Caffeoylquinic Acids (CQAs). The selection of an appropriate extraction method is critical for maximizing yield, ensuring purity, and maintaining the bioactivity of these valuable phenolic compounds. This document presents a comparative analysis of Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), Supercritical Fluid Extraction (SFE), and Conventional Solvent Extraction (CSE), supported by experimental data from various studies.

Data Presentation: Comparison of Extraction Method Performance

The following table summarizes quantitative data from different studies on the extraction of Caffeoylquinic Acids (CQAs), a class of compounds to which Caffeoylcalleryanin belongs. The data is compiled from research on various plant materials, as direct comparative studies on Caffeoylcalleryanin from a single source are limited. This table is intended to provide a comparative overview of the potential efficiencies of these methods.

Extraction Method	Plant Material	Key Parameters	Target Compound(s)	Yield/Efficiency	Reference
Ultrasound-Assisted Extraction (UAE)	Coffee Silverskin	Time: 2-30 min, Temperature: 20-80°C	Total Caffeoylquinic Acids (TotCQAs)	Higher or similar to CSE	[1]
Scolymus hispanicus	81% Methanol, pH 3, 5 min	5-caffeoylquinic acid and 3,5-dicaffeoylquinic acid	Optimal yield achieved in a short time	[2]
Microwave-Assisted Extraction (MAE)	Coffee Silverskin	Time: 2-30 min, Temperature: 20-80°C	Total Caffeoylquinic Acids (TotCQAs)	Temperature above 51.5°C had a negative effect	[1]
Coffee Bee Pollen	60% Ethanol, 1:30 solid/solvent ratio, 7 min, 314 W	Total Phenolic Content	Optimal conditions identified for maximum yield	[3]
Supercritical Fluid Extraction (SFE)	Green Coffee Beans	Temperature: 50–70 °C, Pressure: 15.0–30.0 MPa, Co-solvent: 5–20% Ethanol	5-caffeoylquinic acid	Yield: 7.7% (predicted optimal)	[4]
Green Coffee Beans	Pressure: 200-300 bar, Temperature: 40-80°C	Caffeine and Nicotinic Acid	Total extraction yield up to 13.8%	[5]
Conventional Solvent Extraction (CSE)	Coffee Silverskin	Time: 2-30 min, Temperature: 20-80°C	Total Caffeoylquinic Acids (TotCQAs)	Used as a baseline for comparison with UAE and MAE	[1]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below, based on protocols described in the cited literature.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes acoustic cavitation to disrupt cell walls and enhance mass transfer.

General Protocol:

• Sample Preparation: The plant material is dried and ground to a specific particle size to increase the surface area for extraction.

• Solvent Addition: The powdered sample is mixed with a selected solvent (e.g., methanol, ethanol, or water mixtures) in a specific solid-to-liquid ratio.[2][6]

• Ultrasonic Treatment: The mixture is placed in an ultrasonic bath or treated with an ultrasonic probe. Key parameters such as temperature, sonication time, and ultrasound frequency/power are controlled.[6][7]

• Separation: The extract is separated from the solid residue by centrifugation or filtration.

• Analysis: The concentration of the target compounds in the extract is determined using analytical techniques like High-Performance Liquid Chromatography (HPLC).[2][6]

Microwave-Assisted Extraction (MAE)

MAE employs microwave energy to heat the solvent and sample, leading to rapid extraction.

General Protocol:

• Sample Preparation: The plant material is dried and ground to a uniform particle size.

• Solvent Mixture: The sample is mixed with a suitable solvent in a microwave-transparent vessel.

• Microwave Irradiation: The vessel is placed in a microwave extractor, and parameters such as microwave power, temperature, and extraction time are set.[3]

• Cooling and Filtration: After extraction, the vessel is cooled, and the extract is separated from the solid matrix by filtration.

• Quantification: The extracted compounds are quantified using methods like HPLC.[8]

Supercritical Fluid Extraction (SFE)

SFE uses a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent. The properties of the supercritical fluid can be tuned by changing pressure and temperature.

General Protocol:

• Sample Loading: The ground plant material is packed into an extraction vessel.

• Supercritical Fluid Introduction: Supercritical CO2, often with a co-solvent like ethanol, is pumped through the vessel.[4]

• Parameter Control: The pressure and temperature are maintained at specific levels to control the solvent properties of the supercritical fluid.[4][5]

• Separation: The extract-laden supercritical fluid is depressurized in a separator, causing the CO2 to return to a gaseous state and the extracted compounds to precipitate.

• Collection and Analysis: The collected extract is then analyzed for its composition and yield.

Mandatory Visualization

Experimental Workflow for Caffeoylcalleryanin Extraction

References

• 1. [PDF] OPTIMISATION OF ULTRASOUND AND MICROWAVE-ASSISTED EXTRACTION OF CAFFEOYLQUINIC ACIDS AND CAFFEINE FROM COFFEE SILVERSKIN USING RESPONSE SURFACE METHODOLOGY | Semantic Scholar [semanticscholar.org]
• 2. Interaction of Polyphenols as Antioxidant and Anti-Inflammatory Compounds in Brain–Liver–Gut Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of 3-caffeoyl, 4-dihydrocaffeoylquinic acid from Salicornia herbacea on endothelial nitric oxide synthase activation via calcium signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caffeic acid phenethyl ester inhibits nuclear factor-κB and protein kinase B signalling pathways and induces caspase-3 expression in primary human CD4+ T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Caffeic acid phenethyl ester activation of Nrf2 pathway is enhanced under oxidative state: structural analysis and potential as a pathologically targeted therapeutic agent in treatment of colonic inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benthamdirect.com [benthamdirect.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of 5-caffeoylquinic acid on the NF-κB signaling pathway, peroxisome proliferator-activated receptor gamma 2, and macrophage infiltration in high-fat diet-fed Sprague-Dawley rat adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Bioavailability of Caffeoylcalleryanin's Relatives in Pear Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

While direct bioavailability data for Caffeoylcalleryanin from pear products remains elusive in current scientific literature, this guide offers a comparative analysis of its closely related and more extensively studied parent compound, caffeic acid, and its derivatives, which are abundant in pears. This information serves as a crucial proxy for understanding the potential bioavailability and bioactivity of Caffeoylcalleryanin, paving the way for future targeted research.

Pears are a rich source of various phenolic compounds, including a significant amount of caffeic acid derivatives such as chlorogenic acid (a type of caffeoylquinic acid).[1][2] The bioavailability of these compounds is a key determinant of their potential health benefits. Factors such as the food matrix (e.g., fresh pear, pear juice, dried pear powder) and processing methods can significantly influence the release, absorption, and metabolism of these bioactive molecules.

Comparative Bioavailability of Caffeic Acid and its Derivatives

Understanding the bioavailability of caffeic acid and its common derivatives provides a foundational understanding for hypothesizing the behavior of Caffeoylcalleryanin. The following table summarizes key pharmacokinetic parameters for caffeic acid, offering a glimpse into its absorption and metabolism. It is important to note that these values can vary based on the source, dosage, and individual metabolic differences.

Compound	Tmax (h)	Cmax (nmol/L)	Absolute Bioavailability (%)	Key Metabolites	Source
Caffeic Acid	~1	Varies	~14.7% (in rats)	Ferulic acid, isoferulic acid, dihydrocaffeic acid, dihydroferulic acid (as sulfates or glucuronides)	[3][4]

Note: Data for Caffeoylcalleryanin is not currently available. The data for caffeic acid is derived from studies on various sources, not specifically pear products, and serves as a reference. Tmax refers to the time to reach maximum plasma concentration, and Cmax is the maximum plasma concentration.

Experimental Protocols for Bioavailability Studies

The determination of the bioavailability of phenolic compounds like caffeic acid derivatives involves a series of sophisticated analytical techniques. Below are detailed methodologies for key experiments.

Sample Preparation and Extraction from Pear Products

• Objective: To extract phenolic compounds from various pear products for analysis.

• Method:

  • Homogenize the pear product (fresh pear, juice, or powder).

  • Extract the homogenate with a solvent mixture, typically methanol (B129727)/water or ethanol/water, often acidified with a small amount of formic acid to improve stability.

  • Sonication or shaking is used to enhance extraction efficiency.

  • Centrifuge the mixture to separate the solid residue from the liquid extract.

  • The supernatant (liquid extract) is collected and filtered before analysis.

In Vivo Pharmacokinetic Studies in Animal Models (e.g., Rats)

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of caffeic acid derivatives after oral administration of a pear product or extract.

• Method:

  • Administer a standardized dose of the pear product or extract orally to the animal model.

  • Collect blood samples at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours) via the tail vein or other appropriate methods.

  • Centrifuge the blood samples to obtain plasma.

  • Urine and feces may also be collected over a 24-hour period to assess excretion.

  • Analyze the plasma and urine samples for the parent compound and its metabolites using analytical techniques like HPLC-UV or LC-MS/MS.[3]

Analytical Quantification using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS)

• Objective: To identify and quantify caffeic acid and its derivatives in biological samples.

• Method:

  • Chromatographic Separation (HPLC): The prepared sample extract is injected into an HPLC system equipped with a C18 column. A gradient elution with a mobile phase consisting of two solvents (e.g., A: water with 0.1% formic acid; B: acetonitrile (B52724) or methanol with 0.1% formic acid) is used to separate the different phenolic compounds based on their polarity.[5][6]

  • Detection and Quantification:

    • UV Detection: A UV detector is used to monitor the absorbance of the compounds at a specific wavelength (e.g., around 320 nm for caffeic acid derivatives). Quantification is based on the peak area compared to a standard curve of known concentrations.

    • Mass Spectrometry (MS/MS): For higher sensitivity and specificity, the HPLC system is coupled to a mass spectrometer. Electrospray ionization (ESI) is a common ionization source. The mass spectrometer identifies compounds based on their mass-to-charge ratio (m/z) and fragmentation patterns, allowing for precise quantification even at low concentrations.[7]

Visualizing the Path: Experimental Workflow and Signaling Pathways

To better illustrate the processes involved in assessing bioavailability and the potential biological effects of caffeic acid derivatives, the following diagrams are provided.

Experimental workflow for bioavailability assessment.

Caffeic acid has been shown to influence several key signaling pathways involved in cellular processes like inflammation and cell survival. Understanding these pathways is crucial for elucidating the mechanisms behind its bioactivity.

Signaling pathways influenced by caffeic acid.

Conclusion and Future Directions

While this guide provides a comprehensive overview of the bioavailability of caffeic acid and its derivatives as a proxy for Caffeoylcalleryanin, it highlights a significant knowledge gap. There is a pressing need for dedicated research to:

• Isolate and characterize Caffeoylcalleryanin from various pear cultivars.

• Conduct in vivo bioavailability and pharmacokinetic studies of pure Caffeoylcalleryanin.

• Perform comparative bioavailability studies of Caffeoylcalleryanin and other phenolic compounds from different pear products (fresh, juice, dried, etc.).

Such studies will be instrumental in unlocking the full potential of pear-derived bioactive compounds for nutraceutical and pharmaceutical applications. The experimental protocols and signaling pathway information presented here provide a solid framework for initiating this critical research.

References

• 1. A Comparative Investigation on Phenolic Composition, Characterization and Antioxidant Potentials of Five Different Australian Grown Pear Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Bioavailability and pharmacokinetics of caffeoylquinic acids and flavonoids after oral administration of Artichoke leaf extracts in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. phcogj.com [phcogj.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Identification of caffeic acid derivatives in Actea racemosa (Cimicifuga racemosa, black cohosh) by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Phenolic Quality Markers in Pear, with a Focus on Caffeoyl Derivatives

This guide provides a comparative analysis of major phenolic compounds as potential quality markers in pears. While the initial focus was on the validation of Caffeoylcalleryanin, the available scientific literature points towards a broader range of well-established phenolic compounds that are more commonly used to determine pear quality. This document summarizes experimental data, details analytical methodologies, and visualizes relevant biochemical pathways to offer a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction to Phenolic Compounds as Pear Quality Markers

Phenolic compounds are a diverse group of secondary metabolites in plants that play a crucial role in fruit quality, contributing to color, taste, and astringency.[1] In pears, these compounds are also associated with antioxidant properties, which are of interest for their potential health benefits. The concentration and composition of phenolic compounds in pears can vary significantly between different cultivars, the part of the fruit (peel or flesh), ripening stage, and storage conditions.[2][3][4]

While the term "Caffeoylcalleryanin" does not appear in the reviewed scientific literature as a standard quality marker for pear, it is likely a specific derivative of caffeic acid. Caffeic acid and its derivatives, such as chlorogenic acid (5-O-caffeoylquinic acid), are significant phenolic components in pears and are often assessed to determine fruit quality.[4] This guide will, therefore, focus on the validation of these and other major, well-documented phenolic compounds as quality markers in pear.

Comparison of Major Phenolic Compounds in Pear Cultivars

The primary phenolic compounds identified in pears that are often linked to quality include chlorogenic acid, arbutin, catechin (B1668976), and epicatechin.[3] The concentrations of these compounds vary considerably among different pear cultivars. The peel of the pear is consistently reported to have a higher concentration of phenolic compounds compared to the flesh.[2][4]

Table 1: Quantitative Comparison of Major Phenolic Compounds in the Peel of Different Pear Cultivars (mg/kg fresh weight)

Cultivar	Chlorogenic Acid	Arbutin	Catechin	Epicatechin	Reference
Packham's Triumph	12.5	4.5	8.2	3.1	[5]
Beurre Bosc	17.6	6.8	10.5	4.7	[5]
Josephine de Malines	14.8	5.1	17.5	6.9	[5]
Williams	98.7	15.2	-	-	[2]
Red Bartlett	112.4	18.9	-	-	[2]

Table 2: Total Phenolic Content and Antioxidant Activity in Different Pear Cultivars

Cultivar	Total Phenolic Content (mg GAE/g)	Antioxidant Activity (DPPH, mg AAE/g)	Reference
Beurre Bosc	3.14 ± 0.02	5.72 ± 0.11	[5]
Josephine de Malines	2.58 ± 0.05	4.89 ± 0.09	[5]
Packham's Triumph	1.89 ± 0.03	3.21 ± 0.07	[5]
Rico	2.15 ± 0.04	3.98 ± 0.06	[5]
Winter Nelis	2.33 ± 0.06	4.12 ± 0.08	[5]

GAE: Gallic Acid Equivalents; AAE: Ascorbic Acid Equivalents

These tables clearly demonstrate the variability in phenolic content across different pear varieties, highlighting the importance of cultivar selection in research and development. The strong correlation between total phenolic content and antioxidant activity suggests that these compounds are major contributors to the health-promoting properties of pears.[5]

Experimental Protocols

Accurate quantification of phenolic compounds is essential for their validation as quality markers. The most common analytical techniques employed are High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) and Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS/MS).

Extraction of Phenolic Compounds from Pear Fruit

A general protocol for the extraction of phenolic compounds from pear tissue is as follows:

• Sample Preparation: Homogenize fresh pear tissue (peel or flesh) in a solvent, typically 80% methanol (B129727) or ethanol.

• Extraction: Sonicate the mixture for 15-30 minutes and then macerate for 24 hours at 4°C in the dark.

• Centrifugation: Centrifuge the extract to pellet solid debris.

• Filtration: Filter the supernatant through a 0.45 µm filter before analysis.

Quantification by HPLC-DAD

• Instrumentation: A standard HPLC system equipped with a DAD detector.

• Column: A C18 reversed-phase column is typically used (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is commonly employed using two solvents:

  • Solvent A: Water with a small percentage of acid (e.g., 0.1% formic acid or 2% acetic acid) to improve peak shape.

  • Solvent B: Acetonitrile or methanol with the same concentration of acid.

• Gradient Program: The gradient starts with a low percentage of solvent B, which is gradually increased over the run to elute compounds with increasing hydrophobicity.

• Detection: The DAD is set to monitor multiple wavelengths characteristic of different phenolic classes (e.g., 280 nm for flavan-3-ols, 320 nm for hydroxycinnamic acids, and 360 nm for flavonols).

• Quantification: Compounds are quantified by comparing their peak areas to those of authentic standards at known concentrations.

Visualizations

Experimental Workflow for Phenolic Analysis

The following diagram illustrates a typical workflow for the analysis of phenolic compounds in pear samples.

A typical workflow for pear phenolic analysis.

Phenylpropanoid Biosynthesis Pathway in Pear

The biosynthesis of phenolic compounds in pear, including caffeic acid derivatives and flavonoids, occurs via the phenylpropanoid pathway. This pathway starts with the amino acid phenylalanine.

Simplified phenylpropanoid biosynthesis pathway in pear.

This diagram illustrates the central role of the phenylpropanoid pathway in producing a variety of phenolic compounds. Key enzymes such as Phenylalanine ammonia-lyase (PAL) and Chalcone synthase (CHS) are critical regulatory points in this pathway.[6][7] The pathway branches to produce both caffeoyl derivatives like chlorogenic acid and flavonoids such as catechin and epicatechin.

Conclusion

While the specific compound "Caffeoylcalleryanin" is not prominently featured in the scientific literature as a primary quality marker for pear, the broader class of caffeoyl derivatives, particularly chlorogenic acid, is well-established as a significant phenolic component that influences pear quality. The quantitative data presented demonstrates that chlorogenic acid, along with other phenolics like arbutin, catechin, and epicatechin, can serve as effective chemical markers for pear quality assessment. Their concentrations are correlated with antioxidant activity and vary significantly with cultivar and fruit tissue. The provided experimental protocols and pathway diagrams offer a solid foundation for researchers to further investigate these compounds as markers for quality control and for the development of pear-derived products with enhanced health benefits. Future research could focus on identifying and quantifying a wider range of caffeoyl derivatives in various pear cultivars to explore if a specific compound, perhaps what was initially referred to as "Caffeoylcalleryanin," holds unique potential as a quality marker.

References

• 1. Comparison of phenylpropanoid metabolism of three physiological disorders in apple and pear [agris.fao.org]
• 2. PHENYLALANINE AMMONIA-LYASE AND ACCUMULATION OF PHENOLIC COMPOUNDS IN THE ETHYLENE-INDUCED TOLERANCE TO RINDSTAINING IN ´NAVELATE´ FRUIT | International Society for Horticultural Science [ishs.org]
• 3. researchgate.net [researchgate.net]
• 4. Functional and kinetics of two efficient phenylalanine ammonia lyase from Pyrus bretschneideri - PMC [pmc.ncbi.nlm.nih.gov]
• 5. KEGG PATHWAY: Phenylpropanoid biosynthesis - Pyrus x bretschneideri (Chinese white pear) [kegg.jp]
• 6. researchgate.net [researchgate.net]
• 7. Identification of Flavonoid 3′-Hydroxylase Genes from Red Chinese Sand Pear (Pyrus pyrifolia Nakai) and Their Regulation of Anthocyanin Accumulation in Fruit Peel [mdpi.com]

Comparative Efficacy of Caffeoylcalleryanin and Other Phenolic Glycosides: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological efficacy of Caffeoylcalleryanin and other selected phenolic glycosides. The following sections detail their comparative antioxidant and anti-inflammatory activities, supported by available experimental data. Detailed methodologies for key assays and visualizations of relevant signaling pathways are also provided to support further research and development.

Introduction to Phenolic Glycosides

Phenolic glycosides are a diverse group of plant secondary metabolites characterized by a phenolic aglycone linked to a sugar moiety. These compounds are widely recognized for their broad spectrum of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[1] Their therapeutic potential has led to increased interest in their application in the pharmaceutical and nutraceutical industries. This guide focuses on the comparative efficacy of Caffeoylcalleryanin alongside other notable phenolic glycosides such as Verbascoside (Acteoside), Arbutin, and Salicin, based on their performance in standardized in vitro assays.

Comparative Antioxidant Efficacy

The antioxidant capacity of phenolic glycosides is a key indicator of their potential to mitigate oxidative stress-related pathologies. This activity is typically evaluated using assays that measure the compound's ability to scavenge free radicals. The most common of these are the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The efficacy is often expressed as the half-maximal inhibitory concentration (IC50), with a lower value indicating higher antioxidant activity.

Table 1: Comparative Antioxidant Activity (IC50 values)

Phenolic Compound/Extract	DPPH Assay (IC50)	ABTS Assay (IC50)	Reference
Caffeoylcalleryanin (in Callerya speciosa ethyl acetate (B1210297) extract)	0.05 mg/mL	0.17 mg/mL	[2]
Verbascoside (Acteoside)	32.45 µg/mL	39.08 µg/mL	[3]
Arbutin	-	29.47 µg/mL	[4]
Caffeic Acid	4 µg/mL	1.59 µg/mL	[5][6]
Ascorbic Acid (Standard)	<50 µg/mL	~7 µg/mL	[7][8]

Note: Data for Caffeoylcalleryanin is from a plant extract and not the purified compound, which may influence the IC50 value. Direct comparisons should be made with caution.

Comparative Anti-inflammatory Efficacy

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Phenolic glycosides have demonstrated the ability to modulate inflammatory pathways, often by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO). The anti-inflammatory potential is commonly assessed by measuring the inhibition of NO production in lipopolysaccharide (LPS)-stimulated macrophage cell lines, with efficacy also reported as an IC50 value.

Table 2: Comparative Anti-inflammatory Activity (NO Inhibition IC50 values)

Phenolic Compound	NO Inhibition Assay (IC50)	Cell Line	Reference
Verbascoside (Acteoside)	Moderately reduced NO production	RAW 264.7	[9]
Caffeic Acid Derivatives	Showed significant inhibition	RAW 264.7	[7]
L-NMMA (Standard Inhibitor)	8.57 µM	RAW 264.7	[9]

Key Signaling Pathways in Inflammation

The anti-inflammatory effects of many phenolic compounds are mediated through the modulation of key intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways regulate the expression of genes involved in the inflammatory response.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[4][10] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Phenolic compounds can inhibit this pathway at various points, thereby reducing inflammation.

Canonical NF-κB Signaling Pathway.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in inflammation and other cellular processes like proliferation and apoptosis.[11][12] It consists of a series of protein kinases that phosphorylate and activate one another. The main subfamilies are ERK, JNK, and p38 MAPK. Activation of these kinases leads to the activation of transcription factors that regulate inflammatory gene expression. Phenolic glycosides can interfere with the phosphorylation cascade, thus mitigating the inflammatory response.

References

• 1. MAPK signaling pathway | Abcam [abcam.com]
• 2. Cytotoxicity of Callerya speciosa Fractions against Myeloma and Lymphoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant, Anti-Inflammatory, and Anti-Diabetic Activity of Phenolic Acids Fractions Obtained from Aerva lanata (L.) Juss - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory in vitro activities of eleven selected caffeic acid derivatives based on a combination of pro-/anti-inflammatory cytokine secretions and principal component analysis - A comprehensive evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Antioxidant and Anti-inflammatory Effects of Phenolic Compounds Isolated from the Root of Rhodiola sachalinensis A. BOR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Caffeoylquinic Acids

A Note on Caffeoylcalleryanin: The compound "Caffeoylcalleryanin" is not found in the current scientific literature. This guide therefore focuses on a closely related and extensively studied class of compounds: Caffeoylquinic Acids (CQAs). CQAs, such as the well-known chlorogenic acid, are esters of caffeic acid and quinic acid that are widely distributed in plants and are of significant interest to researchers for their antioxidant and anti-inflammatory properties.[1][2] The principles and methods described herein for CQAs serve as a robust framework for the analysis of similar phenolic compounds.

This guide provides a comparative overview of common analytical techniques for the quantification of various Caffeoylquinic Acid isomers. It details the performance of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Ultra-High-Performance Liquid Chromatography (UHPLC-UV), High-Performance Thin-Layer Chromatography (HPTLC), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The objective is to equip researchers, scientists, and drug development professionals with the data necessary to select the most appropriate analytical method for their specific research needs.

Performance Comparison of Analytical Methods

The selection of an analytical method is often a trade-off between speed, sensitivity, cost, and the complexity of the sample matrix. The following table summarizes key validation parameters for different methods used in the quantification of various CQA isomers, providing a basis for objective comparison.

Method	Analyte(s)	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)	Accuracy (Recovery %)	Precision (RSD %)	Reference
HPLC-UV	3, 4, 5-CQA & diCQAs	> 0.9962	0.12 - 0.30	0.36 - 0.91	100.4 - 105.4	Intra-day: <1.5, Inter-day: <3.0	[3][4]
HPLC-UV	Six CQA isomers	Not Specified	Not Specified	Not Specified	95.0 - 103.5	Not Specified	[5]
UHPLC-UV	3, 4, 5-CQA & diCQAs	> 0.999	0.30 - 0.53	Not Specified	98.2 - 101.0	Intra-day: 0.3 - 1.4, Inter-day: 0.3 - 3.0	[3]
HPTLC	Chlorogenic Acid, 3,4-diCQA, 3,5-diCQA	> 0.99	Not Specified	Not Specified	Not Specified	< 2.0	[6]
UPLC-MS/MS	Chlorogenic Acid, Cynarin, 1,5-diCQA	> 0.99	0.00006 - 0.00024	0.0002 - 0.0008	92.1 - 113.2	≤ 6.5	[7]

CQA: Caffeoylquinic Acid, diCQA: di-Caffeoylquinic Acid, LOD: Limit of Detection, LOQ: Limit of Quantification, RSD: Relative Standard Deviation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are the protocols for the compared methods.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the routine analysis of CQAs in various samples, including coffee and medicinal plants.[8][9][10]

• Sample Preparation: Plant materials are typically dried and ground. A solid-liquid extraction is performed using a solvent such as methanol/water with formic acid, often aided by ultrasonication.[3] The resulting extract is filtered before injection.[11]

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: Inertsil ODS (4.6 mm × 250 mm, 5 µm) or similar C18 column.[5]

  • Mobile Phase: A gradient elution is commonly used, consisting of (A) water with an acidifier like 0.4% phosphoric acid or 1% acetic acid and (B) acetonitrile (B52724).[5][8]

  • Flow Rate: 1.0 mL/min.[5][8]

  • Detection Wavelength: 325 nm or 327 nm.[3][5]

  • Column Temperature: 30-40 °C.[3][8]

2. Ultra-High-Performance Liquid Chromatography (UHPLC-UV)

UHPLC offers faster analysis times and improved resolution compared to conventional HPLC by using columns with smaller particle sizes.[3]

• Sample Preparation: Similar to HPLC, involving solid-liquid extraction with a methanol/formic acid solution and ultrasonication.[3]

• Instrumentation: A UHPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: Fused-core particle column, such as an Ascentis Express RP-Amide (100 × 2.1 mm, 2.7 µm).[3]

  • Mobile Phase: Gradient elution with (A) 5% formic acid in water and (B) acetonitrile.[3]

  • Flow Rate: 0.6 - 0.9 mL/min.[3][12]

  • Detection Wavelength: 320 nm or 325 nm.[3][12]

  • Column Temperature: 30 °C.[3]

  • Run Time: Rapid separation can be achieved in under 8 minutes.[3]

3. High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a cost-effective and rapid method suitable for the simultaneous quantification of multiple samples.[6] It is a valuable tool for quality control of herbal products.[6][13]

• Sample Preparation: Extracts are prepared and applied to the HPTLC plate.

• Instrumentation: HPTLC system with an automatic sampler, developing chamber, and densitometric scanner.

• Chromatographic Conditions:

  • Stationary Phase: HPTLC plates (e.g., silica (B1680970) gel 60 F254).

  • Mobile Phase: A mixture such as toluene-ethyl acetate-formic acid is used for development.[14]

  • Detection: Densitometric scanning is performed at a suitable wavelength, such as 340 nm or 366 nm.[14][15]

4. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This technique provides the highest sensitivity and selectivity, making it ideal for analyzing complex matrices or trace amounts of CQAs.[7][16] The use of mass spectrometry allows for definitive identification based on mass-to-charge ratio and fragmentation patterns.[17][18]

• Sample Preparation: Similar extraction procedures as for HPLC/UHPLC.

• Instrumentation: UPLC system coupled to a triple-quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Fused-core C18 column (e.g., Halo C18, 50 mm × 2.1 mm, 2.7 µm) for rapid separation (under 4 minutes).[7]

  • Mobile Phase: Gradient elution with (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for quantification, which provides excellent specificity and sensitivity.[7]

Methodology and Workflow Diagrams

The following diagrams illustrate the typical workflows for sample analysis and method validation.

Caption: General workflow for the analysis of Caffeoylquinic Acids.

Caption: Key parameters for analytical method validation.

References

• 1. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A validated UHPLC method for the determination of caffeoylquinic and di-caffeoylquinic acids in green coffee extracts using an RP-Amide fused-core column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD - koreascholar [db.koreascholar.com]
• 5. HPLC simultaneous determination of six caffeoylquinic acids in: Ingenta Connect [ingentaconnect.com]
• 6. researchgate.net [researchgate.net]
• 7. Rapid determination of caffeoylquinic acid derivatives in Cynara scolymus L. by ultra-fast liquid chromatography/tandem mass spectrometry based on a fused core C18 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantification of Caffeoylquinic Acids in Coffee Brews by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 14. Development of HPTLC analysis to evaluation of Rosmarinic and Caffeic acids in Salvia aegyptiaca extract and analysis of its antioxidant activities [tips.sums.ac.ir]
• 15. mdpi.com [mdpi.com]
• 16. UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

Confirming the mechanism of action of Caffeoylcalleryanin's antioxidant properties

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive comparison of the antioxidant mechanism of Caffeoylcalleryanin. By examining its performance against established antioxidant compounds and detailing the underlying experimental methodologies, this document aims to elucidate its therapeutic potential.

Caffeoylcalleryanin, a member of the caffeoyl derivative family, exhibits significant antioxidant properties through a dual mechanism of action. It directly neutralizes free radicals and activates the endogenous antioxidant response via the Nrf2/ARE signaling pathway. This guide will delve into these mechanisms, presenting a comparative analysis with other well-known antioxidants, namely Chlorogenic Acid, Quercetin, and Gallic Acid.

Comparative Antioxidant Activity

The antioxidant capacity of Caffeoylcalleryanin and its alternatives was evaluated using two common in vitro assays: the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assay. The results, presented as IC50 values (the concentration required to scavenge 50% of the free radicals), are summarized in the table below. Lower IC50 values indicate greater antioxidant activity.

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)
Caffeoyl Derivatives (proxy)	3.09 - 51.23[1][2]	~1.59[3]
Chlorogenic Acid	3.09 - 51.23[1][2]	-
Quercetin	~19.17[4]	1.89 - 2.10[3][5]
Gallic Acid	13.2 - 30.53 µM[5]	3.55[5]

Mechanism of Action: A Two-Pronged Approach

Caffeoylcalleryanin's antioxidant effect is not limited to direct radical scavenging. It also modulates cellular defense mechanisms, primarily through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[6]

Direct Radical Scavenging

The presence of multiple hydroxyl groups in the catechol structure of caffeoyl derivatives allows for the donation of hydrogen atoms to neutralize reactive oxygen species (ROS), thus inhibiting oxidative damage.[7][8]

Nrf2/ARE Pathway Activation

Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or activators like Caffeoylcalleryanin, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, initiating their transcription. This leads to an increased synthesis of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[6][9][10]

Caption: Caffeoylcalleryanin activates the Nrf2/ARE signaling pathway.

Experimental Protocols

Detailed methodologies for the key assays cited in this guide are provided below to facilitate reproducibility and further investigation.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Sample Preparation: Dissolve Caffeoylcalleryanin and reference compounds (Chlorogenic Acid, Quercetin, Gallic Acid) in a suitable solvent to prepare a series of concentrations.

• Reaction: Mix the sample solutions with the DPPH solution in a 96-well microplate or cuvettes.

• Incubation: Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).[3]

• Measurement: Measure the absorbance of the solutions at a specific wavelength (typically 517 nm) using a spectrophotometer.[3]

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [ (Abscontrol - Abssample) / Abscontrol ] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the antioxidant concentration.[3]

ABTS Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).

• Reagent Preparation: Generate the ABTS•+ by reacting ABTS stock solution with potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the ABTS•+ solution with a suitable buffer to obtain a specific absorbance at 734 nm.

• Sample Preparation: Prepare a series of concentrations of Caffeoylcalleryanin and reference compounds.

• Reaction: Add the sample solutions to the diluted ABTS•+ solution.

• Incubation: Allow the reaction to proceed for a defined time (e.g., 6 minutes).[3]

• Measurement: Measure the decrease in absorbance at 734 nm.[3]

• Calculation: Calculate the percentage of inhibition and determine the IC50 value as described for the DPPH assay.[3]

Western Blot for Nrf2 Activation

This technique is used to detect the translocation of Nrf2 from the cytoplasm to the nucleus, a key indicator of its activation.

• Cell Culture and Treatment: Culture a suitable cell line (e.g., HepG2) and treat with Caffeoylcalleryanin or a positive control for a specified duration.

• Nuclear and Cytoplasmic Extraction: Fractionate the cells to separate the nuclear and cytoplasmic proteins using a commercial kit.

• Protein Quantification: Determine the protein concentration of each fraction using a protein assay (e.g., BCA assay).[11]

• SDS-PAGE and Transfer: Separate equal amounts of protein from each fraction by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[11]

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for Nrf2.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[11]

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system. The intensity of the Nrf2 band in the nuclear fraction is compared to the control to determine the extent of translocation.[6]

Caption: Experimental workflow for antioxidant assessment.

Conclusion

Caffeoylcalleryanin demonstrates significant antioxidant potential through both direct radical scavenging and the activation of the Nrf2 signaling pathway. Its efficacy, comparable to that of other potent phenolic antioxidants, positions it as a promising candidate for further investigation in the development of novel therapeutic agents for conditions associated with oxidative stress. The provided experimental protocols offer a framework for researchers to validate and expand upon these findings.

References

• 1. Quantification of Major Bioactive Constituents, Antioxidant Activity, and Enzyme Inhibitory Effects of Whole Coffee Cherries (Coffea arabica) and Their Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nehu.ac.in [nehu.ac.in]
• 5. benchchem.com [benchchem.com]
• 6. Coffee-Derived Phenolic Compounds Activate Nrf2 Antioxidant Pathway in I/R Injury In Vitro Model: A Nutritional Approach Preventing Age Related-Damages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Specific antioxidant activity of caffeoyl derivatives and other natural phenolic compounds: LDL protection against oxidation and decrease in the proinflammatory lysophosphatidylcholine production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Caffeoyl Derivatives: Major Antioxidant Compounds of Some Wild Herbs of the Asteraceae Family [scirp.org]
• 9. Amelioration of Oxidative Stress in Caco-2 Cells Treated with Pro-inflammatory Proteins by Chlorogenic Acid Isomers via Activation of the Nrf2-Keap1-ARE-Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Caffeic acid activates Nrf2 enzymes, providing protection against oxidative damage induced by ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Caffeoylcalleryanin

This document provides comprehensive guidance on the safe handling and disposal of Caffeoylcalleryanin, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information

Caffeoylcalleryanin presents several potential hazards that must be managed through proper handling and personal protective equipment (PPE).

Hazard Summary:

• Acute Oral Toxicity: Harmful if swallowed.

• Environmental Hazard: Harmful to aquatic life.

• Physical Hazard: May form combustible dust concentrations in air and has the potential for dust explosion.

Recommended Personal Protective Equipment (PPE):

• Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected before use and disposed of properly after handling.

• Eye Protection: Use safety glasses or goggles that meet approved standards.[1]

• Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

• Body Protection: Wear a lab coat and ensure skin is not exposed.

Quantitative Toxicological Data

The primary quantitative data available for Caffeoylcalleryanin pertains to its acute oral toxicity.

Metric	Species	Value	Classification
LD50 (Oral)	Rat	367.7 mg/kg	Category 4
Data sourced from Sigma-Aldrich Safety Data Sheet.

Step-by-Step Disposal Protocol

Disposal of Caffeoylcalleryanin must be conducted in a manner that mitigates its hazards. The guiding principle is to dispose of the compound through an approved waste disposal plant. Do not dispose of it down the sanitary sewer or in the general trash.

Step 1: Waste Segregation and Collection

• Collect all solid Caffeoylcalleryanin waste, including contaminated consumables (e.g., weigh boats, pipette tips), in a dedicated, clearly labeled hazardous waste container.

• The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid to prevent the release of dust.

Step 2: Container Labeling

• Label the waste container clearly with the words "Hazardous Waste."

• Identify the contents as "Caffeoylcalleryanin Waste."

• List the associated hazards: "Toxic," "Ecotoxic," "Combustible Dust."

Step 3: Storage of Waste

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Keep the container away from open flames, hot surfaces, and other sources of ignition.

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Follow all institutional and local regulations for hazardous waste manifest and pickup procedures.

Experimental Protocol: Acute Oral Toxicity (LD50)

The LD50 value cited is determined through standardized acute oral toxicity studies. The general methodology, based on international guidelines (e.g., OECD Test Guideline 423), is as follows.

Objective: To determine the median lethal dose (LD50) of a substance when administered orally to a group of laboratory animals.

Methodology:

• Animal Model: Typically, young adult rats of a single strain are used.

• Dosage Preparation: Caffeoylcalleryanin is dissolved or suspended in a suitable vehicle (e.g., water, corn oil). A range of dose levels is prepared.

• Administration: A single dose is administered to the animals via gavage (oral intubation). A control group receives only the vehicle.

• Observation: Animals are observed for mortality and clinical signs of toxicity at regular intervals for a set period, typically 14 days. Observations include changes in skin, fur, eyes, and behavior.

• Data Analysis: The number of mortalities at each dose level is recorded. Statistical methods (e.g., Probit analysis) are used to calculate the LD50, which is the estimated dose that would be lethal to 50% of the population.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Caffeoylcalleryanin.

Caption: Logical workflow for the proper disposal of Caffeoylcalleryanin.

References

• 1. fishersci.com [fishersci.com]

Personal protective equipment for handling Caffeoylcalleryanin

Disclaimer: A specific Safety Data Sheet (SDS) for Caffeoylcalleryanin is not publicly available. This guide is based on the safety protocols for the general class of plant-derived polyphenolic compounds and phenolic glycosides, to which Caffeoylcalleryanin belongs[1]. Researchers must conduct a formal risk assessment in their own laboratory environment and consult with their institution's safety officer before handling this substance.

Caffeoylcalleryanin is a phenolic glycoside found in pears.[1] While specific toxicity data is not available, compounds in this class should be handled with care to minimize exposure. The primary risks associated with similar powdered organic compounds include inhalation of dust, skin and eye contact, and ingestion.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Caffeoylcalleryanin in various laboratory settings.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid/Powder	ANSI Z87.1-compliant safety glasses with side shields or goggles.	Nitrile or latex gloves. Dispose of contaminated gloves properly.[2]	Standard lab coat.	NIOSH-approved respirator (e.g., N95) if weighing or transferring powder outside of a ventilated enclosure, or if dust is generated.[2]
Preparing Solutions	Chemical splash goggles.	Nitrile or latex gloves.	Chemical-resistant lab coat.	Work in a chemical fume hood or other ventilated enclosure. Respirator generally not required if working in a fume hood.
General Handling/Analysis	Safety glasses.	Nitrile or latex gloves.	Standard lab coat.	Not generally required if solutions are handled with care and no aerosols are generated.

Operational Plan: Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific area for handling Caffeoylcalleryanin.

  • Ensure a chemical fume hood is operational and available.

  • Assemble all necessary PPE as outlined in the table above.

  • Locate the nearest safety shower and eyewash station before beginning work.

• Handling Solid Caffeoylcalleryanin:

  • Perform all manipulations that may generate dust, such as weighing or transferring, within a chemical fume hood or a ventilated balance enclosure.

  • Use spatulas and other tools carefully to minimize dust creation.

  • If a significant amount of dust is generated, consider additional respiratory protection.

• Preparing Solutions:

  • Slowly add the solid Caffeoylcalleryanin to the solvent to prevent splashing.

  • Keep containers covered when not in use.

  • Handle solutions over a spill tray to contain any potential leaks.

• Post-Handling:

  • Thoroughly wash hands with soap and water after removing gloves.[2]

  • Clean the designated work area, wiping down all surfaces.

  • Remove and properly store or dispose of PPE.

Disposal Plan

All waste materials should be handled in accordance with local, state, and federal regulations.

• Solid Waste:

  • Collect unused Caffeoylcalleryanin powder and any materials heavily contaminated with the solid (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed container.

  • Dispose of as chemical waste through your institution's environmental health and safety (EHS) office.

• Liquid Waste:

  • Collect solutions containing Caffeoylcalleryanin in a labeled, sealed, and appropriate chemical waste container.

  • Do not pour solutions down the drain unless explicitly permitted by your institution's EHS office.

• Contaminated PPE:

  • Dispose of used gloves and other disposable PPE in the appropriate laboratory waste stream.

  • Non-disposable items like lab coats should be laundered professionally if significant contamination occurs.

Visual Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for safely handling and disposing of Caffeoylcalleryanin.

Caption: Workflow for handling Caffeoylcalleryanin.

Caption: Decision diagram for Caffeoylcalleryanin waste disposal.

References

• 1. Showing Compound Caffeoylcalleryanin (FDB021704) - FooDB [foodb.ca]
• 2. fishersci.com [fishersci.com]